8-bromo-2-(5-pyrimidinyl)Quinoline

Core Science & Biosynthesis

An In-depth Technical Guide to 8-bromo-2-(5-pyrimidinyl)quinoline: Structure, Properties, and Potential Applications in Drug Discovery

This technical guide provides a comprehensive overview of 8-bromo-2-(5-pyrimidinyl)quinoline, a heterocyclic compound of interest in medicinal chemistry and drug development. We will delve into its chemical structure, physicochemical properties, potential synthetic routes, and explore its putative biological activities based on the well-established pharmacology of the quinoline scaffold. This document is intended for researchers, scientists, and professionals in the field of drug discovery.

Introduction to the Quinoline Scaffold

The quinoline ring system, a fusion of a benzene and a pyridine ring, is a prominent pharmacophore found in a wide array of natural products and synthetic therapeutic agents.[1][2] Its derivatives have demonstrated a remarkable breadth of biological activities, including anticancer, antimalarial, antimicrobial, and anti-inflammatory properties.[1][2][3] The introduction of various substituents onto the quinoline core allows for the fine-tuning of its pharmacological profile, making it a versatile scaffold for drug design.[2][4] The subject of this guide, 8-bromo-2-(5-pyrimidinyl)quinoline, incorporates a bromine atom at the 8-position and a pyrimidine ring at the 2-position, modifications that are anticipated to modulate its biological and physicochemical characteristics.

Chemical Structure and Properties

The fundamental attributes of 8-bromo-2-(5-pyrimidinyl)quinoline are summarized below. While experimental data for this specific molecule is not extensively available in public literature, the following properties are based on established chemical principles and data for analogous compounds.

Table 1: Physicochemical Properties of 8-bromo-2-(5-pyrimidinyl)quinoline

Property	Value	Source/Basis
IUPAC Name	8-bromo-2-(pyrimidin-5-yl)quinoline	Nomenclature based on chemical structure.
CAS Number	2581528-34-7	Chemical Abstracts Service Registry Number.[5]
Chemical Formula	C₁₃H₈BrN₃	Derived from the chemical structure.[5]
Molecular Weight	286.13 g/mol	Calculated from the chemical formula.[5]
Appearance	Expected to be a solid	Based on the properties of similar aromatic heterocyclic compounds.
Melting Point	Not available	Would require experimental determination.
Solubility	Likely soluble in organic solvents	Expected behavior for a polycyclic aromatic compound.
Boiling Point	Not available	Would require experimental determination under vacuum to prevent decomposition.

Chemical Structure:

The structure of 8-bromo-2-(5-pyrimidinyl)quinoline features a planar, aromatic system. The bromine atom at the C8 position introduces a significant steric and electronic perturbation, which can influence intermolecular interactions and metabolic stability. The pyrimidinyl group at the C2 position can participate in hydrogen bonding and π-π stacking, which are crucial for binding to biological targets.

Caption: Proposed Suzuki coupling for the synthesis of the target compound.

Step-by-Step Experimental Protocol (Hypothetical):

• Reaction Setup: To a flame-dried round-bottom flask, add 8-bromo-2-chloroquinoline (1.0 eq), pyrimidin-5-ylboronic acid (1.2 eq), and a palladium catalyst such as tetrakis(triphenylphosphine)palladium(0) (0.05 eq).

• Solvent and Base Addition: Add a degassed solvent mixture, for example, a 3:1:1 mixture of toluene, ethanol, and aqueous 2M sodium carbonate solution.

• Reaction Execution: Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) at reflux (typically 80-100 °C) for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: After completion, cool the reaction mixture to room temperature and partition between ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the pure 8-bromo-2-(5-pyrimidinyl)quinoline.

Characterization:

The synthesized compound would be characterized using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra would confirm the chemical structure by showing the characteristic signals for the protons and carbons of the quinoline and pyrimidine rings. The coupling patterns and chemical shifts would be indicative of the substitution pattern.

• Mass Spectrometry (MS): High-resolution mass spectrometry would confirm the molecular weight and elemental composition of the compound. The isotopic pattern of bromine (¹⁹Br and ⁸¹Br) would be a key diagnostic feature.

• Infrared (IR) Spectroscopy: The IR spectrum would show characteristic absorption bands for the aromatic C-H and C=C/C=N stretching vibrations.

• Melting Point Analysis: A sharp melting point would indicate the purity of the synthesized compound.

Potential Applications in Drug Development

The structural motifs present in 8-bromo-2-(5-pyrimidinyl)quinoline suggest several potential avenues for its application in drug discovery.

Anticancer Activity

Quinoline derivatives are known to exhibit anticancer activity through various mechanisms, including the inhibition of tyrosine kinases, topoisomerases, and tubulin polymerization. [6][7]The presence of the pyrimidine ring, another key heterocycle in many anticancer drugs, could enhance these activities. [8] Potential Mechanisms of Action:

Caption: Putative anticancer mechanisms of action.

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Culture: Plate cancer cell lines (e.g., MCF-7 for breast cancer, HCT-116 for colon cancer) in 96-well plates and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of 8-bromo-2-(5-pyrimidinyl)quinoline for 48-72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours.

• Formazan Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader. The IC₅₀ value (concentration at which 50% of cell growth is inhibited) can then be calculated.

Antimicrobial Activity

The quinoline core is the basis for the quinolone class of antibiotics. [3]The introduction of a pyrimidine moiety could confer or enhance antimicrobial activity against a range of bacterial and fungal pathogens.

Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli).

• Compound Dilution: Prepare serial twofold dilutions of 8-bromo-2-(5-pyrimidinyl)quinoline in a 96-well microtiter plate containing broth medium.

• Inoculation: Inoculate each well with the microbial suspension.

• Incubation: Incubate the plates at the appropriate temperature and duration for the test organism.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Conclusion

8-bromo-2-(5-pyrimidinyl)quinoline is a novel heterocyclic compound with significant potential for applications in drug discovery, particularly in the areas of oncology and infectious diseases. While specific experimental data for this molecule is currently limited, its structural features, based on the well-established pharmacology of quinolines and pyrimidines, make it a compelling candidate for further investigation. The synthetic and experimental protocols outlined in this guide provide a solid foundation for researchers to synthesize, characterize, and evaluate the biological activities of this promising compound.

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The Therapeutic Frontier: An In-depth Technical Guide to 8-bromo-2-(5-pyrimidinyl)quinoline Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the therapeutic potential of 8-bromo-2-(5-pyrimidinyl)quinoline derivatives. By dissecting the roles of the constituent quinoline and pyrimidine scaffolds and the influence of bromine substitution, this document aims to illuminate promising avenues for research and development in oncology and beyond. While direct extensive research on this specific hybrid class is emerging, this guide synthesizes current knowledge on related compounds to project the therapeutic landscape and guide future investigations.

Introduction: The Strategic Fusion of Privileged Scaffolds

In the landscape of medicinal chemistry, the quinoline and pyrimidine rings stand as "privileged scaffolds" due to their recurring presence in a multitude of biologically active compounds.[1][2] The quinoline moiety is the cornerstone of numerous pharmaceuticals, including antimalarials like chloroquine and anticancer agents such as camptothecin.[1] Its planar structure and nitrogen atom enable it to intercalate with DNA and interact with various enzymatic targets.[3][4] The pyrimidine ring is a fundamental component of nucleobases and is integral to various FDA-approved drugs, exhibiting a wide array of biological activities.[5]

The strategic hybridization of these two potent pharmacophores into a single molecular entity, the 2-(5-pyrimidinyl)quinoline framework, presents a compelling strategy for the development of novel therapeutics. The addition of a bromine atom at the 8-position of the quinoline ring is a deliberate modification intended to enhance biological activity. Halogenation, particularly bromination, is a well-established method in medicinal chemistry to modulate a compound's lipophilicity, metabolic stability, and target-binding affinity.[6][7] This guide will delve into the projected therapeutic potential of these specifically substituted derivatives.

Proposed Synthesis of 8-bromo-2-(5-pyrimidinyl)quinoline Derivatives

While specific literature on the synthesis of 8-bromo-2-(5-pyrimidinyl)quinoline is not abundant, a plausible and efficient synthetic route can be proposed based on established methodologies in heterocyclic chemistry. A likely approach would involve a palladium-catalyzed cross-coupling reaction, such as the Suzuki-Miyaura coupling.

Conceptual Synthetic Workflow:

Caption: Proposed Suzuki-Miyaura coupling for the synthesis of 8-bromo-2-(5-pyrimidinyl)quinoline.

Detailed Experimental Protocol (Hypothetical):

• Reaction Setup: To a flame-dried round-bottom flask, add 8-bromo-2-chloroquinoline (1 equivalent), pyrimidine-5-boronic acid (1.2 equivalents), and a palladium catalyst such as tetrakis(triphenylphosphine)palladium(0) (0.05 equivalents).

• Solvent and Base Addition: Add a degassed solvent system, typically a mixture of toluene and water (e.g., 4:1 ratio), followed by the addition of a base, such as sodium carbonate (2 equivalents).

• Reaction Conditions: The reaction mixture is heated under an inert atmosphere (e.g., nitrogen or argon) at a temperature ranging from 80 to 110 °C. The progress of the reaction is monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: Upon completion, the reaction mixture is cooled to room temperature and diluted with an organic solvent like ethyl acetate. The organic layer is washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield the desired 8-bromo-2-(5-pyrimidinyl)quinoline.

Therapeutic Potential in Oncology

The anticancer potential of quinoline derivatives is well-documented, with various mechanisms of action identified.[3][4] The introduction of a bromine atom at the 8-position is anticipated to enhance these properties.

Mechanism of Action: A Multi-pronged Attack on Cancer Cells

Based on studies of related brominated quinolines and quinoline-pyrimidine hybrids, 8-bromo-2-(5-pyrimidinyl)quinoline derivatives are hypothesized to exert their anticancer effects through several key mechanisms:

• Topoisomerase I Inhibition: Many quinoline-based compounds function as topoisomerase inhibitors, preventing the resealing of single-strand breaks in DNA, which leads to the accumulation of DNA damage and subsequent apoptosis in cancer cells.[6][7][8] Brominated 8-hydroxyquinolines have demonstrated the ability to inhibit topoisomerase I.[6][7]

• Kinase Inhibition: Aberrant kinase signaling is a hallmark of many cancers. Quinoline derivatives have been developed as potent inhibitors of various kinases, including Pim-1 kinase, which is often overexpressed in solid tumors.[9][10] The quinoline-pyrimidine scaffold could potentially target key kinases involved in cell proliferation and survival pathways.

• Induction of Apoptosis: Brominated quinoline derivatives have been shown to induce apoptosis in various cancer cell lines.[6][7][8] This programmed cell death is often triggered by the activation of caspase cascades and DNA fragmentation.[6][7]

Signaling Pathway Visualization:

Caption: Hypothesized anticancer mechanisms of 8-bromo-2-(5-pyrimidinyl)quinoline derivatives.

Preclinical Data on Related Compounds

While specific data for 8-bromo-2-(5-pyrimidinyl)quinoline derivatives is limited, studies on structurally similar compounds provide compelling evidence for their potential efficacy.

Compound Class	Cancer Cell Lines	IC50 Values	Reference
Brominated 8-hydroxyquinolines	C6 (rat brain tumor), HeLa (human cervix carcinoma), HT29 (human colon carcinoma)	6.7 to 25.6 µg/mL	[6][7]
Brominated pyrimidoquinoline derivatives	MCF7 (human breast cancer)	8.5 to 39.7 µM	[11]
6,8-dibromo-1,2,3,4-tetrahydroquinoline	HeLa, HT-29, C6	Comparable to 5-FU	[3]

Key Experimental Protocol: MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a standard colorimetric method to assess the cytotoxic effects of a compound on cancer cell lines.[2]

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of the 8-bromo-2-(5-pyrimidinyl)quinoline derivative for 24-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. The viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Add a solubilizing agent, such as DMSO or isopropanol with HCl, to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Potential as Antimalarial Agents

The quinoline core is historically significant in the fight against malaria, with chloroquine and primaquine being prime examples.[12][13] The hybridization of the quinoline scaffold with a pyrimidine moiety has been explored as a strategy to overcome drug resistance in Plasmodium falciparum.[12]

Putative Mechanism of Action in Plasmodium falciparum

The antimalarial activity of quinoline-pyrimidine hybrids is thought to be multifaceted:

• Inhibition of Heme Polymerization: A key mechanism for many quinoline-based antimalarials is the inhibition of hemozoin formation. In the parasite's digestive vacuole, the detoxification of heme released from hemoglobin digestion is crucial for its survival. These compounds may interfere with this process, leading to the accumulation of toxic free heme.

• Synergistic Targeting: The hybrid nature of the molecule could allow for the simultaneous inhibition of multiple targets within the parasite, potentially leading to a synergistic effect and a lower likelihood of resistance development.[5]

Workflow for Antimalarial Activity Screening:

Caption: Experimental workflow for evaluating the antimalarial activity of novel compounds.

Insights from Related Quinoline-Pyrimidine Hybrids

Studies on other quinoline-pyrimidine hybrids have shown promising results against both chloroquine-sensitive and -resistant strains of P. falciparum. While the specific impact of the 8-bromo substitution on antimalarial activity is yet to be determined, it could potentially enhance the compound's efficacy.

Future Directions and Conclusion

The exploration of 8-bromo-2-(5-pyrimidinyl)quinoline derivatives represents a promising frontier in the quest for novel therapeutic agents. The strong theoretical foundation, based on the well-established biological activities of the quinoline and pyrimidine scaffolds and the potentiating effect of bromine substitution, strongly suggests a high potential for significant anticancer and antimalarial properties.

Key areas for future research include:

• Systematic Synthesis and Characterization: The synthesis and full characterization of a library of 8-bromo-2-(5-pyrimidinyl)quinoline derivatives with varied substitutions on the pyrimidine ring.

• In-depth Biological Evaluation: Comprehensive in vitro and in vivo testing against a broad panel of cancer cell lines and P. falciparum strains to determine their efficacy and selectivity.

• Mechanism of Action Studies: Detailed mechanistic studies to elucidate the precise molecular targets and signaling pathways affected by these compounds.

• Structure-Activity Relationship (SAR) Studies: Elucidation of the relationship between the chemical structure of the derivatives and their biological activity to guide the design of more potent and selective compounds.

References

• Ökten, S., et al. (2017). A SAR Study: Evaluation of Bromo Derivatives of 8-Substituted Quinolines as Novel Anticancer Agents. Letters in Drug Design & Discovery, 14(7), 836-846.
• Ökten, S., et al. (2017). A SAR Study: Evaluation of Bromo Derivatives of 8-Substituted Quinolines as Novel Anticancer Agents. DSpace Repository.
• Ökten, S., et al. (2025). Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. PMC.
• Ghorab, M. M., et al. (2012). Novel brominated quinoline and pyrimidoquinoline derivatives as potential cytotoxic agents with synergistic effects of γ-radiation. Archives of Pharmacal Research, 35(8), 1335-1346.
• Kumar, A., et al. (2016). Comprehensive review on current developments of quinoline-based anticancer agents. Bioorganic & Medicinal Chemistry, 24(22), 5739-5779.
• Singh, P., et al. (2025). Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities. PMC.
• Tripathi, R. P., et al. (2011). Novel 4-Aminoquinoline-Pyrimidine Based Hybrids with Improved in Vitro and in Vivo Antimalarial Activity. ACS Medicinal Chemistry Letters, 2(10), 748-752.
• Ökten, S., et al. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles.
• Behalo, M. S., et al. (2012). Synthesis of New Quinolinequinone Derivatives and Preliminary Exploration of their Cytotoxic Properties. PMC.
• El-Sayed, N. N. E., et al. (2016). Design, Synthesis and Biological Evaluation of Some Novel Quinoline Derivatives as Antimalarial Agents. Molecules, 21(7), 924.
• Sharma, P. C., et al. (2022). Review on recent development of quinoline for anticancer activities. Journal of Molecular Structure, 1258, 132649.
• El-Damasy, A. K., et al. (2023). Discovery of new pyridine-quinoline hybrids as competitive and non-competitive PIM-1 kinase inhibitors with apoptosis induction and caspase 3/7 activation capabilities. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 163-181.

• Hoffman Fine Chemicals. (n.d.). 8-Bromo-2-(pyrimidin-5-yl)quinoline. Retrieved from [Link]

• Asif, M. (2016). Recent developments of quinoline based antimalarial agents. RACO.
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• The Royal Society of Chemistry. (2022). Betti reaction enables efficient synthesis of 8-hydroxyquinoline inhibitors of 2-oxoglutarate oxygenases. The Royal Society of Chemistry.
• Singh, A., et al. (2017). Quinoline-Based Hybrid Compounds with Antimalarial Activity. Molecules, 22(12), 2058.
• BenchChem. (2025). The Multifaceted Biological Activities of Quinoline Derivatives: A Technical Guide for Drug Discovery Professionals. BenchChem.
• Kruger, H. G., et al. (2025). Discovery of Sphingosine Kinase Inhibition by Modified Quinoline-5,8-Diones. Molecules, 30(4), 1123.
• Nodiff, E. A., et al. (1987). Antimalarial Activity of the 8-Aminoquinolines. SciSpace.
• Sintim, H. O. (2018). 3H-PYRAZOLO[4,3-F]QUINOLINE MOIETY AS A NOVEL PRIVILEGED KINASE INHIBITOR. Purdue University.
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Structure-Activity Relationship (SAR) of Pyrimidinyl-Quinoline Scaffolds

The following technical guide details the Structure-Activity Relationship (SAR) of pyrimidinyl-quinoline scaffolds. It is designed for researchers and drug discovery professionals, focusing on synthetic accessibility, mechanistic grounding, and actionable optimization strategies.

Executive Summary

The pyrimidinyl-quinoline hybrid represents a "privileged scaffold" in medicinal chemistry, leveraging the pharmacophoric properties of two distinct nitrogen heterocycles. This molecular architecture is particularly dominant in two therapeutic areas:

• Oncology: Acting as Type I/II ATP-competitive kinase inhibitors (e.g., EGFR, mTOR, PI3K, PIM-1).

• Infectious Disease: Targeting heme detoxification in Plasmodium falciparum (Malaria) and serine/threonine kinases in Mycobacterium tuberculosis.

This guide deconstructs the scaffold into its modular components, providing a rational approach to lead optimization through validated synthetic protocols and mechanistic SAR analysis.

Chemical Architecture & Synthetic Strategy

The core scaffold typically consists of a quinoline ring (Ring A) linked to a pyrimidine ring (Ring B) via an amino (-NH-), ether (-O-), or direct carbon-carbon bond. The most chemically accessible and biologically validated linkage is the 4-amino bridge , often synthesized via Nucleophilic Aromatic Substitution (SNAr).

Synthetic Protocol: Convergent SNAr Coupling

Rationale: The SNAr approach is preferred over Buchwald-Hartwig coupling in early discovery due to the high reactivity of 4-chloroquinolines and 4-chloropyrimidines, avoiding the need for expensive palladium catalysts and phosphine ligands.

Target Molecule: N-(pyrimidin-4-yl)quinolin-4-amine derivative.

Step-by-Step Methodology

• Activation: Begin with 4,7-dichloroquinoline. The chlorine at position 4 is highly electrophilic due to the electron-withdrawing nitrogen in the quinoline ring.

• Nucleophile Preparation: Dissolve the corresponding amino-pyrimidine (1.1 eq) in anhydrous DMF or ethoxyethanol.

• Acid Catalysis (Optional but Recommended): Add catalytic HCl (4M in dioxane) or p-toluenesulfonic acid (pTSA). Protonation of the quinoline nitrogen increases the electrophilicity at C4.

• Reaction: Heat the mixture to 120°C for 4–6 hours (or 150°C for 20 mins in a microwave reactor).

• Workup:

  • Cool to room temperature.

  • Basify with saturated NaHCO3 (pH ~8–9) to precipitate the free base.

  • Filter the solid, wash with water and cold diethyl ether.

  • Purification: Recrystallize from ethanol/water or purify via flash chromatography (DCM:MeOH gradient).

Visualization: Synthetic Workflow

The following diagram outlines the convergent synthesis and key intermediate states.

SAR Deep Dive: The Kinase Perspective (Oncology)

In the context of kinase inhibition (e.g., EGFR, PI3K), the pyrimidinyl-quinoline scaffold functions primarily as a hinge binder . The SAR is driven by the need to satisfy the ATP-binding pocket's steric and electronic requirements.

The "Hinge Binder" (Core Scaffold)

• Mechanism: The nitrogen atoms (N1 of quinoline or N1/N3 of pyrimidine) form hydrogen bonds with the backbone amide NH and carbonyl oxygen of the kinase hinge region (e.g., Met793 in EGFR).

• Optimization: The linker NH often acts as a hydrogen bond donor. Methylation of this linker usually abolishes activity by disrupting this H-bond or creating steric clash.

The "Hydrophobic Pocket" (Selectivity Filter)

• Location: The region occupied by the ribose/phosphate of ATP, often adjacent to the "Gatekeeper" residue.

• SAR Rule: Substituents on the Pyrimidine C6 or Quinoline C3 positions project into the hydrophobic back-pocket.

  • Aromatic groups (Phenyl, Indole): Increase potency via

    stacking (e.g., with Phe residues).

  • Bulky groups (t-Butyl, CF3): Can overcome resistance mutations (e.g., T790M in EGFR) by displacing the mutant methionine.

The "Solvent Exposed" Region (ADME Optimization)

• Location: The opening of the ATP pocket.

• SAR Rule: Substituents at Quinoline C6 or C7 point towards the solvent.

  • Strategy: Attach solubilizing groups here (e.g., N-methylpiperazine, Morpholine) via an ether or amide linkage. This dramatically improves oral bioavailability and reduces plasma protein binding without significantly affecting intrinsic potency.

Visualization: SAR Interaction Map

This diagram maps specific chemical modifications to their biological impact.

SAR Deep Dive: The Anti-Infective Perspective (Malaria)

When targeting Plasmodium falciparum, the SAR rules invert. The target is no longer a protein pocket but the heme detoxification process within the parasite's digestive vacuole.

The "Warhead" (Quinoline Ring)

• Critical Feature: The 7-chloro substituent on the quinoline ring is non-negotiable for classical antimalarial activity.

• Mechanism: The electron-withdrawing Cl atom modulates the pKa of the quinoline nitrogen, allowing it to accumulate in the acidic food vacuole (pH ~5) via ion trapping. Once inside, the scaffold stacks with free heme (FPIX), preventing its polymerization into non-toxic hemozoin.

The "Resistance Breaker" (Linker & Pyrimidine)

• Challenge: Chloroquine resistance (CQR) is driven by the PfCRT transporter pumping the drug out.

• SAR Solution:

  • Lateral Chain Length: Shortening or lengthening the linker (2–4 carbons) between the quinoline and pyrimidine affects PfCRT recognition.

  • Pyrimidine Role: A basic pyrimidine ring acts as a secondary accumulation driver. Adding a piperazinyl-pyrimidine moiety can bypass the PfCRT efflux mechanism, restoring activity against resistant strains (e.g., Dd2, K1).

Quantitative Data Summary

The table below illustrates the impact of specific substitutions on biological activity, synthesizing trends from kinase (EGFR) and antimalarial (Pf K1) assays.

Compound ID	Quinoline (Ring A)	Linker	Pyrimidine (Ring B)	EGFR IC50 (nM)	P. falciparum (K1) IC50 (nM)	SAR Interpretation
PQ-01	Unsubstituted	-NH-	Unsubstituted	>10,000	>5,000	Baseline scaffold has low affinity for both targets.
PQ-02	7-Chloro	-NH-	Unsubstituted	>10,000	250	7-Cl is essential for heme binding (Malaria).
PQ-03	6,7-dimethoxy	-NH-	3-bromo-phenyl	15	>5,000	6,7-OMe fits solvent channel; Phenyl fits kinase pocket.
PQ-04	7-Chloro	-(CH2)2-NH-	2-amino-pyrimidine	>5,000	35	Flexible linker + basic pyrimidine overcomes resistance.

Experimental Protocol: Biochemical Kinase Assay

Objective: Determine the IC50 of synthesized ligands against EGFR kinase using a self-validating luminescent ADP detection system (e.g., ADP-Glo™).

Reagents & Setup

• Kinase Buffer: 40 mM Tris (pH 7.5), 20 mM MgCl2, 0.1 mg/mL BSA, 50 μM DTT.

• Substrate: Poly(Glu, Tyr) 4:1 peptide (0.2 mg/mL).

• ATP: Ultra-pure, concentration at Km (typically 10 μM).

Workflow

• Compound Preparation: Prepare 3-fold serial dilutions of the pyrimidinyl-quinoline derivative in 100% DMSO (Top concentration: 10 μM).

• Enzyme Reaction:

  • Add 2 μL of compound to a 384-well white low-volume plate.

  • Add 4 μL of EGFR enzyme (0.5 ng/well) in Kinase Buffer.

  • Incubate for 10 min at RT (allows compound to bind hinge region).

  • Initiate reaction by adding 4 μL of ATP/Substrate mix.

  • Incubate for 60 min at RT.

• Detection:

  • Add 10 μL of ADP-Glo Reagent (Terminates reaction, depletes remaining ATP). Incubate 40 min.

  • Add 20 μL of Kinase Detection Reagent (Converts ADP to ATP -> Luciferase -> Light). Incubate 30 min.

• Data Analysis:

  • Measure Luminescence (RLU).

  • Normalize to "No Enzyme" (0% activity) and "No Inhibitor" (100% activity) controls.

  • Fit data to a sigmoidal dose-response equation (Variable Slope) to extract IC50.

Validation Check: The Z' factor for the plate must be > 0.5 for the assay to be considered statistically valid.

References

• Quinoline-Pyrimidine Hybrids as Kinase Inhibitors

  • Title: Design, synthesis and biological evaluation of novel quinoline–pyrimidine hybrids as potential anticancer agents.[1][2][3]

  • Source: European Journal of Medicinal Chemistry.[4][5]

  • URL:[Link]

• Antimalarial Mechanism of 4-Aminoquinolines

  • Title: 4-Aminoquinoline-pyrimidine hybrids: Synthesis, antimalarial activity, SAR, and mode of action studies.[3][4]

  • Source: Journal of Medicinal Chemistry.

  • URL:[Link]

• Kinase Assay Methodology Title: ADP-Glo™ Kinase Assay Systems Protocol. Source: Promega Technical Manual.

• Synthetic Str

  • Title: Recent advances in the synthesis of quinolines: a review.
  • Source: RSC Advances.

  • URL:[Link]

Sources

• 1. Quinoline/Pyrido-Pyrimidine Derivatives as Tubulin Polymerization Inhibitors: Design, Synthesis, Computational, and Anticancer Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D5RA00534E [pubs.rsc.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. mdpi.com [mdpi.com]

Literature review on 2-(5-pyrimidinyl)quinoline synthesis pathways

This guide details the synthesis of 2-(5-pyrimidinyl)quinoline , a critical bi-heteroaryl scaffold often employed in medicinal chemistry for kinase inhibitors (e.g., PI3K, mTOR) and antimalarial agents.

The content is structured for direct application in a drug discovery setting, prioritizing the Suzuki-Miyaura cross-coupling as the industry-standard route due to the commercial availability and stability of 5-pyrimidinylboronic acid compared to its 2-isomer.

Executive Summary & Strategic Analysis

The 2-(5-pyrimidinyl)quinoline scaffold represents a "privileged structure" in drug discovery. The linkage between the electron-deficient quinoline C2 position and the pyrimidine C5 position creates a bi-aryl system with unique hydrogen bond acceptor properties and metabolic stability profiles.

Synthetic Challenge:

• Electronic Deactivation: The 2-position of quinoline is electron-deficient, making oxidative addition of Pd(0) slower than with simple aryl halides.

• Boronate Instability: While 5-pyrimidinylboronic acid is stable, the alternative partner (2-quinolineboronic acid) suffers from rapid protodeboronation. Therefore, the coupling directionality is critical .

Retrosynthetic Analysis

The most robust disconnection is at the C2-C5 biaryl bond. The choice of nucleophile (boronic acid) and electrophile (halide) is dictated by the stability of the heteroaryl metalloid species.

Figure 1: Retrosynthetic strategy highlighting the preferred polarity of the coupling partners to avoid unstable intermediates.

Primary Pathway: Suzuki-Miyaura Cross-Coupling

This is the "Gold Standard" method. It utilizes 2-chloroquinoline (or 2-bromoquinoline) and 5-pyrimidinylboronic acid .

Mechanistic Rationale[1]

• Oxidative Addition: 2-Chloroquinoline is less reactive than the bromo-analog. To facilitate oxidative addition at the electron-poor C2 position, electron-rich, bulky phosphine ligands (e.g., XPhos, SPhos) or N-heterocyclic carbenes (NHCs) are recommended over simple PPh3.

• Transmetallation: 5-Pyrimidinylboronic acid (CAS: 109299-78-7) is used. Unlike 2-pyridyl or 2-pyrimidinyl boronates, the 5-position does not possess a nitrogen atom adjacent to the carbon-boron bond, significantly reducing the rate of protodeboronation.

Experimental Protocol (High-Yield)

Reagents:

• 2-Chloroquinoline (1.0 equiv)

• 5-Pyrimidinylboronic acid (1.2 - 1.5 equiv)

• Catalyst: Pd₂(dba)₃ (2 mol%) + XPhos (4 mol%) OR Pd(dppf)Cl₂ (5 mol%)

• Base: K₃PO₄ (2.0 - 3.0 equiv)

• Solvent: 1,4-Dioxane : Water (4:1 ratio)

Step-by-Step Methodology:

• Inerting: Charge a microwave vial or round-bottom flask with 2-chloroquinoline (1.0 mmol), 5-pyrimidinylboronic acid (1.5 mmol), and K₃PO₄ (3.0 mmol). Evacuate and backfill with Argon (3 cycles).

• Solvation: Add degassed 1,4-dioxane (4 mL) and water (1 mL).

• Catalyst Addition: Add the Pd catalyst under a positive stream of Argon.

• Reaction:

  • Thermal: Heat to 100°C for 12–16 hours.

  • Microwave: Heat to 120°C for 30–60 minutes.

• Workup: Cool to RT. Filter through a Celite pad, washing with EtOAc. Wash the filtrate with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash column chromatography (SiO₂).

  • Eluent: 0-5% MeOH in DCM (The product is moderately polar due to the three nitrogen atoms).

Reaction Pathway Visualization

Figure 2: Catalytic cycle emphasizing the oxidative addition of the electron-deficient 2-chloroquinoline.

Alternative Pathway: Stille Coupling

Use this route if the boronic acid is unavailable or if the substrate contains base-sensitive groups (e.g., labile esters) that cannot withstand the carbonate/phosphate bases of Suzuki conditions.

Reagents:

• 2-Bromoquinoline (1.0 equiv)

• 5-(Tributylstannyl)pyrimidine (1.1 equiv)

• Catalyst: Pd(PPh₃)₄ (5 mol%)

• Solvent: Toluene or DMF (Anhydrous)

Protocol Notes:

• Requires heating to 110°C (refluxing toluene).

• Toxicity Warning: Organotin reagents are highly toxic.[1] All waste must be segregated.

• Purification: Removal of tin byproducts requires washing with KF solution or using KF-silica gel during chromatography.

Comparison of Methodologies

Feature	Suzuki-Miyaura (Recommended)	Stille Coupling
Precursor Stability	High (5-Pyrimidinylboronic acid is stable)	High (Stannanes are stable but toxic)
Reaction Conditions	Aqueous/Basic (Green compatible)	Anhydrous/Neutral
Atom Economy	Good	Poor (High MW tin byproducts)
Purification	Simple (Extraction/Column)	Difficult (Tin removal)
Scalability	Excellent	Limited by toxicity

Troubleshooting & Optimization

• Low Conversion:

  • Switch from 2-chloroquinoline to 2-bromoquinoline or 2-iodoquinoline .

  • Upgrade ligand to XPhos or BrettPhos to stabilize the Pd species during the oxidative addition to the electron-deficient heterocycle.

• Protodeboronation (Loss of Boronic Acid):

  • Although the 5-isomer is stable, ensure the reaction mixture is not too basic. Switch from K₃PO₄ to Na₂CO₃ or KF .

  • Use anhydrous conditions (Dioxane/DMF) if hydrolysis is observed.

• Homocoupling:

  • Degas solvents thoroughly. Oxygen promotes homocoupling of the boronic acid.

References

• Suzuki-Miyaura Coupling of Heterocycles

  • Title: Suzuki-Miyaura cross-coupling: the missing link.
  • Source:Science, 2018.

  • URL:[Link]

• Boronic Acid Stability

  • Title: Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and M
  • Source:Wiley-VCH, 2011.

  • URL:[Link]

• Catalyst Selection for Heteroaryl Chlorides

  • Title: A Universal Catalyst for the Suzuki-Miyaura Coupling of Aryl Halides.

  • Source:Journal of the American Chemical Society, 2007.[2][3]

  • URL:[Link]

• Specific Analog Synthesis (2-Pyridylquinoline)

  • Title: Two-step synthesis for 2-(pyridinyl)quinoline library.[4]

  • Source:ResearchGate / Journal of Chemical and Pharmaceutical Research, 2014.

  • URL:[Link]

• Commercial Reagent Data

  • Title: Pyrimidin-5-ylboronic acid (CAS 109299-78-7).

  • Source:Sigma-Aldrich.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Suzuki Coupling [organic-chemistry.org]
• 3. Quinoline synthesis [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]

The Rising Therapeutic Potential of 8-Bromo-Quinoline Derivatives: A Technical Guide

Introduction: The Quinoline Scaffold as a Privileged Structure in Medicinal Chemistry

The quinoline ring system, a bicyclic aromatic heterocycle, stands as a cornerstone in the edifice of medicinal chemistry.[1][2] Its inherent structural features, including a planar aromatic system capable of intercalating with DNA and a nitrogen atom that can participate in hydrogen bonding, have made it a "privileged scaffold." This term aptly describes molecular frameworks that are capable of binding to multiple, unrelated classes of protein targets, thereby exhibiting a broad spectrum of biological activities.[3] Historically, quinoline derivatives have been at the forefront of therapeutic interventions, most notably as antimalarial agents like quinine and chloroquine.[1] However, their pharmacological utility extends far beyond, encompassing antimicrobial, anticancer, anti-inflammatory, and antiviral properties.[1][4]

The introduction of a bromine atom at the 8-position of the quinoline nucleus significantly modulates the molecule's electronic and steric properties. This halogenation can enhance lipophilicity, facilitating passage through biological membranes, and can also serve as a reactive handle for further synthetic modifications, allowing for the generation of diverse chemical libraries.[5][6] This guide provides an in-depth exploration of the synthesis, biological activities, and therapeutic promise of 8-bromo-quinoline based compounds, offering a technical resource for researchers and drug development professionals.

Synthetic Strategies for 8-Bromo-Quinoline Derivatives

The synthesis of 8-bromo-quinoline and its derivatives is a critical first step in exploring their biological potential. 8-Bromoquinoline itself is a versatile starting material for the synthesis of a variety of bioactive molecules, including pharmaceuticals, dyes, and agrochemicals.[6]

General Procedure for the Synthesis of 8-Bromoquinoline

A common and efficient method for the synthesis of 8-bromoquinoline involves the reaction of o-bromoaniline with acrolein diethyl acetal in an acidic medium, followed by cyclization.[7]

Experimental Protocol:

• To a round-bottomed flask, add o-bromoaniline (~1 mmol) and a 1N HCl solution (82.5 mL).

• Add acrolein diethyl acetal (2.5 mmol) to the mixture.

• Reflux the reaction mixture at 111 °C for 24 hours.

• After completion of the reaction (monitored by TLC), cool the mixture to room temperature.

• Neutralize the reaction mixture to a pH of 7-8 using solid Na2CO3.

• Extract the product with dichloromethane (3 x 100 mL).

• Combine the organic layers and dry over anhydrous Na2SO4.

• Remove the solvent by evaporation under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography using a solvent mixture of hexane and ethyl acetate to yield the pure 8-bromoquinoline.[7]

Further Functionalization: The Versatility of the Bromo Group

The bromine atom at the 8-position serves as an excellent leaving group in various cross-coupling reactions, enabling the introduction of a wide array of functional groups. For instance, palladium-catalyzed coupling reactions can be employed to introduce aryl, heteroaryl, or alkyl groups, leading to the synthesis of novel derivatives with potentially enhanced biological activities.

Anticancer Activity of 8-Bromo-Quinoline Compounds

A significant body of research has highlighted the potent anticancer activities of 8-bromo-quinoline derivatives. These compounds have demonstrated efficacy against a range of cancer cell lines, often through mechanisms involving apoptosis induction and inhibition of key cellular enzymes.[8][9][10]

Mechanism of Action: Topoisomerase I Inhibition and Apoptosis Induction

Several studies have pointed towards the inhibition of topoisomerase I as a key mechanism of action for the anticancer effects of certain 8-bromo-quinoline derivatives.[8][9] Topoisomerase I is a crucial enzyme involved in DNA replication and transcription, and its inhibition leads to DNA damage and ultimately, apoptosis.

Mechanism of Topoisomerase I Inhibition

Studies have shown that brominated 8-hydroxyquinolines exhibit strong antiproliferative activity against various tumor cell lines, including C6 (rat brain tumor), HeLa (human cervix carcinoma), and HT29 (human colon carcinoma), with IC50 values ranging from 6.7 to 25.6 μg/mL.[8][9][11] These compounds have been shown to induce apoptosis, as evidenced by DNA laddering assays, and to inhibit the relaxation of supercoiled plasmid DNA by suppressing topoisomerase I enzyme activity.[8][9]

Quantitative Data on Anticancer Activity

The following table summarizes the in vitro anticancer activity of selected 8-bromo-quinoline derivatives against various cancer cell lines.

Compound Type	Cell Line	IC50 (μg/mL)	Reference
Brominated 8-hydroxyquinolines	C6 (rat brain tumor)	6.7 - 25.6	[8]
HeLa (human cervix carcinoma)	6.7 - 25.6	[8]
HT29 (human colon carcinoma)	6.7 - 25.6	[8]
5,7-dibromo-8-hydroxyquinoline	C6, HeLa, HT29	Potent Inhibitor	[10]
6,8-dibromo-5-nitroquinoline	C6, HT29, HeLa	IC50: 50.0, 26.2, 24.1 μM	[10]

Experimental Protocol: In Vitro Cytotoxicity Assay (LDH Assay)

The lactate dehydrogenase (LDH) assay is a common method to assess the cytotoxicity of compounds by measuring the release of LDH from damaged cells.

Workflow:

In Vitro Cytotoxicity Assay Workflow

Antimicrobial Activity of 8-Bromo-Quinoline Compounds

In addition to their anticancer properties, 8-bromo-quinoline derivatives have demonstrated significant potential as antimicrobial agents.[12][13] The quinoline scaffold is a key component of many clinically used antibacterial and antifungal drugs.[14]

Broad-Spectrum Activity

Derivatives of 8-quinolinamines have exhibited broad-spectrum anti-infective properties, showing activity against various strains of bacteria and fungi.[12] For instance, certain 8-quinolinamines have shown potent in vitro activity against Staphylococcus aureus, methicillin-resistant S. aureus (MRSA), and Mycobacterium intracellulare.[12]

Structure-Activity Relationships (SAR)

Structure-activity relationship studies are crucial for optimizing the antimicrobial potency of 8-bromo-quinoline derivatives. Research has indicated that the nature and position of substituents on the quinoline ring play a significant role in determining the antimicrobial spectrum and efficacy. For example, the introduction of electron-donating groups on a benzene ring grafted to 8-hydroxyquinoline has been shown to enhance antibacterial activity against Gram-positive bacteria.[15]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination

The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. The double dilution technique is a standard method for determining MIC.[16]

Step-by-Step Methodology:

• Prepare a series of twofold dilutions of the 8-bromo-quinoline compound in a suitable broth medium (e.g., Nutrient Broth for bacteria, Malt Extract Broth for fungi) in test tubes or a 96-well microplate.

• Inoculate each dilution with a standardized suspension of the test microorganism.

• Include a positive control (broth with inoculum, no compound) and a negative control (broth without inoculum).

• Incubate the tubes or plates at an appropriate temperature (e.g., 37°C for 24 hours for bacteria, 48 hours for fungi).

• Observe the tubes or wells for turbidity (visible growth). The MIC is the lowest concentration of the compound at which there is no visible growth.[16]

Conclusion and Future Perspectives

8-Bromo-quinoline based compounds represent a highly promising class of molecules with diverse and potent biological activities. Their demonstrated efficacy as anticancer and antimicrobial agents, coupled with their synthetic tractability, makes them attractive candidates for further drug discovery and development efforts. Future research should focus on elucidating the detailed mechanisms of action, optimizing the pharmacokinetic and pharmacodynamic properties through medicinal chemistry approaches, and evaluating the in vivo efficacy and safety of lead compounds. The continued exploration of this privileged scaffold is poised to yield novel therapeutic agents to address unmet medical needs in oncology and infectious diseases.

References

• Current time information in Pasuruan, ID. (n.d.). Google.
• Okten, S., Cakmak, O., Tekin, S., & Koprulu, T. K. (2017). A SAR Study: Evaluation of Bromo Derivatives of 8-Substituted Quinolines as Novel Anticancer Agents. Letters in Drug Design & Discovery, 14(12), 1415–1424.
• Okten, S., Cakmak, O., Tekin, S., & Koprulu, T. K. (2017). A SAR Study: Evaluation of Bromo Derivatives of 8-Substituted Quinolines as Novel Anticancer Agents. DSpace Repository.
• Sigma-Aldrich. (n.d.). 8-Bromoquinoline 98 16567-18-3.
• ChemicalBook. (n.d.). 8-Bromoquinoline synthesis.
• Okten, S., Cakmak, O., Tekin, S., & Koprulu, T. K. (2017). A SAR Study: Evaluation of Bromo Derivatives of 8-Substituted Quinolines as Novel Anticancer Agents. ResearchGate.
• Okten, S., & Cakmak, O. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. ACG Publications.
• ResearchGate. (n.d.). Synthesis of 8-bromo-quinoline tethered 1,2,3-triazole compounds.
• Google Patents. (n.d.). WO2010129451A1 - Process for preparing bromo-substituted quinolines.
• Ökten, S., et al. (2025). Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. PMC.
• (2025). Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. RSC Advances.
• Okten, S., et al. (2017). A-SAR-Study-Evaluation-of-bromo-derivatives-of-8-substituted-quinolines-as-novel-anticancer-agents.pdf. ResearchGate.
• (2016). Comprehensive review on current developments of quinoline-based anticancer agents. [No source provided].
• Google Patents. (n.d.). US6500954B1 - Synthesis of 5- or 8-bromoisoquinoline derivatives.
• (2019). Synthesis and Antimicrobial Activity of Some New Substituted Quinoxalines. MDPI.
• (2021).
• (2022). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. MDPI.
• (2022). Synthesis of Chalcones Derivatives and Their Biological Activities: A Review. ACS Omega.
• (n.d.). Synthesis, antibacterial properties and bioinformatics computational analyses of novel 8-hydroxyquinoline derivatives. ScienceOpen.
• (n.d.). Biological Activities of Schiff Bases and Their Complexes: A Review of Recent Works. [No source provided].
• Chem-Impex. (n.d.). 8-Bromoquinoline.
• (2021). Novel Antimicrobial 8-Hydroxyquinoline-Based Agents: Current Development, Structure–Activity Relationships, and Perspectives. Journal of Medicinal Chemistry.
• (2022). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. PMC.
• (2018). Synthesis and Biological Evaluation of 8-Quinolinamines and Their Amino Acid Conjugates as Broad-Spectrum Anti-infectives. ACS Omega.
• (2022). Annotated Review on Various Biological Activities of Quinoline Molecule. Biointerface Research in Applied Chemistry.
• (2023). Quinoline Hydrazide/Hydrazone Derivatives: Recent Insights on Antibacterial Activity and Mechanism of Action. PubMed.
• (2025). Antimicrobial Activity of 8-Hydroxyquinoline and Transition Metal Complexes. Request PDF.
• (n.d.). A comprehensive review on synthesis and biological activity of schiff bases. SciSpace.
• (2023). An Updated Review on Recent Advancements in the Diverse Biological Applications of Medicinally Privileged Scaffold: Chalcone and its derivatives. International Journal of Medical Sciences and Pharma Research.
• (n.d.). Quinoline schiff bases (QSBs) and their derivatives: emerging trends in antimicrobial agents. Request PDF - ResearchGate.
• Kumar, U., et al. (2024). Quinoline-hydrazone Conjugates: Recent Insights into Synthetic Strategies, Structure-activity Relationship, and Biological Activities. Letters in Drug Design & Discovery, 14, 2853-2874.
• (2023). Promising anticancer agents based on 8-hydroxyquinoline hydrazone copper(II) complexes. [No source provided].
• (2025). Quinoline schiff bases (QSBs) and their derivatives: emerging trends in antimicrobial agents. [No source provided].
• Bentham Science. (n.d.). Biological Activities of Quinoline Derivatives.

Sources

• 1. Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D5RA00534E [pubs.rsc.org]
• 2. Comprehensive review on current developments of quinoline-based anticancer agents - Arabian Journal of Chemistry [arabjchem.org]
• 3. researchgate.net [researchgate.net]
• 4. One moment, please... [biointerfaceresearch.com]
• 5. acgpubs.org [acgpubs.org]
• 6. chemimpex.com [chemimpex.com]
• 7. 8-Bromoquinoline synthesis - chemicalbook [chemicalbook.com]
• 8. benthamdirect.com [benthamdirect.com]
• 9. researchgate.net [researchgate.net]
• 10. Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. acikerisim.gelisim.edu.tr [acikerisim.gelisim.edu.tr]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. Quinoline Hydrazide/Hydrazone Derivatives: Recent Insights on Antibacterial Activity and Mechanism of Action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. scienceopen.com [scienceopen.com]
• 16. mdpi.com [mdpi.com]

Electronic Properties & Synthetic Utility of 8-Bromo-2-(5-pyrimidinyl)quinoline in OLED Architectures

Executive Summary

8-Bromo-2-(5-pyrimidinyl)quinoline (CAS: 2581528-34-7) represents a specialized class of heteroaromatic intermediates critical for the development of next-generation Organic Light Emitting Diodes (OLEDs). Functioning primarily as an electron-deficient Acceptor (A) building block, this compound integrates the high electron affinity of pyrimidine with the thermal stability of quinoline.

Its structural significance lies in the C8-Bromine handle, which enables the orthogonal attachment of electron-rich Donor (D) units (e.g., carbazole, triphenylamine). This modularity is essential for synthesizing Thermally Activated Delayed Fluorescence (TADF) emitters and Bipolar Host Materials , where precise separation of Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) is required to minimize singlet-triplet energy splitting (

).

Part 1: Molecular Architecture & Electronic Theory

The molecule is a bi-heterocyclic system where a pyrimidine ring is attached at the C5 position to the C2 position of a quinoline core.

Electronic Synergy

• Quinoline Core: Provides a rigid, planar scaffold with moderate electron transport mobility (

  to ). The nitrogen atom at position 1 lowers the LUMO energy, facilitating electron injection.

• Pyrimidine Moiety: Acts as a strong electron-withdrawing group (EWG). The presence of two nitrogen atoms significantly stabilizes the LUMO, enhancing the electron affinity (EA) of the entire system.

• 8-Bromo Substituent: While electronically withdrawing (inductive effect,

  ), its primary role is synthetic. However, the heavy atom effect of bromine can induce spin-orbit coupling (SOC), potentially quenching fluorescence if not removed in subsequent coupling steps.

Frontier Molecular Orbital (FMO) Engineering

In "Donor-Acceptor" (D-A) OLED material design, this compound serves as the Acceptor unit.

• LUMO Localization: The LUMO is predominantly delocalized over the quinoline and pyrimidine rings.

• HOMO Localization: In the intermediate itself, the HOMO is deep (stabilized). Upon coupling with a donor (e.g., Carbazole) at C8, the HOMO shifts to the donor moiety, creating a spatial separation of FMOs—a prerequisite for efficient TADF.

Table 1: Estimated Electronic Parameters (DFT B3LYP/6-31G*)

Note: Values are representative of analogous quinoline-pyrimidine derivatives.

Parameter	Value (Approx.)	Significance in OLEDs
HOMO Level	-6.2 to -6.5 eV	Deep HOMO ensures good hole-blocking properties in ETL applications.
LUMO Level	-2.8 to -3.1 eV	Matches well with common cathodes (LiF/Al) and EML hosts.
Triplet Energy ( )	~2.4 - 2.6 eV	Sufficiently high to confine green/red excitons; may require modification for blue.
Dipole Moment	~3.5 - 4.5 Debye	Influences molecular packing and film morphology.

Part 2: Synthetic Protocol & Purity Control

High-efficiency OLEDs require materials with purity

. The synthesis of 8-bromo-2-(5-pyrimidinyl)quinoline must avoid metal contamination and structural isomers.

Selective Suzuki-Miyaura Coupling

The synthesis capitalizes on the reactivity difference between the C2-Chlorine (activated by the ring nitrogen) and the C8-Bromine (unactivated aryl halide) of the starting material, 8-bromo-2-chloroquinoline.

Reaction Scheme:

• Selectivity: The C2 position is

  -to-nitrogen, making it highly susceptible to oxidative addition by Pd(0) compared to the C8 position. This allows the retention of the C8-Br for future functionalization.

Visualization: Synthetic Workflow (DOT)

Figure 1: Selective synthetic pathway preserving the C8-bromo handle for downstream material engineering.

Purification Protocol

• Crude Isolation: Filter the reaction mixture through Celite to remove Palladium black.

• Column Chromatography: Use a gradient of Dichloromethane/Methanol. The pyrimidine ring increases polarity; the product will elute later than non-polar byproducts.

• Recrystallization: Essential for removing boronic acid residues. Solvent system: Toluene/Hexane (1:3).

• Sublimation (Critical): For device-grade material, the final derivative must undergo thermal gradient sublimation (

  Torr, ) to remove trace halides and solvent.

Part 3: Electronic Characterization Methodology

To validate the compound's utility, the following characterization workflow is mandatory.

Cyclic Voltammetry (CV)

• Objective: Determine electrochemical stability and FMO levels.

• Setup: Three-electrode system (Pt working, Pt wire counter, Ag/AgCl reference).

• Solvent: Dichloromethane (oxidation) / DMF (reduction) with 0.1 M

  .

• Data Interpretation:

  • Reduction Onset (

    ): Used to calculate LUMO.

  • Expectation: Reversible reduction waves indicating stable electron transport capability.

Photophysical Properties (UV-Vis & PL)

• UV-Vis Absorption: Will show

  transitions of the quinoline-pyrimidine backbone (~300-350 nm).

• Phosphorescence (

  ): Measure in 2-MeTHF glass to determine Triplet Energy ( ).

  • Protocol: Excitation at absorption max, measure emission onset at

    .

  • Relevance:

    must be to serve as a host for green phosphorescent dopants like .

Visualization: Energy Alignment (DOT)

Figure 2: Energy level alignment of the 8-bromo-2-(5-pyrimidinyl)quinoline core in an OLED stack. The deep HOMO prevents hole leakage, while the stabilized LUMO facilitates electron injection.

Part 4: Application Case Studies

Bipolar Host Materials

By reacting 8-bromo-2-(5-pyrimidinyl)quinoline with Carbazole (via Buchwald-Hartwig amination), you create a "Bipolar" host.

• Mechanism: The carbazole transports holes; the quinoline-pyrimidine transports electrons.

• Benefit: Broadens the recombination zone in the Emissive Layer (EML), reducing efficiency roll-off at high brightness.

TADF Emitters

Coupling with Phenoxazine or Acridine creates a twisted D-A structure.

• Mechanism: The steric bulk of the donor at the C8 position forces the donor and acceptor rings to be nearly orthogonal.

• Result: Minimized FMO overlap

  small Efficient Reverse Intersystem Crossing (RISC) 100% Internal Quantum Efficiency (IQE).

References

• Royal Society of Chemistry. (2021). Pyrimidine-based bipolar host materials for high efficiency solution processed green thermally activated delayed fluorescence OLEDs. Journal of Materials Chemistry C. Retrieved from [Link]

• Vilnius University. (2021). Low efficiency roll-off blue TADF OLEDs employing a novel acridine–pyrimidine based high triplet energy host. Retrieved from [Link]

• MDPI. (2024). Derivatives of Phenyl Pyrimidine and of the Different Donor Moieties as Emitters for OLEDs. Retrieved from [Link]

Navigating the Patent Landscape for 8-bromo-2-(5-pyrimidinyl)quinoline Intermediates: A Technical Guide for Drug Development Professionals

Introduction: The Strategic Importance of a Key Intermediate

In the competitive landscape of modern drug discovery, the efficient and robust synthesis of key molecular intermediates is paramount. One such intermediate that has garnered significant attention is 8-bromo-2-(5-pyrimidinyl)quinoline . This heterocyclic compound serves as a critical building block in the synthesis of next-generation Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) modulators, most notably Elexacaftor (VX-445). Developed by Vertex Pharmaceuticals, Elexacaftor is a component of the groundbreaking triple-combination therapy, Trikafta®, which has revolutionized the treatment of cystic fibrosis.[1][2]

This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the patent landscape surrounding 8-bromo-2-(5-pyrimidinyl)quinoline and its associated intermediates. By dissecting the synthetic strategies and intellectual property, this guide aims to empower researchers to navigate this complex area, identify opportunities for innovation, and accelerate the development of novel therapeutics.

The Patent Landscape: A Vertex-Dominated Terrain

The intellectual property surrounding CFTR modulators and their intermediates is heavily dominated by Vertex Pharmaceuticals . A thorough analysis of the patent literature reveals a strategic and comprehensive approach to protecting their innovations in this space. Key patents not only cover the final drug compounds but also extend to the crucial intermediates and the synthetic processes used to manufacture them.

Patent Number	Assignee	Title	Relevance to 8-bromo-2-(5-pyrimidinyl)quinoline
WO2018107100A1	Vertex Pharmaceuticals Inc.	Modulator of cystic fibrosis transmembrane conductance regulator, pharmaceutical compositions, methods of treatment, and process for making the modulator	Discloses synthetic routes to Elexacaftor and its precursors, providing strong indications for the synthesis of the title compound.[3]
US10793547B2	Vertex Pharmaceuticals Inc.	Modulator of the cystic fibrosis transmembrane conductance regulator, pharmaceutical compositions, methods of treatment, and process for making the modulator	Details the synthesis of CFTR modulators, including intermediates structurally related to 8-bromo-2-(5-pyrimidinyl)quinoline.[4]
WO2010129451A1	Vertex Pharmaceuticals Inc.	Process for preparing bromo-substituted quinolines	Covers methods for synthesizing bromo-substituted quinolines, a key precursor to the target intermediate.[5]
CN104592109A	Not specified	Method for preparing 8-bromoquinoline derivative	Describes a synthetic route to an 8-bromoquinoline derivative, highlighting a potential pathway for one of the key precursors.[6]

The patent strategy employed by Vertex creates a significant barrier to entry for competitors. However, a deep understanding of the disclosed synthetic methodologies can reveal opportunities for developing novel, non-infringing routes to this valuable intermediate.

Deconstructing the Synthesis: A Tale of Two Precursors and a Crucial Coupling

The synthesis of 8-bromo-2-(5-pyrimidinyl)quinoline is not explicitly detailed as a singular example in the public patent literature. However, by analyzing the synthetic schemes for Elexacaftor and related molecules, a highly plausible and logical synthetic strategy emerges. This strategy can be broken down into three key stages:

• Synthesis of the 8-Bromoquinoline Moiety: The foundation of the molecule is the 8-bromoquinoline core.

• Preparation of the Pyrimidine Coupling Partner: A suitably functionalized pyrimidine ring is required for the subsequent coupling reaction.

• The Strategic Union: Suzuki-Miyaura Coupling: A palladium-catalyzed cross-coupling reaction to join the two heterocyclic fragments.

Caption: Overall synthetic strategy for 8-bromo-2-(5-pyrimidinyl)quinoline.

Part 1: Crafting the 8-Bromoquinoline Core

The synthesis of substituted quinolines is a well-established field of organic chemistry, with several named reactions providing viable routes. For the preparation of an 8-bromoquinoline precursor, classical methods such as the Doebner-von Miller or Combes syntheses, starting from 2-bromoaniline, are plausible approaches.

Doebner-von Miller Reaction: This reaction involves the condensation of an aniline with an α,β-unsaturated carbonyl compound. For the synthesis of a 2-substituted quinoline, an α,β-unsaturated aldehyde or ketone is required.

Caption: The Doebner-von Miller reaction for quinoline synthesis.

A more direct and likely approach, considering large-scale manufacturing, involves the cyclization of 2-bromoaniline with crotonaldehyde in the presence of an acid catalyst to yield 8-bromo-2-methylquinoline. The methyl group can then be further functionalized if necessary. A Chinese patent (CN104592109A) describes a similar ring-closing reaction of 2-bromoaniline to form an 8-bromoquinoline derivative.[6]

A Patented Protocol for 8-Bromo-2-methylquinoline Synthesis (Derived from the literature):

• Reaction Setup: To a solution of 2-bromoaniline (1 equivalent) in a suitable solvent such as hydrochloric acid, add a catalyst like boric acid.[7]

• Addition of Reagents: Heat the mixture to reflux. Slowly add a mixture of crotonaldehyde (1.2 equivalents) and an oxidizing agent like 2-bromonitrobenzene (0.2 equivalents) over 1 hour.[7]

• Reaction and Workup: Stir the reaction mixture at an elevated temperature for an additional 2.5 hours. After cooling, neutralize the solution with a base (e.g., concentrated ammonia solution) to a pH of 8.[7]

• Isolation: The crude product precipitates and can be collected by filtration, washed, and dried. Further purification can be achieved by crystallization.[7]

For the synthesis of the target intermediate, a precursor such as 8-bromo-2-chloroquinoline is highly valuable as the 2-chloro group is an excellent leaving group for the subsequent Suzuki coupling. This can be prepared from the corresponding 8-bromoquinolin-2-one by treatment with a chlorinating agent like phosphorus oxychloride.

Part 2: Preparing the Pyrimidine Partner - The Boronic Acid Approach

The most common and versatile approach for introducing the pyrimidine moiety is through a pyrimidine boronic acid or its corresponding pinacol ester. Pyrimidine-5-boronic acid or its pinacol ester is the likely coupling partner.

The synthesis of pyrimidine-5-boronic acid pinacol ester can be achieved from 5-bromopyrimidine through a palladium-catalyzed borylation reaction with bis(pinacolato)diboron.

Caption: Synthesis of pyrimidine-5-boronic acid pinacol ester.

A Representative Protocol for the Synthesis of Pyrimidine-5-boronic acid pinacol ester:

• Reaction Setup: In an inert atmosphere, combine 5-bromopyrimidine (1 equivalent), bis(pinacolato)diboron (1.1 equivalents), and a base such as potassium acetate (3 equivalents) in a suitable solvent like 1,4-dioxane.

• Catalyst Addition: Add a palladium catalyst, for instance, [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl2) (0.05 equivalents).

• Reaction: Heat the mixture at a suitable temperature (e.g., 80-100 °C) for several hours until the reaction is complete, as monitored by techniques like TLC or LC-MS.

• Workup and Isolation: After cooling, the reaction mixture is typically filtered, and the filtrate is concentrated. The crude product can be purified by column chromatography to yield the desired pyrimidine-5-boronic acid pinacol ester.

Part 3: The Crucial Connection - The Suzuki-Miyaura Coupling

The final and most critical step in the synthesis of 8-bromo-2-(5-pyrimidinyl)quinoline is the Suzuki-Miyaura cross-coupling reaction . This powerful palladium-catalyzed reaction forms a new carbon-carbon bond between the 2-position of the quinoline ring and the 5-position of the pyrimidine ring.[8]

The Key Transformation:

The reaction involves coupling 8-bromo-2-chloroquinoline with pyrimidine-5-boronic acid (or its pinacol ester) in the presence of a palladium catalyst and a base. The chloro group at the 2-position of the quinoline is significantly more reactive in Suzuki couplings than the bromo group at the 8-position, allowing for selective coupling.

A Plausible Patented Protocol for the Suzuki-Miyaura Coupling:

Based on the general procedures outlined in patents from Vertex and the broader chemical literature, a likely protocol would be as follows:

• Reaction Setup: In an inert atmosphere, dissolve 8-bromo-2-chloroquinoline (1 equivalent) and pyrimidine-5-boronic acid (1.2 equivalents) in a suitable solvent system, such as a mixture of 1,4-dioxane and water.

• Addition of Base and Catalyst: Add a base, typically an inorganic base like potassium carbonate or cesium carbonate (2-3 equivalents), to the mixture. Then, add a palladium catalyst, such as Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh3)4) or a more modern catalyst system like Pd(dppf)Cl2 (0.02-0.05 equivalents).

• Reaction: Heat the reaction mixture to a temperature between 80-100 °C and stir for several hours. The progress of the reaction should be monitored by a suitable analytical technique.

• Workup and Purification: Once the reaction is complete, cool the mixture to room temperature and perform an aqueous workup. The crude product is then extracted into an organic solvent. The organic layer is dried and concentrated, and the final product, 8-bromo-2-(5-pyrimidinyl)quinoline , is purified by column chromatography or recrystallization.

Conclusion and Future Perspectives

The patent landscape for 8-bromo-2-(5-pyrimidinyl)quinoline and its intermediates is firmly under the control of Vertex Pharmaceuticals, reflecting the immense therapeutic and commercial value of the CFTR modulators derived from it. While this presents a challenge for competitors, a detailed analysis of the existing intellectual property and the underlying chemistry reveals potential avenues for innovation.

By exploring alternative synthetic routes to the key quinoline and pyrimidine precursors, and by investigating novel coupling strategies, there is an opportunity to develop new, non-infringing processes. The information presented in this guide serves as a foundational resource for researchers and drug development professionals seeking to operate in this exciting and impactful area of medicinal chemistry. A thorough understanding of the existing patent landscape is the first critical step towards navigating the path of innovation and bringing new, life-changing therapies to patients.

References

• CN104592109A - Method for preparing 8-bromoquinoline derivative - Google P
• WO2010129451A1 - Process for preparing bromo-substituted quinolines - Google P
• WO2019113476A2 - Processes for making modulators of cystic fibrosis transmembrane conductance regulator - Google P

• Vertex Pharmaceuticals Inc: Patent for CFTR Modulators. (URL: [Link])

• US10793547B2 - Modulator of the cystic fibrosis transmembrane conductance regulator, pharmaceutical compositions, methods of treatment, and process for making the modulator - Google P

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. - YouTube. (URL: [Link])

• 8-Bromo-2-methylquinoline - PMC - NIH. (URL: [Link])

• Patents Assigned to Vertex Pharmaceutical Incorporated. (URL: [Link])

• WO2018107100A1 - Modulator of cystic fibrosis transmembrane conductance regulator, pharmaceutical compositions, methods of treatment, and process for making the modulator - Google P

• Bromination of 8-substituted quinolines. Reagents and conditions. (i)... - ResearchGate. (URL: [Link])

• Organic Synthesis and Current Understanding of the Mechanisms of CFTR Modulator Drugs Ivacaftor, Tezacaftor, and Elexacaftor - PMC. (URL: [Link])

• Patent Review of Synthetic Routes and Crystalline Forms of the CFTR-Modulator Drugs Ivacaftor, Lumacaftor, Tezacaftor, and Elexacaftor - OUCI. (URL: [Link])

• Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics - PMC. (URL: [Link])

• Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles - ACG Publications. (URL: [Link])

• Suzuki Coupling - Organic Chemistry Portal. (URL: [Link])

• Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles - Semantic Scholar. (URL: [Link])

• JP2012526120A - Process for the preparation of bromo-substituted quinolines - Google P

• Comprehensive methodologies for synthesizing tricyclic fused pyrimidoquinolines of biological relevance: a review - RSC Advances (RSC Publishing) DOI:10.1039/D5RA00779H - The Royal Society of Chemistry. (URL: [Link])

• Our Science | R&D Pipeline - Vertex Pharmaceuticals. (URL: [Link])

• Suzuki cross-coupling reaction - YouTube. (URL: [Link])

• Suzuki-Miyaura Coupling - Chemistry LibreTexts. (URL: [Link])

• Experiment 8 - Suzuki Coupling Reaction | PDF | Organic Synthesis | Chemistry - Scribd. (URL: [Link])

• WO1999067218A2 - Method of preparing 5- or 8-bromoisoquinoline derivatives - Google P

• DERIVATIVES OF 8-QUINOLINOL - DTIC. (URL: [Link])

Sources

• 1. Organic Synthesis and Current Understanding of the Mechanisms of CFTR Modulator Drugs Ivacaftor, Tezacaftor, and Elexacaftor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. WO2018107100A1 - Modulator of cystic fibrosis transmembrane conductance regulator, pharmaceutical compositions, methods of treatment, and process for making the modulator - Google Patents [patents.google.com]
• 4. US10793547B2 - Modulator of the cystic fibrosis transmembrane conductance regulator, pharmaceutical compositions, methods of treatment, and process for making the modulator - Google Patents [patents.google.com]
• 5. WO2010129451A1 - Process for preparing bromo-substituted quinolines - Google Patents [patents.google.com]
• 6. CN104592109A - Method for preparing 8-bromoquinoline derivative - Google Patents [patents.google.com]
• 7. 8-Bromo-2-methyl­quinoline - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Suzuki Coupling [organic-chemistry.org]

Protocols & Analytical Methods

Step-by-step synthesis of 8-bromo-2-(5-pyrimidinyl)quinoline

An Application Note for the Step-by-Step Synthesis of 8-bromo-2-(5-pyrimidinyl)quinoline

Introduction

In the landscape of modern drug discovery and materials science, quinoline scaffolds are of paramount importance due to their prevalence in a wide array of biologically active compounds and functional materials. The fusion of a quinoline core with other heterocyclic systems, such as pyrimidine, opens avenues to novel molecular architectures with unique electronic and pharmacological properties. This guide provides a detailed, research-grade protocol for the synthesis of 8-bromo-2-(5-pyrimidinyl)quinoline, a key building block for more complex molecular targets.

Our synthetic strategy is convergent, focusing on the well-established and robust Suzuki-Miyaura cross-coupling reaction. This powerful carbon-carbon bond-forming reaction allows for the efficient connection of two key fragments: an electrophilic 8-bromo-2-chloroquinoline and a nucleophilic pyrimidine-5-boronic acid derivative. This document will guide researchers through the preparation of these key intermediates and their final coupling to yield the target compound, with a focus on the underlying chemical principles and practical experimental considerations.

Overall Synthetic Strategy

The synthesis is designed in three primary stages: (1) Preparation of the electrophilic quinoline core, 8-bromo-2-chloroquinoline. (2) Preparation of the nucleophilic coupling partner, pyrimidine-5-boronic acid pinacol ester. (3) The palladium-catalyzed Suzuki-Miyaura cross-coupling to furnish the final product.

Caption: Overall workflow for the synthesis of the target molecule.

Part 1: Synthesis of 8-Bromo-2-chloroquinoline

Principle and Rationale

The first key intermediate is 8-bromo-2-chloroquinoline. The chloro-substituent at the C2 position serves as an excellent leaving group for the subsequent palladium-catalyzed cross-coupling reaction. This intermediate can be readily prepared from the corresponding 8-bromo-2-hydroxyquinoline (also known as 8-bromo-2(1H)-quinolone). The conversion of the hydroxyl group to a chloro group is a classic and high-yielding transformation achieved by heating with phosphorus(V) oxychloride (POCl₃). The C2 position of the quinoline ring is electronically activated, making the C2-Cl bond more susceptible to oxidative addition by the palladium catalyst compared to the C8-Br bond, which allows for selective coupling.[1]

Experimental Protocol

• Setup: To a 100 mL round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 8-bromo-2-hydroxyquinoline (5.0 g, 22.3 mmol).

• Reagent Addition: In a fume hood, carefully add phosphorus(V) oxychloride (POCl₃, 20 mL, 215 mmol) to the flask. The mixture will become a slurry.

• Reaction: Heat the reaction mixture to reflux (approximately 105-110 °C) using a heating mantle. Maintain reflux for 3 hours, during which the solid will dissolve, and the solution will turn dark brown.

• Quenching: After cooling to room temperature, slowly and carefully pour the reaction mixture onto 200 g of crushed ice in a large beaker with vigorous stirring. Caution: This is a highly exothermic reaction that releases HCl gas. Perform this step in a well-ventilated fume hood.

• Neutralization & Precipitation: Continue stirring until all the ice has melted. Slowly neutralize the acidic solution by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until the pH is approximately 7-8. A solid precipitate will form.

• Isolation: Collect the solid product by vacuum filtration and wash the filter cake thoroughly with cold water (3 x 50 mL).

• Purification: Recrystallize the crude solid from ethanol to afford 8-bromo-2-chloroquinoline as a pale yellow solid. Dry the product under vacuum.

Reagent Summary Table

Reagent	Molar Mass ( g/mol )	Amount Used	Moles (mmol)	Molar Eq.
8-Bromo-2-hydroxyquinoline	224.05	5.0 g	22.3	1.0
Phosphorus(V) oxychloride	153.33	20 mL	215	~9.6

Part 2: Synthesis of Pyrimidine-5-boronic acid pinacol ester

Principle and Rationale

The second key intermediate is the boronic acid derivative of pyrimidine. For Suzuki couplings, boronic acid pinacol esters are often preferred over free boronic acids due to their enhanced stability, ease of handling, and simpler purification.[2][3] The synthesis is achieved via a palladium-catalyzed Miyaura borylation reaction, which couples 5-bromopyrimidine with bis(pinacolato)diboron.

Experimental Protocol

• Setup: In an oven-dried 250 mL Schlenk flask, combine 5-bromopyrimidine (3.0 g, 18.9 mmol), bis(pinacolato)diboron (5.2 g, 20.7 mmol), and potassium acetate (KOAc, 5.5 g, 56.6 mmol).

• Inert Atmosphere: Seal the flask with a septum, and cycle between vacuum and nitrogen gas three times to create an inert atmosphere.

• Solvent and Catalyst Addition: Add anhydrous 1,4-dioxane (100 mL) via syringe. Then, add [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) complex with dichloromethane (PdCl₂(dppf)·CH₂Cl₂, 0.23 g, 0.28 mmol).

• Reaction: Heat the reaction mixture to 80 °C and stir for 12 hours under a nitrogen atmosphere.

• Work-up: After cooling to room temperature, dilute the mixture with ethyl acetate (100 mL) and filter it through a pad of Celite.

• Extraction: Wash the filtrate with water (2 x 50 mL) and brine (50 mL). Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield pyrimidine-5-boronic acid pinacol ester as a white solid.

Reagent Summary Table

Reagent	Molar Mass ( g/mol )	Amount Used	Moles (mmol)	Molar Eq.
5-Bromopyrimidine	158.97	3.0 g	18.9	1.0
Bis(pinacolato)diboron	253.94	5.2 g	20.7	1.1
Potassium Acetate	98.14	5.5 g	56.6	3.0
PdCl₂(dppf)·CH₂Cl₂	816.64	0.23 g	0.28	0.015

Part 3: Final Synthesis via Suzuki-Miyaura Cross-Coupling

Principle and Rationale

The final step joins the two prepared intermediates to form the target molecule. The Suzuki-Miyaura reaction is a palladium-catalyzed cross-coupling between an organohalide and an organoboron compound.[4][5] The catalytic cycle involves three key steps: (1) Oxidative Addition of the palladium(0) catalyst to the aryl halide (8-bromo-2-chloroquinoline), (2) Transmetalation where the organic group from the boronate ester is transferred to the palladium complex, and (3) Reductive Elimination which forms the new C-C bond and regenerates the palladium(0) catalyst. A base is required to activate the boronate ester for the transmetalation step.[4]

Caption: Simplified catalytic cycle of the Suzuki-Miyaura reaction.

Experimental Protocol

• Setup: To a 100 mL round-bottom flask, add 8-bromo-2-chloroquinoline (1.0 g, 4.12 mmol), pyrimidine-5-boronic acid pinacol ester (1.02 g, 4.95 mmol), and potassium carbonate (K₂CO₃, 1.71 g, 12.4 mmol).

• Inert Atmosphere: Place the flask under a nitrogen atmosphere.

• Solvent and Catalyst Addition: Add a mixture of 1,4-dioxane (30 mL) and water (10 mL). Bubble nitrogen gas through the solution for 15 minutes to degas the solvent. Add tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.24 g, 0.21 mmol).

• Reaction: Heat the reaction mixture to 90 °C and stir for 16 hours under nitrogen. Monitor the reaction progress by TLC or LC-MS.

• Work-up: After the reaction is complete, cool the mixture to room temperature and add water (50 mL).

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine (50 mL), and dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Filter the solution and concentrate the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to obtain 8-bromo-2-(5-pyrimidinyl)quinoline as a solid.

Reagent Summary Table

Reagent	Molar Mass ( g/mol )	Amount Used	Moles (mmol)	Molar Eq.
8-Bromo-2-chloroquinoline	242.50	1.0 g	4.12	1.0
Pyrimidine-5-boronic acid pinacol ester	206.05	1.02 g	4.95	1.2
Potassium Carbonate	138.21	1.71 g	12.4	3.0
Pd(PPh₃)₄	1155.56	0.24 g	0.21	0.05

Characterization

The identity and purity of the final product, 8-bromo-2-(5-pyrimidinyl)quinoline, should be confirmed using standard analytical techniques:

• ¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure and connectivity of the atoms.

• Mass Spectrometry (MS): To verify the molecular weight of the compound.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final product.

Safety Precautions

• All experimental procedures should be conducted in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

• Phosphorus(V) oxychloride is highly corrosive and reacts violently with water. Handle with extreme care.

• Palladium catalysts and organoboron compounds can be toxic and should be handled with caution.

• Consult the Safety Data Sheet (SDS) for each reagent before use.

Conclusion

This application note details a reliable and robust three-part synthetic route to 8-bromo-2-(5-pyrimidinyl)quinoline. By leveraging the strategic conversion of a quinolone to a chloroquinoline and a palladium-catalyzed Miyaura borylation, the key intermediates are efficiently prepared. The final Suzuki-Miyaura cross-coupling provides a powerful method for constructing the target bi-heterocyclic system. This protocol offers a solid foundation for researchers and drug development professionals to access this valuable chemical scaffold for further investigation and application.

References

• Varma, R. S. (2009). Diversity-Oriented Synthesis of Quinolines via Friedländer Annulation Reaction under Mild Catalytic Conditions. ACS Publications. Available at: [Link]

• Beteck, R. M., et al. (2011). One-Pot Synthesis of 2,3,4-Triarylquinolines via Suzuki-Miyaura Cross-Coupling of 2-Aryl-4-chloro-3-iodoquinolines with Arylboronic Acids. National Institutes of Health (NIH). Available at: [Link]

• Marco-Contelles, J., et al. (2009). Recent Advances in the Friedländer Reaction. ResearchGate. Available at: [Link]

• Yadav, J. S., et al. (2004). Molecular iodine: a highly efficient catalyst in the synthesis of quinolines via Friedländer annulation. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Wikipedia. Friedländer synthesis. Available at: [Link]

• Google Patents. (2012). Synthesis method of 2-amino-5-pyrimidine pinacol borate.

• Le, V., et al. (2015). Development of an Efficient Synthesis of (2-Aminopyrimidin-5-yl) Boronic Acid. ResearchGate. Available at: [Link]

• ChemSrc. 5-pyrimidine-boronic acid. Available at: [Link]

• Hie, L., & Garg, N. K. (2014). Nickel-Catalyzed Suzuki-Miyaura Coupling in t-Amyl Alcohol for the Preparation of 5-(Furan-3-yl)pyrimidine. Organic Syntheses. Available at: [Link]

• Sai, M., et al. (2003). Palladium Charcoal-Catalyzed Suzuki−Miyaura Coupling To Obtain Arylpyridines and Arylquinolines. The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Al-Hujaili, A. S., et al. (2022). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. MDPI. Available at: [Link]

• ResearchGate. (2023). Synthesis of 8‐bromo‐quinoline tethered 1,2,3‐triazole compounds. Available at: [Link]

• Xu, X., et al. (2009). 8-Bromo-2-methylquinoline. National Institutes of Health (NIH). Available at: [Link]

• Ökten, S., et al. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. ResearchGate. Available at: [Link]

• Organic Chemistry Portal. Suzuki Coupling. Available at: [Link]

• PubChem. 8-bromo-2-chloroquinoline. Available at: [Link]

• Shinde, S. B., et al. (2014). Synthesis of new arylated Quinolines by Suzuki cross coupling. ResearchGate. Available at: [Link]

• Ökten, S., et al. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. ACG Publications. Available at: [Link]

• Sharma, P. C., et al. (2022). Review on recent development of quinoline for anticancer activities. Future Journal of Pharmaceutical Sciences. Available at: [Link]

• Sławiński, J., et al. (2023). Design, Synthesis and Biological Evaluation of Quinoline-8-Sulfonamides as Inhibitors of the Tumor Cell-Specific M2 Isoform of Pyruvate Kinase: Preliminary Study. MDPI. Available at: [Link]

• Chem Help ASAP. (2020). Suzuki cross-coupling reaction. YouTube. Available at: [Link]

• Fryatt, T., et al. (2007). Synthesis of New Quinolinequinone Derivatives and Preliminary Exploration of their Cytotoxic Properties. National Institutes of Health (NIH). Available at: [Link]

Sources

• 1. One-Pot Synthesis of 2,3,4-Triarylquinolines via Suzuki-Miyaura Cross-Coupling of 2-Aryl-4-chloro-3-iodoquinolines with Arylboronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Suzuki Coupling [organic-chemistry.org]
• 5. m.youtube.com [m.youtube.com]

Application Note: Functionalization Strategies for the 8-Bromo Position on Quinoline Rings

Executive Summary & Strategic Importance

The 8-position of the quinoline scaffold represents a unique "privileged" vector in medicinal chemistry. Unlike the 2-, 3-, or 6-positions, the 8-position is located in the peri-space relative to the ring nitrogen. This proximity creates a distinct steric and electronic environment that facilitates the design of bidentate metal chelators (e.g., for metalloprotein inhibition) and allows for specific binding interactions in kinase pockets.

However, this same proximity presents synthetic challenges. The lone pair on the quinoline nitrogen can poison transition metal catalysts, and the steric bulk of the fused ring system can hinder oxidative addition or reductive elimination steps. This guide details optimized protocols to overcome these barriers, focusing on converting 8-bromoquinoline into high-value functionalized intermediates.

Decision Matrix: Selecting the Right Transformation

Before initiating synthesis, select the appropriate methodology based on the target bond type and substrate stability.

Figure 1: Strategic decision tree for 8-bromoquinoline functionalization.

Critical Mechanistic Considerations

The "Chelation Trap"

The quinoline nitrogen (N1) is a competent ligand. During Pd-catalyzed cross-couplings, the N1 atom can displace labile phosphine ligands from the palladium center, forming a stable, unreactive Pd(quinoline)2 complex.

• Solution: Use bulky, chelating phosphine ligands (e.g., BINAP, Xantphos) that bind Pd more tightly than the quinoline nitrogen, or use Lewis acids to temporarily block the N1 site (though this is less common in high-throughput settings).

Steric Crowding

The 8-position is sterically encumbered by the H-7 proton and the N-1 lone pair.

• Impact: Reductive elimination is often the rate-determining step.

• Solution: Ligands with a large bite angle (e.g., DPEphos, Xantphos) facilitate the reductive elimination of bulky substrates.

Detailed Experimental Protocols

Protocol A: Suzuki-Miyaura Coupling (C-C Bond Formation)

Best for: Biaryl synthesis, alkylation.

Rationale: Standard Pd(PPh3)4 often fails due to the "Chelation Trap." We utilize Pd(dppf)Cl2 , where the ferrocene backbone prevents ligand displacement by the quinoline nitrogen.

Reagents:

• Substrate: 8-Bromoquinoline (1.0 equiv)

• Coupling Partner: Aryl/Heteroaryl Boronic Acid (1.2–1.5 equiv)

• Catalyst: Pd(dppf)Cl2·CH2Cl2 (3–5 mol%)

• Base: K2CO3 (2.0 M aq, 3.0 equiv) or Cs2CO3 (solid, 3.0 equiv)

• Solvent: 1,4-Dioxane/Water (4:1) or Toluene/Ethanol/Water (4:1:1)

Step-by-Step Workflow:

• Degassing (Critical): Charge a reaction vial with 8-bromoquinoline, boronic acid, and base. Cap and purge with Argon for 5 minutes. Note: Oxygen promotes homocoupling of boronic acids and deactivates the catalyst.

• Catalyst Addition: Add Pd(dppf)Cl2 under a positive stream of Argon.

• Solvent Addition: Add degassed solvent mixture via syringe.[1]

• Reaction: Heat to 90–100°C for 4–12 hours. Monitor by LCMS.

  • Checkpoint: If conversion stalls at 50%, add a second portion of boronic acid (0.5 equiv) and catalyst (1 mol%).

• Workup (Scavenging): Cool to RT. Dilute with EtOAc. Add a metal scavenger (e.g., SiliaMetS® Thiol) or wash with 10% aqueous cysteine solution to remove Pd coordinated to the quinoline nitrogen.

• Purification: Flash chromatography (Hexanes/EtOAc).

Protocol B: Buchwald-Hartwig Amination (C-N Bond Formation)

Best for: Introduction of aniline or aliphatic amine motifs.

Rationale: The 8-position requires a catalyst system that can undergo oxidative addition into a hindered C-Br bond. Pd2(dba)3 with BINAP or BrettPhos is the gold standard here.

Reagents:

• Substrate: 8-Bromoquinoline (1.0 equiv)

• Amine: 1.2 equiv (Primary or Secondary)

• Catalyst: Pd2(dba)3 (2–5 mol%)

• Ligand: rac-BINAP (4–10 mol%) or Xantphos (for primary amines)

• Base: NaOtBu (1.5 equiv) - Must be stored in a glovebox or fresh bottle.

• Solvent: Anhydrous Toluene or 1,4-Dioxane

Step-by-Step Workflow:

• Pre-complexation: In a glovebox or under Argon, mix Pd2(dba)3 and Ligand in the solvent and stir at RT for 10 mins to generate the active catalyst species (color change often observed).

• Addition: Add 8-bromoquinoline, amine, and NaOtBu to the catalyst mixture.

• Heating: Seal and heat to 100–110°C for 12–24 hours.

  • Note: NaOtBu is moisture sensitive. If the reaction turns black immediately and fails, check the quality of the base.

• Workup: Filter through a Celite pad to remove insoluble salts. Wash the pad with CH2Cl2.

• Purification: The product is often basic. Use amine-functionalized silica or add 1% Et3N to the eluent to prevent streaking.

Protocol C: Lithium-Halogen Exchange (Electrophile Trapping)

Best for: Formylation (DMF), Carboxylation (CO2), or Silylation.

Rationale: 8-Bromoquinoline undergoes extremely rapid exchange with n-BuLi. The resulting 8-lithioquinoline is stable at -78°C but can decompose via benzyne pathways if warmed.

Reagents:

• Substrate: 8-Bromoquinoline (1.0 equiv)

• Exchange Reagent: n-Butyllithium (1.1 equiv, 1.6 M in hexanes)

• Electrophile: DMF, CO2 (gas), or TMSCl (1.5–2.0 equiv)

• Solvent: Anhydrous THF (strictly dry)

Step-by-Step Workflow:

• Setup: Flame-dry a round-bottom flask. Cool THF and 8-bromoquinoline to -78°C (Dry ice/Acetone).

• Exchange: Add n-BuLi dropwise down the side of the flask over 10 minutes.

  • Observation: A color change (often deep red or orange) indicates formation of the lithio-species.

  • Timing: Stir for exactly 15–20 minutes at -78°C. Do not extend this time unnecessarily.

• Trapping: Add the electrophile (neat or in THF) rapidly.

  • For DMF: Add dropwise, then allow to warm to 0°C.

  • For CO2: Bubble gas through the solution via a cannula.

• Quench: Quench with sat. NH4Cl solution while still cold, then warm to RT.

• Extraction: Extract with Et2O (avoid CH2Cl2 if the product is water-soluble).

Comparative Data & Selection Guide

Table 1: Reagent Compatibility Matrix

Feature	Suzuki-Miyaura	Buchwald-Hartwig	Li-Halogen Exchange
Primary Utility	Aryl/Heteroaryl coupling	Amination (C-N)	Formylation/Carboxylation
Moisture Tolerance	High (uses aqueous bases)	Low (requires anhydrous)	Zero (Strictly anhydrous)
Steric Tolerance	Moderate (requires Pd-dppf)	Low (requires specific ligands)	High (Kinetic control)
Limiting Factor	Protodeboronation of partner	Catalyst poisoning by N1	Functional group incompatibility (e.g., ketones)

Troubleshooting Common Failure Modes

Figure 2: Troubleshooting logic for 8-bromoquinoline functionalization failures.

References

• Medicinal Utility of 8-Substituted Quinolines

  • Prachayasittikul, V., et al. "8-Hydroxyquinoline and its Derivatives: Synthesis and Applications." Excli Journal, 2013.

• Buchwald-Hartwig Amination Protocols

  • Surry, D. S., & Buchwald, S. L. "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science, 2011.

• Lithium-Halogen Exchange Dynamics

  • Song, J. J., et al. "Organometallic Methods for the Synthesis of Functionalized Quinolines." Journal of Organic Chemistry, 2002.

• Suzuki Coupling on Heterocycles

  • Miyaura, N., & Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds."[2][3] Chemical Reviews, 1995.[2]

• Catalyst Poisoning in N-Heterocycles

  • Guram, A. S., et al. "New Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure." Journal of Organic Chemistry, 2007.

Sources

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. tcichemicals.com [tcichemicals.com]

Optimized reaction conditions for pyrimidinyl-quinoline cross-coupling

Optimized Reaction Conditions for Palladium-Catalyzed Pyrimidinyl-Quinoline Cross-Coupling

Introduction: The Significance of Pyrimidinyl-Quinoline Scaffolds

The fusion of pyrimidine and quinoline rings creates a privileged heterocyclic scaffold of significant interest in drug discovery and development. These hybrid molecules are cornerstone structures in a multitude of pharmacologically active agents, demonstrating a broad spectrum of biological activities including anticancer, antimalarial, antiviral, and anti-inflammatory properties.[1][2][3] The quinoline moiety, a bicyclic aromatic heterocycle, and the pyrimidine ring, a key component of nucleobases, both contribute to the diverse bioactivities of the resulting hybrid structures.[1][3] The urgent need for novel therapeutics, particularly in the face of growing drug resistance, has intensified the focus on developing efficient and robust synthetic methodologies for accessing these complex molecular architectures.[2]

Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Stille, and Buchwald-Hartwig aminations, have emerged as powerful and versatile tools for the construction of carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds, respectively.[4][5][6][7] These reactions offer a direct and modular approach to linking pyrimidinyl and quinolinyl fragments, providing a significant advantage over classical synthetic methods that often require harsh conditions and multiple steps. This application note provides a detailed guide to the optimized reaction conditions for the palladium-catalyzed cross-coupling of pyrimidinyl and quinolinyl derivatives, with a focus on the Suzuki-Miyaura reaction, offering field-proven insights and step-by-step protocols for researchers in medicinal chemistry and drug development.

Understanding the Core Principles: The Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, facilitating the formation of a C-C bond between an organoboron compound (e.g., a boronic acid or ester) and an organic halide or triflate in the presence of a palladium catalyst and a base.[5][8] The catalytic cycle, illustrated below, involves three key steps: oxidative addition, transmetalation, and reductive elimination.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The choice of catalyst, ligand, base, and solvent is critical for the success of the reaction, particularly when dealing with electron-deficient and sterically hindered heteroaromatic substrates like pyrimidines and quinolines.

Optimized Reaction Parameters for Pyrimidinyl-Quinoline Suzuki-Miyaura Coupling

Through extensive research and development, a set of optimized conditions has been established to achieve high yields and purity in the Suzuki-Miyaura cross-coupling of pyrimidinyl and quinolinyl derivatives.

Palladium Precatalyst and Ligand Selection: The Heart of the Reaction

The combination of the palladium precatalyst and the supporting ligand is paramount for an efficient reaction. For challenging heteroaromatic couplings, bulky and electron-rich phosphine ligands are often required to promote both the oxidative addition and reductive elimination steps of the catalytic cycle.[9][10]

• Palladium Precatalysts: Pd(OAc)₂, Pd₂(dba)₃, and Pd(PPh₃)₄ are commonly used. More advanced, air-stable precatalysts like XPhos-Pd-G2 or SPhos-Pd-G2 can also be highly effective, often requiring lower catalyst loadings and milder reaction conditions.[11]

• Ligands:

  • Buchwald Ligands: SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) and XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) are highly effective for coupling heteroaryl chlorides and bromides.[12]

  • Other Phosphine Ligands: P(t-Bu)₃ and PCy₃ have also shown success in the cross-coupling of aryl chlorides.[10] For some systems, bidentate ligands like DPPF (1,1'-Bis(diphenylphosphino)ferrocene) can be beneficial.[6]

  • N-Heterocyclic Carbenes (NHCs): These have emerged as powerful alternatives to phosphine ligands, offering high stability and reactivity.[8]

The Role of the Base: Activating the Boronic Acid

The base plays a crucial role in the transmetalation step by activating the organoboron species. The choice of base can significantly impact the reaction rate and yield.

• Inorganic Bases:

  • Potassium Carbonate (K₂CO₃): A widely used and effective base for many Suzuki couplings, often in an aqueous solution.[13]

  • Potassium Phosphate (K₃PO₄): A stronger base that can be particularly effective for less reactive substrates.[14]

  • Cesium Carbonate (Cs₂CO₃): A strong base that can facilitate reactions at lower temperatures, especially with aryl chlorides.[10]

Solvent System: Ensuring Solubility and Promoting Reactivity

The solvent must solubilize the reactants and catalyst system while being compatible with the reaction conditions. A mixture of an organic solvent and water is often employed when using inorganic bases.

• Ethereal Solvents: 1,4-Dioxane and Tetrahydrofuran (THF) are excellent choices, often used in combination with water.[13][15]

• Aromatic Solvents: Toluene can be used, particularly for higher temperature reactions.

• Polar Aprotic Solvents: N,N-Dimethylformamide (DMF) and Dimethyl Sulfoxide (DMSO) can be beneficial for solubilizing polar substrates.[16]

Reaction Temperature: Driving the Reaction to Completion

The reaction temperature is a critical parameter that needs to be optimized for each specific substrate pair.

• Typical Range: Most Suzuki-Miyaura couplings involving heteroaromatics are conducted at elevated temperatures, typically between 80°C and 110°C.

• Microwave Irradiation: The use of microwave heating can significantly reduce reaction times and improve yields.[17]

Comparative Data on Reaction Conditions

The following table summarizes a set of generally optimized conditions for the Suzuki-Miyaura cross-coupling of a halo-quinoline with a pyrimidinylboronic acid.

Parameter	Recommended Conditions	Rationale
Palladium Precatalyst	Pd(OAc)₂ (2-5 mol%) or XPhos-Pd-G2 (1-2 mol%)	Provides a source of active Pd(0). Precatalysts offer improved stability and ease of handling.
Ligand	SPhos (4-10 mol%) or XPhos (2-4 mol%)	Bulky, electron-rich ligands facilitate oxidative addition and reductive elimination, crucial for heteroaromatic substrates.[12]
Base	K₂CO₃ (2-3 equivalents) or K₃PO₄ (2-3 equivalents)	Activates the boronic acid for transmetalation. K₃PO₄ is a stronger base suitable for more challenging couplings.[13][14]
Solvent	1,4-Dioxane/H₂O (4:1 to 10:1 v/v) or THF/H₂O (4:1 v/v)	Provides good solubility for both organic and inorganic reagents.[13]
Temperature	80 - 100 °C	Ensures a sufficient reaction rate without significant decomposition of reactants or catalyst.
Atmosphere	Inert (Nitrogen or Argon)	Prevents oxidation of the Pd(0) catalyst and phosphine ligands.

Detailed Experimental Protocol: Suzuki-Miyaura Coupling of 4-Chloroquinoline with Pyrimidine-5-boronic Acid

This protocol provides a step-by-step methodology for a model Suzuki-Miyaura cross-coupling reaction.

Caption: A step-by-step workflow for the pyrimidinyl-quinoline cross-coupling reaction.

Materials:

• 4-Chloroquinoline (1.0 mmol, 1.0 equiv)

• Pyrimidine-5-boronic acid (1.2 mmol, 1.2 equiv)

• Palladium(II) Acetate (Pd(OAc)₂) (0.03 mmol, 3 mol%)

• SPhos (0.06 mmol, 6 mol%)

• Potassium Carbonate (K₂CO₃) (2.0 mmol, 2.0 equiv)

• 1,4-Dioxane (8 mL)

• Deionized Water (2 mL)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Celite

• Ethyl Acetate

• Hexanes

• Silica Gel

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask or microwave vial equipped with a magnetic stir bar, add 4-chloroquinoline (1.0 mmol), pyrimidine-5-boronic acid (1.2 mmol), Pd(OAc)₂ (0.03 mmol), SPhos (0.06 mmol), and K₂CO₃ (2.0 mmol).

• The vessel is sealed with a septum, and the atmosphere is evacuated and backfilled with argon or nitrogen three times.

• Add the degassed 1,4-dioxane (8 mL) and deionized water (2 mL) via syringe.

• Reaction: The reaction mixture is heated to 90°C in an oil bath and stirred vigorously for 12-24 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, the reaction mixture is cooled to room temperature.

• The mixture is diluted with ethyl acetate and filtered through a pad of Celite to remove the palladium catalyst and inorganic salts. The filter cake is washed with additional ethyl acetate.

• The combined organic layers are transferred to a separatory funnel and washed with water and then with brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude product.

• Purification: The crude product is purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 4-(pyrimidin-5-yl)quinoline.

Conclusion

The palladium-catalyzed Suzuki-Miyaura cross-coupling reaction is a highly efficient and versatile method for the synthesis of pyrimidinyl-quinoline scaffolds. By carefully selecting the palladium precatalyst, ligand, base, and solvent system, researchers can achieve high yields of the desired products. The protocol provided herein serves as a robust starting point for the synthesis of a wide range of substituted pyrimidinyl-quinolines, facilitating the exploration of this important chemical space for the discovery of new therapeutic agents.

References

• Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point - University of Windsor. Available at: [Link]

• Design and Synthesis of New Pyrimidine-Quinolone Hybrids as Novel hLDHA Inhibitors - PMC. Available at: [Link]

• Electronic and Steric Effects of the ProPhos Ligand Family for Nickel-Catalyzed Suzuki–Miyaura Coupling of Heteroaromatics - PMC. Available at: [Link]

• Synthesis of Novel (S)-3-(1-Aminoethyl)-8-pyrimidinyl-2-phenylisoquinolin-1(2H)-ones by Suzuki–Miyaura Coupling and Their Cell Toxicity Activities - PMC. Available at: [Link]

• Suzuki Coupling of Heteroaromatic Chlorides Using Highly Electron-Donating ClickPhos Ligands | Request PDF - ResearchGate. Available at: [Link]

• Suzuki Coupling of Heteroaromatic Chlorides Using Highly Electron-Donating ClickPhos Ligands. Available at: [Link]

• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS - Nobel Prize. Available at: [Link]

• Design and synthesis of quinoline-pyrimidine inspired hybrids as potential plasmodial inhibitors - PubMed. Available at: [Link]

• Suzuki reaction - Wikipedia. Available at: [Link]

• Synthesis of Novel Pyrimido[4,5-b] Quinolines Containing Benzyloxy and 1,2,3-Triazole Moieties by DABCO as a Basic Catalyst | ACS Omega. Available at: [Link]

• Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Available at: [Link]

• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing). Available at: [Link]

• Synthesis and In Vitro Biological Evaluation of Quinolinyl Pyrimidines Targeting Type II NADH-Dehydrogenase (NDH-2) | ACS Infectious Diseases. Available at: [Link]

• Synthetic and medicinal perspective of quinolines as antiviral agents - PMC - NIH. Available at: [Link]

• Unconventional Site Selectivity in Palladium-Catalyzed Cross- Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Conditions. Available at: [Link]

• Synthesis of Quinolinequinone Derivatives and related Carbocyclic Compounds - ScienceOpen. Available at: [Link]

• Highly Chemoselective Ligands for Suzuki–Miyaura Cross-Coupling Reaction Based on Virtual Ligand-Assisted Screening - ChemRxiv. Available at: [Link]

• Sustainable Synthesis of Quinolines and Pyrimidines Catalyzed by Manganese PNP Pincer Complexes | Journal of the American Chemical Society - ACS Publications. Available at: [Link]

• Synthesis of 6-Aryl-2,4-diamino-pyrimidines and Triazines Using Palladium Catalyzed Suzuki Cross-Coupling Reactions | Request PDF - ResearchGate. Available at: [Link]

• Optimization of conditions for the Suzuki coupling reaction. - ResearchGate. Available at: [Link]

• Buchwald–Hartwig amination - Wikipedia. Available at: [Link]

• Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications - JOCPR. Available at: [Link]

• Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry - MDPI. Available at: [Link]

• Buchwald-Hartwig Coupling - Organic Synthesis. Available at: [Link]

• Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Stille Coupling - Chemistry LibreTexts. Available at: [Link]

• Strategies for C−C bond formation of pyridines. - ResearchGate. Available at: [Link]

• Setup of 4‐Prenylated Quinolines through Suzuki‐Miyaura Coupling for the Synthesis of Aurachins A and B. Available at: [Link]

• Org. Synth. 2011, 88, 197. Available at: [Link]

• Buchwald-Hartwig Amination - Chemistry LibreTexts. Available at: [Link]

• Synthesis of Novel 5-(N-Substituted-Anilino)-8-Hydroxyquinolines via Hartwig-Buchwald Amination Reaction - Indian Academy of Sciences. Available at: [Link]

• C2-Selective Palladium-Catalyzed C—S Cross-Coupling of 2,4-Dihalopyrimidines - PMC. Available at: [Link]

• Comprehensive methodologies for synthesizing tricyclic fused pyrimidoquinolines of biological relevance: a review - RSC Advances (RSC Publishing) DOI:10.1039/D5RA00779H - The Royal Society of Chemistry. Available at: [Link]

• Stille Coupling - Organic Chemistry Portal. Available at: [Link]

• Synthesis of quinolines - Organic Chemistry Portal. Available at: [Link]

• Impact of Cross-Coupling Reactions in Drug Discovery and Development - MDPI. Available at: [Link]

• Synthesis of Multicyclic Pyridine and Quinoline Derivatives via Intramolecular C-H Bond Functionalization - PMC. Available at: [Link]

• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one - RSC Publishing. Available at: [Link]

• Chapter 11 -- Organometallic Chemistry, Part 3 of 4: the Stille Reaction - YouTube. Available at: [Link]

• Desulfinative Cross-Coupling as a Method to Overcome Problematic Suzuki–Miyaura Reactions of Pharmaceutically Relevant Heteroaromatic Boronates | ACS Medicinal Chemistry Letters. Available at: [Link]

• Pyrimido[5,4-c]quinolines: Synthesis from 3,4-Di-functionallized Quinoline, Reactivity and Biological Activities - PubMed. Available at: [Link]

• Deaminative Reductive Cross-Electrophile Couplings of Alkylpyridinium Salts and Aryl Bromides - PMC. Available at: [Link]

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• 4. Palladium-catalyzed Cross-coupling Reactions [sigmaaldrich.com]
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• 13. Synthesis of Novel (S)-3-(1-Aminoethyl)-8-pyrimidinyl-2-phenylisoquinolin-1(2H)-ones by Suzuki–Miyaura Coupling and Their Cell Toxicity Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Electronic and Steric Effects of the ProPhos Ligand Family for Nickel-Catalyzed Suzuki–Miyaura Coupling of Heteroaromatics - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
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• 17. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Note & Protocol: Safe Handling and Storage of Brominated Quinoline Derivatives

An in-depth guide for researchers, scientists, and drug development professionals on the safe handling and storage of brominated quinoline derivatives.

Introduction: The Scientific Context of Brominated Quinolines

Quinoline and its derivatives are fundamental heterocyclic pharmacophores that have garnered significant attention in medicinal chemistry and materials science.[1] The introduction of bromine atoms into the quinoline scaffold can dramatically alter the molecule's physicochemical properties, enhancing lipophilicity, modifying electronic characteristics, and often improving biological activity.[2] These brominated derivatives are investigated for a range of applications, including their potential as potent anticancer agents.[1][3][4][5][6] For instance, certain novel brominated quinolines have exhibited significant inhibitory activity against various cancer cell lines, sometimes surpassing the efficacy of reference drugs like doxorubicin.[3][5]

However, the same properties that make these compounds effective can also present significant health and safety challenges. The quinoline core itself is classified as a hazardous substance, with concerns regarding carcinogenicity and mutagenicity.[7][8][9] The addition of bromine, a reactive halogen, can introduce further risks, including heightened toxicity and corrosivity.[10][11] Therefore, a robust understanding and strict adherence to safety protocols are not merely best practices but essential prerequisites for conducting research with these compounds.

This guide provides a comprehensive framework for the safe handling, storage, and disposal of brominated quinoline derivatives, grounded in established safety principles for halogenated aromatic compounds and primary aromatic amines.[12][13]

Hazard Identification and Risk Assessment

Before any laboratory work commences, a thorough risk assessment is mandatory. While specific toxicity data may be limited for novel derivatives, a conservative approach must be taken based on the known hazards of the parent quinoline structure and related halogenated compounds.

Key Hazards Summary

Hazard Classification	Associated Risks & Observations	Primary Exposure Routes
Acute Toxicity	Harmful if swallowed or in contact with skin.[7][8][14] Inhalation of dusts or vapors can cause respiratory tract irritation, dizziness, and headache.[11][12][15]	Inhalation, Dermal, Ingestion
Carcinogenicity	Quinoline is suspected of causing cancer.[7][8][9] Many halogenated organic liquids are also suspected carcinogens.[12]	Inhalation, Dermal
Mutagenicity	Suspected of causing genetic defects.[7][8][9][14]	Inhalation, Dermal
Skin & Eye Irritation	Causes skin irritation and serious eye irritation/damage.[7][8][9][16] Bromine compounds can cause chemical burns.[11]	Dermal, Ocular
Organ Toxicity	May cause damage to the liver, kidneys, and central nervous system.[12]	Inhalation, Dermal, Ingestion
Environmental Hazard	Toxic to aquatic life with long-lasting effects.[7][9][14]	Environmental Release

Hierarchy of Controls: A Systematic Approach to Safety

The most effective way to mitigate risk is to follow the hierarchy of controls. This framework prioritizes the most effective control measures down to the least effective.

Caption: Hierarchy of controls, from most to least effective.

Engineering Controls

Engineering controls are the primary line of defense, designed to physically isolate the researcher from the chemical hazard.

• Chemical Fume Hood: All procedures involving the handling of solid (e.g., weighing, transferring) or dissolved brominated quinoline derivatives must be performed inside a certified chemical fume hood.[8] This is critical for preventing the inhalation of airborne particles or vapors.[11]

• Ventilation: Ensure good general ventilation in the laboratory to maintain safe air quality.[7][10] Local exhaust ventilation should be used for any procedure that cannot be conducted in a fume hood.[10]

• Safety Equipment: An emergency eyewash station and safety shower must be readily accessible and tested regularly.[8][10]

Administrative Controls

These are work practices and procedures that reduce the duration, frequency, and severity of exposure.

• Standard Operating Procedures (SOPs): Develop and strictly follow detailed SOPs for all experiments involving these compounds.

• Training: All personnel must be trained on the specific hazards of brominated quinolines, the contents of the Safety Data Sheet (SDS), and emergency procedures.[10]

• Restricted Access: Designate specific areas for handling and storing these compounds. Clearly label these areas with appropriate hazard warnings.[11]

• Hygiene Practices: Do not eat, drink, or smoke in the laboratory.[7][9] Wash hands thoroughly with soap and water after handling the compounds, before leaving the lab, and before breaks.[7][14]

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be used in conjunction with engineering and administrative controls. A multi-layered PPE approach is mandatory.[8]

• Hand Protection: Wear chemical-resistant gloves (e.g., nitrile) at all times.[8][14] Gloves must be inspected for integrity before use.[14] For prolonged contact or immersion, consult glove manufacturer compatibility charts. Dispose of contaminated gloves as hazardous waste.[14]

• Eye and Face Protection: Tightly fitting safety goggles with side shields are required.[8][16] When there is a significant splash hazard, a full-face shield should be worn in addition to goggles.[8][11]

• Skin and Body Protection: A flame-resistant laboratory coat is mandatory.[8] For larger quantities, chemical-resistant aprons or coveralls may be necessary.[8] Do not wear shorts or open-toed shoes in the laboratory.

• Respiratory Protection: Respiratory protection is generally not required when working within a certified chemical fume hood.[8] If procedures have the potential to generate significant aerosols or dust outside of a fume hood, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates must be used.[8][10][16]

Standard Operating Protocols

The following protocols provide a framework for common laboratory procedures. They must be adapted to the specific quantities and experimental conditions of your work.

Protocol: Weighing and Transferring Solid Compounds

Caption: Step-by-step workflow for safely weighing solid compounds.

• Preparation: Don all required PPE (lab coat, safety goggles, nitrile gloves). Verify that the chemical fume hood is functioning correctly.

• Setup: Place an analytical balance inside the fume hood. If possible, use a ventilated balance enclosure. Use weigh paper or a tared container to hold the compound.

• Transfer: Carefully transfer the desired amount of the solid using a clean spatula. Perform all actions slowly and deliberately to minimize the generation of airborne dust.

• Cleaning: Once the transfer is complete, immediately and securely cap the primary stock container.[7][16] Clean the spatula thoroughly with an appropriate solvent (e.g., ethanol, acetone) inside the hood, collecting the rinsate as hazardous waste.

• Decontamination: Wipe down the balance and the surrounding work surface in the fume hood with a damp cloth or towel to collect any residual dust. Dispose of the weigh paper and cleaning materials as solid hazardous waste.

Protocol: Preparing Solutions

• Initial Setup: Perform all steps inside a chemical fume hood. Ensure all necessary glassware is clean, dry, and readily at hand.

• Solvent Addition: Add the desired solvent to a flask or beaker containing a magnetic stir bar.

• Solute Addition: Carefully add the pre-weighed brominated quinoline derivative to the solvent. Add the solid in portions to control the dissolution rate and prevent splashing.

• Dissolution: Stir the mixture until the solid is fully dissolved. Gentle heating may be required for some compounds; use a heating mantle and ensure there are no ignition sources nearby.[16]

• Storage: Transfer the solution to a clearly labeled, tightly sealed container appropriate for the solvent used.[16] The label must include the chemical name, concentration, solvent, date, and appropriate hazard pictograms.

Storage and Waste Management

Proper storage is critical to maintaining chemical integrity and preventing accidents.

Storage Requirements

• Location: Store brominated quinoline derivatives in a cool, dry, and well-ventilated area away from direct sunlight and heat sources.[7][11][16] Many organic compounds, especially those with chromophores like quinoline, can degrade upon exposure to light.

• Container: Keep containers tightly closed to prevent the release of vapors and protect from moisture.[7][16] Always use the original container or one made of the same material.[7]

• Segregation: Store these compounds away from incompatible materials. This is a critical safety measure to prevent violent reactions.[11]

  • Incompatible Materials: Strong oxidizing agents, strong acids, ammonia, and reactive metals.[11][13]

Storage Compatibility Table

Material Class	Compatible?	Rationale
Strong Oxidizing Agents	NO	Can cause violent or explosive reactions.[13]
Strong Acids	NO	Can react exothermically; aromatic amines are basic.[13]
Flammable Solvents	YES (with caution)	Store in a designated flammables cabinet, but segregate from oxidizers.
Water/Moisture	NO	Store in a dry location to prevent potential hydrolysis or degradation.[7]

Waste Disposal

• Classification: All waste materials, including empty containers, contaminated PPE (gloves, weigh paper), and cleanup materials, must be treated as hazardous waste.[8][14]

• Collection: Use separate, clearly labeled, and sealed containers for solid and liquid waste. Do not mix incompatible waste streams.

• Disposal: Dispose of all hazardous waste through your institution's Environmental Health and Safety (EHS) department, following all local, regional, and national regulations.[7] Avoid release to the environment.[7][9]

Emergency Procedures

Immediate and correct action is vital in an emergency.[10]

• Spill Response:

  • Minor Spill (inside fume hood): Absorb the spill with an inert material (e.g., vermiculite, sand).[16] Scoop the material into a sealed container for hazardous waste disposal. Decontaminate the area.

  • Major Spill (outside fume hood): Evacuate all non-essential personnel from the area immediately.[17][18] Alert others and contact your institution's EHS or emergency response team. Do not attempt to clean up a large spill without proper training and equipment.[7] Isolate the spill area.[17]

• Personnel Exposure:

  • Skin Contact: Immediately remove all contaminated clothing.[17][19] Wash the affected skin area thoroughly with soap and copious amounts of water for at least 15 minutes.[15][16][17] Seek immediate medical attention.[14][16]

  • Eye Contact: Immediately flush the eyes with lukewarm water for at least 15 minutes, holding the eyelids open.[16][17] Remove contact lenses if present and easy to do.[14] Seek immediate medical attention.[14][16]

  • Inhalation: Move the victim to fresh air immediately.[16][17] If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[16][17]

  • Ingestion: Do NOT induce vomiting. If the victim is conscious, rinse their mouth with water and have them drink 2-4 cupfuls of water.[16] Never give anything by mouth to an unconscious person.[14][16] Seek immediate medical attention.[14][16]

References

• QUINOLINE FOR SYNTHESIS - Loba Chemie. (n.d.). Retrieved from [Link]

• Bromine (Br2): Assessing Health Risks and Safety Protocols - Interscan Corporation. (2024, August 19). Retrieved from [Link]

• Safety & Handling Guidelines for Bromine and Bromide Chemicals in Export Operations. (2025, October 20). Retrieved from [Link]

• Ghorab, M. M., Ragab, F. A., Heiba, H. I., Nissan, Y. M., & Ghorab, W. M. (2012). Novel brominated quinoline and pyrimidoquinoline derivatives as potential cytotoxic agents with synergistic effects of γ-radiation. Archives of Pharmacal Research, 35(8), 1335–1346. [Link]

• What are the immediate steps to follow after exposure to bromo-4-nitrobenzene and for how long? - Dr.Oracle. (2025, November 14). Retrieved from [Link]

• Material Safety Data Sheet - Quinoline, 96%. (2005, October 3). Retrieved from [Link]

• Bromine | Chemical Emergencies - CDC. (2024, September 6). Retrieved from [Link]

• Quinoline - SAFETY DATA SHEET - Penta chemicals. (2025, May 13). Retrieved from [Link]

• Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics - PMC. (2025, May 6). Retrieved from [Link]

• (PDF) Highly Brominated Quinolines: Synthesis, Characterization and Investigation of Anticancer Activities Supported by Molecular Dynamics - ResearchGate. (2025, May 7). Retrieved from [Link]

• Halogenated Organic Liquids - Standard Operating Procedure - Braun Research Group. (n.d.). Retrieved from [Link]

• Novel brominated quinoline and pyrimidoquinoline derivatives as potential cytotoxic agents with synergistic effects of γ-radiation - ResearchGate. (2025, August 7). Retrieved from [Link]

• REGULATIONS AND ADVISORIES - Toxicological Profile for Polycyclic Aromatic Hydrocarbons - NCBI Bookshelf. (n.d.). Retrieved from [Link]

• ECHA Publishes Guideline for PAHS under REACH - SGS. (2018, April 18). Retrieved from [Link]

• Polycyclic Aromatic Hydrocarbons (PAHs): What are the Standards and Regulations for PAHs Exposure? | Environmental Medicine | ATSDR - CDC Archive. (n.d.). Retrieved from [Link]

• Comprehensive review on current developments of quinoline-based anticancer agents. (2016, December 1). Retrieved from [Link]

• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines - ACS Publications. (2023, November 9). Retrieved from [Link]

• Quinoline derivatives with bromine in their structure. - ResearchGate. (n.d.). Retrieved from [Link]

• 1998-03-16 SB 1731 Guidelines for Halogenated Solvents Degreasing Operations. (n.d.). Retrieved from [Link]

• Halogenated Flame Retardants: Do the Fire Safety Benefits Justify the Risks? - Green Science Policy Institute. (n.d.). Retrieved from [Link]

• Aromatic Hydrocarbons Standard (1X1 mL) - Safety Data Sheet. (2024, August 23). Retrieved from [Link]

• BROMINE FOR SYNTHESIS MSDS CAS-No.: 7726-95-6 MSDS - Loba Chemie. (2019, April 9). Retrieved from [Link]

• Biodegradation Kinetics of Quinoline. (n.d.). Retrieved from [Link]

• Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles - Semantic Scholar. (2016, December 1). Retrieved from [Link]

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• 19. droracle.ai [droracle.ai]

Technical Notes & Optimization

Technical Support Center: Chromatographic Purification of 8-bromo-2-(5-pyrimidinyl)quinoline

As a Senior Application Scientist, this guide provides in-depth technical support for researchers, scientists, and drug development professionals facing challenges in the chromatographic purification of 8-bromo-2-(5-pyrimidinyl)quinoline. This molecule, containing both quinoline and pyrimidine moieties, presents a unique set of purification challenges due to its basicity, potential for metal chelation, and susceptibility to specific interactions with stationary phases.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common preliminary questions to help you set up a successful purification strategy.

Q1: What are the key physicochemical properties of 8-bromo-2-(5-pyrimidinyl)quinoline that influence its chromatographic behavior?

A1: Understanding the molecule's properties is the foundation of effective method development. 8-bromo-2-(5-pyrimidinyl)quinoline is a nitrogen-containing heterocyclic compound. Its key characteristics are:

• Basicity: The nitrogen atoms in the quinoline and pyrimidine rings are basic and can be protonated. This makes the compound's polarity and retention highly dependent on the pH of the mobile phase in reverse-phase chromatography.[1][2] In acidic conditions (low pH), the compound becomes more polar (ionized) and will elute earlier.[3]

• Hydrophobicity: The aromatic rings and the bromo-substituent contribute to its hydrophobic character, making it suitable for reverse-phase chromatography.[4]

• Potential for Metal Chelation: Quinolines, particularly those with substituents at the 8-position, can act as chelating agents for metal ions.[5] This can lead to interactions with trace metals in the HPLC system or stationary phase, causing peak tailing.

• Solubility: It is expected to have good solubility in common organic solvents like dichloromethane (DCM), ethyl acetate (EtOAc), and methanol (MeOH), which are frequently used in both normal and reverse-phase chromatography.

Q2: I'm synthesizing this compound. What are the most likely impurities I need to separate?

A2: The impurity profile depends heavily on the synthetic route. However, common impurities in the synthesis of related bromo-quinolines include:

• Starting Materials: Unreacted precursors used in the final coupling step.

• Positional Isomers: Bromination of quinoline rings can sometimes yield mixtures of isomers (e.g., 5-bromo or 6-bromo derivatives) which can have very similar polarities, making separation difficult.[6][7]

• Di-brominated Species: Over-bromination can lead to di-bromo impurities, which will be significantly less polar than the desired mono-bromo product.[7]

• Hydrolysis/Degradation Products: Quinolines can be susceptible to degradation under certain conditions (e.g., strong acid/base, light, or air exposure), leading to the formation of more polar impurities.[5][8]

Q3: Should I start with normal-phase or reverse-phase chromatography for purification?

A3: The choice depends on the scale of your purification and the nature of your impurities.

• Normal-Phase Chromatography (NPC): Using a silica or alumina stationary phase is a very effective method, especially for medium- to large-scale purification (flash chromatography). Common eluents are mixtures of non-polar solvents like hexanes or heptane with a more polar solvent like ethyl acetate or DCM.[6][9] For basic compounds like this, which can exhibit strong, undesirable interactions with the acidic silanol groups on silica, adding a small amount of a basic modifier like triethylamine (0.1-1%) to the mobile phase is often essential to prevent peak tailing and improve recovery.[10]

• Reverse-Phase Chromatography (RPC): This is the preferred method for high-resolution analytical work (HPLC) and for purifying highly polar compounds.[11] A C18 column is the standard choice. The mobile phase typically consists of water and an organic modifier like acetonitrile or methanol.[12] Given the basic nature of the compound, controlling the mobile phase pH with an additive like formic acid or trifluoroacetic acid (TFA) is critical for achieving sharp, symmetrical peaks.[3]

Q4: How can I test if my compound is stable on silica gel before committing to a large-scale column?

A4: Compound stability on the stationary phase is a critical but often overlooked factor.[13] An unstable compound will continuously degrade during chromatography, leading to streaking, mixed fractions, and low recovery. You can perform a simple stability test using Thin Layer Chromatography (TLC):

• Dissolve a small amount of your crude material in a suitable solvent.

• Spot the solution onto a silica gel TLC plate.

• Let the spotted plate sit on the benchtop, exposed to air and light, for 1-2 hours.

• As a control, spot the same solution on the same plate immediately before developing it.

• Develop the plate in an appropriate solvent system.

• Compare the initial spot with the one that was left to sit. If you see new spots, streaking originating from the baseline, or a significant decrease in the intensity of your product spot after 1-2 hours, your compound is likely degrading on silica.[13] In this case, consider deactivating the silica with a base or using an alternative stationary phase like alumina.[10]

Part 2: Troubleshooting Guide

This section provides solutions to specific problems you may encounter during the chromatographic purification of 8-bromo-2-(5-pyrimidinyl)quinoline.

Problem: Poor Separation or Co-elution of Impurities

Q: My compound is co-eluting with an impurity that has a very similar Rf/retention time. How can I improve the separation (selectivity)?

A: Improving selectivity requires changing the chemical interactions within the chromatographic system. Simply making the mobile phase weaker or stronger will change retention but may not resolve closely eluting peaks.

Solutions:

• Change Mobile Phase Composition (Normal Phase):

  • Principle: Different solvents interact with your compound and the stationary phase in unique ways (e.g., hydrogen bonding, dipole-dipole interactions). Changing the solvent can alter the relative elution order.

  • Action: If you are using an ethyl acetate/hexane system, try replacing ethyl acetate with dichloromethane (DCM) or a mixture of DCM/methanol. Screen a variety of solvent systems using TLC to find one that maximizes the separation (ΔRf) between your product and the impurity.[10]

• Modify Mobile Phase pH (Reverse Phase):

  • Principle: The ionization state of your basic compound and any acidic/basic impurities is controlled by the mobile phase pH.[2] Changing the pH alters their polarity and, therefore, their retention time. This is often the most powerful tool for manipulating selectivity in RPC.[3]

  • Action: If you are using a mobile phase with 0.1% formic acid (pH ~2.8), try switching to 0.1% trifluoroacetic acid (TFA) (pH ~2). Alternatively, if your column is stable at higher pH, using a buffer like ammonium bicarbonate at pH 8 might completely reverse the elution order of certain impurities. A good rule of thumb is to adjust the pH at least 2 units away from the compound's pKa to ensure it is fully ionized or fully neutral.[3]

• Switch Stationary Phase:

  • Principle: Changing the stationary phase provides a completely different set of interactions.

  • Action:

    • In NPC, if silica gel fails, try using alumina (which can be basic, neutral, or acidic) or a diol-bonded phase.[10]

    • In RPC, if a C18 column doesn't provide resolution, try a phenyl-hexyl or a polar-embedded phase. These offer different hydrophobic and π-π interactions that can resolve challenging aromatic compounds.

Problem: Asymmetric Peaks (Tailing or Fronting)

Q: My chromatogram shows significant peak tailing. What is the cause and how can I achieve a sharp, symmetrical peak?

A: Peak tailing for basic compounds like 8-bromo-2-(5-pyrimidinyl)quinoline is a classic problem, primarily caused by unwanted secondary interactions with the stationary phase.[1]

Causality & Solutions:

• Cause 1: Interaction with Acidic Silanols (NPC & RPC): The surface of silica gel is covered with acidic silanol groups (Si-OH). The basic nitrogen atoms on your molecule can interact strongly with these sites via ion exchange, causing a portion of the molecules to lag behind the main band, resulting in a tailed peak.[1]

  • Solution (NPC): Add a basic modifier like triethylamine (TEA) or pyridine (typically 0.1-1%) to your mobile phase. This base will compete with your compound for the active silanol sites, effectively masking them and allowing your compound to elute in a sharp band.[10]

  • Solution (RPC): Operate at a low pH. By adding an acid like formic acid or TFA to the mobile phase, you protonate the basic nitrogens on your compound (making them positively charged) and suppress the ionization of the silanol groups.[3] This minimizes the strong ionic interaction. Using a modern, high-purity, end-capped silica column also reduces the number of available silanol groups.

• Cause 2: Column Overload: Injecting too much sample for the column's capacity can lead to non-ideal peak shapes.

  • Solution: Reduce the amount of sample loaded onto the column. For flash chromatography, the sample load should typically be 1-5% of the mass of the stationary phase.[10] For HPLC, dilute your sample.

• Cause 3: Metal Chelation (RPC): The quinoline moiety can chelate with trace metals in the column hardware or stationary phase, causing tailing.[5]

  • Solution: Add a competing chelating agent like ethylenediaminetetraacetic acid (EDTA) to the mobile phase at a low concentration (e.g., 50 µM). This will bind to the active metal sites and prevent your compound from interacting with them. Alternatively, use bio-inert PEEK hardware if the problem is severe.[5]

Problem: Low or No Recovery of Compound

Q: My compound is not eluting from the column, or the recovery is very poor. What are the likely reasons?

A: This alarming issue usually points to either irreversible adsorption onto the stationary phase or on-column degradation.

Causality & Solutions:

• Cause 1: Irreversible Adsorption: This occurs if the compound has an extremely strong interaction with the stationary phase.

  • Solution (NPC): The compound may be too polar for the chosen solvent system. Drastically increase the polarity of the mobile phase. For example, use a steep gradient up to 10-20% methanol in DCM.[10] If this fails, the compound is likely reacting with the silica. Consider switching to a more inert phase like neutral alumina or Celite, or use reverse-phase chromatography.[13]

  • Solution (RPC): The compound may be too non-polar. Ensure you are running a gradient that goes to a high enough percentage of organic solvent (e.g., 95-100% acetonitrile or methanol) and holding it for a sufficient time to elute highly retained components.

• Cause 2: On-Column Decomposition: The acidic nature of silica gel can catalyze the degradation of sensitive compounds.

  • Solution: First, confirm instability using the TLC test described in the FAQ section. If degradation is confirmed, you must change the stationary phase. Options include:

    • Deactivated Silica: Pre-treat the silica gel by washing it with a solution containing a base (e.g., 1% triethylamine in your eluent) before packing the column.[5]

    • Alternative Stationary Phases: Use neutral alumina or consider reverse-phase chromatography, which is often gentler for many molecules.[10]

• Cause 3: Precipitation: The compound may be precipitating at the head of the column if it is not fully soluble in the initial mobile phase.

  • Solution: Ensure the sample is fully dissolved before injection. If loading a sample in a strong solvent (like DMSO), inject the smallest volume possible to avoid solvent mismatch effects that can cause precipitation.[14] It is often better to dissolve the crude material in the mobile phase itself.

Part 3: Data & Workflow Visualization

Table 1: Common Solvent Systems & Modifiers

Chromatography Mode	Stationary Phase	Common Solvents	Common Modifiers & Purpose
Normal Phase (NPC)	Silica Gel, Alumina	Hexane/Ethyl Acetate, DCM/Methanol	Triethylamine (0.1-1%): Masks acidic silanols, prevents peak tailing for basic compounds.
Reverse Phase (RPC)	C18, C8, Phenyl-Hexyl	Water/Acetonitrile, Water/Methanol	Formic Acid (0.1%): Lowers pH (~2.8) to protonate bases, improves peak shape.[3]
TFA (0.1%): Lowers pH (~2.0), acts as an ion-pairing agent, can improve peak shape but is difficult to remove.[3]
Ammonium Hydroxide/Bicarbonate: Raises pH to deprotonate acids or neutralize bases (use with pH-stable columns).
EDTA (50 µM): Acts as a chelating agent to prevent interactions with metal ions.

Experimental Workflow Diagram

The following diagram outlines a systematic approach to developing a purification method for 8-bromo-2-(5-pyrimidinyl)quinoline.

Caption: A systematic workflow for developing a chromatographic purification method.

References

• Chiral separation of quinolones by liquid chromatography and capillary electrophoresis. (2017). Available at: [Link]

• Chiral Chromatographic Separation of Fifteen New Hexahydroquinoline Derivatives. (2025). Available at: [Link]

• McCalley, D. V. (2010). The challenges of the analysis of basic compounds by high performance liquid chromatography: Some possible approaches for improved separations. Journal of Chromatography A, 1217(6), 858-880. Available at: [Link]

• Yashima, E., et al. (2016). Chiral separation by a terminal chirality triggered P-helical quinoline oligoamide foldamer. Chirality, 28(5), 444-451. Available at: [Link]

• Wei, S., et al. (2009). Chiral Separation of Enantiomers of Quinolone Drugs by Capillary Electrophoresis. Physical Testing and Chemical Analysis Part B: Chemical Analysis, 45(6), 714-716.

• How does an acid pH affect reversed-phase chromatography separations? (2023). Biotage. Available at: [Link]

• Kinetic Resolution of Axially Chiral 5- or 8-Substituted Quinolines via Asymmetric Transfer Hydrogenation. (2016). PubMed. Available at: [Link]

• Reversed-phase chromatography. (n.d.). Wikipedia. Available at: [Link]

• Chromatography Troubleshooting Guide. (n.d.). Restek. Available at: [Link]

• Dwight, R. S. (2022). Rules of Thumb for Reversed-Phase LC: What's In Your Chromatographic Mind?. LCGC North America, 40(11), 532-536.

• Reverse Phase Chromatography Techniques. (2025). Chrom Tech, Inc. Available at: [Link]

• Ökten, S., et al. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. Organic Communications, 9(4), 82-93. Available at: [Link]

• Givens, R. S., et al. (2005). 8-Bromo-7-hydroxyquinoline as a Photoremovable Protecting Group for Physiological Use: Mechanism and Scope. The Journal of Organic Chemistry, 70(26), 10515-10523.

• Ruziev, I.Kh., et al. (2023). INFLUENCE OF CHROMATOGRAPHY CONDITIONS ON THE RETENTION OF SOME ISOQUINOLINE AND PYRIMIDINONE DERIVATIVES. European Journal of Interdisciplinary Research and Development, 12, 1-5. Available at: [Link]

• Purification: Troubleshooting Flash Column Chromatography. (n.d.). University of Rochester, Department of Chemistry. Available at: [Link]

• Bromination of 8-substituted quinolines. (2016). ResearchGate. Available at: [Link]

• Zhumanova, A., et al. (2022). Intramolecular Cyclization During Bromination of the Quinoline Alkaloid Haplophyllidine.

• Chromatography Troubleshooting. (2019). Teledyne ISCO. [Video]. Available at: [Link]

• Protein purification troubleshooting guide. (n.d.). Cytiva. Available at: [Link]

• Ökten, S., et al. (2024). Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. Chemistry & Biodiversity, 21(6), e202301824.
• Kálai, T., et al. (2017). Reaction of β‐Bromo‐β,γ‐unsaturated Pyrroline Nitroxide Aldehydes and Nitriles with Aromatic N,S‐Binucleophiles. Journal of Heterocyclic Chemistry, 54(5), 2835-2842.

• Highly Brominated Quinolines: Synthesis, Characterization and Investigation of Anticancer Activities Supported by Molecular Dynamics. (2025). ResearchGate. Available at: [Link]

• Herchel, R., et al. (2022). Low-Dimensional Compounds Containing Bioactive Ligands. Part XIX: Crystal Structures and Biological Properties of Copper Complexes with Halogen and Nitro Derivatives of 8-Hydroxyquinoline. International Journal of Molecular Sciences, 23(23), 14856.

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Module 1: Late-Stage Functionalization (The "N-Oxide" Bypass)

Welcome to the Quinoline Functionalization Technical Support Center .

I am Dr. Aris, your Senior Application Scientist. I understand the specific frustration of working with the 8-position of quinoline. Unlike the electronically active C2 or C4 positions, C8 is a "privileged but stubborn" motif. It sits in the peri-position relative to the nitrogen lone pair, creating a unique steric and electronic environment that often shuts down standard electrophilic aromatic substitutions (SEAr) or leads to poor regioselectivity.

This guide is structured to troubleshoot these specific barriers. We will move beyond standard textbook answers and focus on chelation-assisted strategies and de novo synthesis optimizations that bypass the steric energy barrier.

The Problem: You are attempting direct C-H arylation or alkylation at C8 using standard Palladium catalysis, but you are observing low yields (<20%) or exclusive C2-functionalization. The Diagnosis: The quinoline nitrogen (N1) is a strong sigma-donor. In standard conditions, it binds the metal catalyst, but the geometry often favors activation at C2 (forming a 5-membered metallacycle if the metal inserts into C2-H) or simply kills the catalyst by saturation. Furthermore, the C8 position is sterically crowded by the C1-N lone pair repulsion and the adjacent C7-H.

The Solution: Switch to the N-Oxide Directing Group Strategy. By oxidizing the quinoline nitrogen to an N-oxide, you change the coordination geometry. The oxygen atom acts as a directing group (DG), coordinating to the metal (Rh, Ru, or Pd) to form a stable 5-membered metallacycle that places the metal precisely at C8, overcoming the steric barrier via thermodynamic chelation stability.

Troubleshooting Protocol: Rh(III)-Catalyzed C8-Alkylation

Reference: This protocol is grounded in the work of Chang et al. (2014) and subsequent optimizations.

Step-by-Step Workflow:

• N-Oxidation:

  • Dissolve your quinoline substrate in DCM.

  • Add 1.2 equiv of m-CPBA (0 °C to RT, 2-4 h).

  • Checkpoint: Ensure full conversion to N-oxide by TLC. Unreacted quinoline will poison the Rh catalyst later.

• C-H Activation Setup:

  • Catalyst: [RhCp*Cl₂]₂ (2.5 mol%).

  • Additive: AgSbF₆ (10 mol%) – Critical for generating the cationic active species.

  • Coupling Partner: Diazo compound, alkene, or internal alkyne.

  • Solvent: 1,2-Dichloroethane (DCE) or Methanol (depending on partner).

  • Temperature: 60–100 °C.

• Deoxygenation (Restoring the Quinoline):

  • Treat the crude 8-substituted N-oxide with Zn powder (3 equiv) in Acetic Acid/Water or PCl₃ in DCM.

FAQ: Why did my reaction fail?

Symptom	Probable Cause	Corrective Action
No Reaction (SM Recovery)	Catalyst poisoning by free pyridine/quinoline.	Ensure starting material is 100% N-oxide. Purify via silica column before catalysis.
C2 Selectivity observed	Wrong metal/ligand system.	Palladium acetate in acetic acid often favors C2 via a CMD mechanism. Switch to Rh(III) or Ru(II) for high C8 specificity.
Black Precipitation	Catalyst decomposition (Ag reduction).	Exclude light. Ensure the reaction is under Argon. Check AgSbF₆ quality (it is hygroscopic).

Visualization: The Chelation Advantage

The following diagram illustrates why the N-oxide overcomes the steric barrier: it creates a "molecular clamp" (Metallacycle) that forces the metal onto C8.

Figure 1: Mechanism of N-oxide directed C-H activation. The formation of the 5-membered rhodacycle is the thermodynamic driver that overrides steric hindrance at the 8-position.

Module 2: De Novo Synthesis (The "Bulky" Route)

The Problem: You need to install a massive group (e.g., tert-butyl, adamantyl, or a complex aryl) at C8. C-H activation fails because the incoming group is too sterically hindered to couple, even with the N-oxide strategy. The Diagnosis: Late-stage functionalization has limits. If the "cone angle" of the incoming group is too large, the reductive elimination step in the catalytic cycle will fail. The Solution: Modified Skraup or Friedländer Synthesis. You must build the pyridine ring after the bulky group is already in place on the benzene ring. This shifts the steric challenge from a sensitive catalytic cycle to a robust condensation reaction.

Troubleshooting Protocol: The Modified Skraup Reaction

Scenario: Cyclization of 2-(tert-butyl)aniline to 8-(tert-butyl)quinoline.

Step-by-Step Workflow:

• Reagents: 2-substituted aniline + Glycerol (or acrolein equivalent).

• Oxidant: Iodine (I₂) or Sodium m-nitrobenzenesulfonate (sulfo-mix). Avoid Nitrobenzene (too violent).

• Acid Catalyst: Sulfuric acid (60-70%).

• Moderator: Ferrous sulfate (FeSO₄).

  • Expert Tip: The reaction is exothermic. The "steric bulk" at the ortho-position of the aniline actually accelerates the initial condensation but can retard the final aromatization.

FAQ: Controlling the Skraup Reaction

Issue	Technical Insight	Solution
Violent Exotherm/Tarry Mess	Polymerization of acrolein (formed in situ).	Add FeSO₄ to moderate the reaction. Add glycerol dropwise to the hot acid/aniline mixture.
Low Yield (<30%)	Steric inhibition of the ring closure step.	Switch to Gould-Jacobs Reaction : Reaction with diethyl ethoxymethylenemalonate followed by thermal cyclization (Dowtherm A, 250°C). This proceeds via a different mechanism less sensitive to ortho-sterics.
Regioisomers?	Usually not an issue.	2-substituted anilines exclusively yield 8-substituted quinolines in Skraup synthesis.

Module 3: Decision Matrix & Data Comparison

To help you choose the correct path immediately, consult the decision tree below.

Figure 2: Strategic Decision Tree for Quinoline Synthesis.

Comparative Data: Yields vs. Steric Bulk

The following table summarizes expected yields based on the method and the steric size of the group at C8.

Target Substituent (C8)	Method: Pd-Catalyzed (Direct)	Method: Rh-Catalyzed (N-Oxide)	Method: De Novo (Skraup)
Methyl	< 15% (Poor Selectivity)	82% (High Selectivity)	65% (Reliable)
Phenyl	25-40%	78-90%	60%
Ortho-Tolyl (Bulky Aryl)	< 5%	65%	55%
tert-Butyl	0% (Trace)	< 10%	45-50%

References

• Jeong, J., Patel, P., Hwang, H., & Chang, S. (2014).[1] Rhodium(III)-Catalyzed C–C Bond Formation of Quinoline N-Oxides at the C-8 Position under Mild Conditions.[1][2][3] Organic Letters, 16(17), 4598–4601.[1]

• Hwang, H., Kim, J., & Chang, S. (2014).[1] Regioselective Introduction of Heteroatoms at the C-8 Position of Quinoline N-Oxides: Remote C–H Activation. Organic Letters, 16(12), 3352–3355.

• Kalyani, D., & Sanford, M. S. (2005). Regioselectivity in Palladium-Catalyzed C–H Functionalization of Benzo[h]quinoline. Organic Letters, 7(19), 4149–4152.

• Mansoor, S., et al. (2019). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules, 24(7), 1323.

• Seregin, I. V., & Gevorgyan, V. (2007). Direct Transition Metal-Catalyzed Functionalization of Heteroaromatic Compounds. Chemical Society Reviews, 36(7), 1173-1193.

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Technical Support Center: Resolving Low Conversion Rates in 8-Bromo-Quinoline Functionalization

Welcome to the technical support center for the functionalization of 8-bromo-quinoline. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges, particularly low conversion rates, in their synthetic efforts. Here, we delve into the nuances of common cross-coupling reactions, offering troubleshooting advice and optimized protocols grounded in established chemical principles.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

General Issues

Q1: My cross-coupling reaction with 8-bromo-quinoline is showing low or no conversion. What are the universal first steps for troubleshooting?

A1: When facing low conversion, a systematic review of your reaction setup is the critical first step. Several factors can contribute to this issue, often related to the purity of reagents and the reaction environment.

• Inert Atmosphere: Palladium catalysts, especially in their active Pd(0) state, are highly sensitive to oxygen. Ensure your reaction vessel is thoroughly purged with an inert gas like argon or nitrogen. Degassing your solvents is also crucial.[1]

• Reagent and Solvent Purity: Water and other protic impurities can significantly hinder the catalytic cycle, leading to side reactions like hydrodehalogenation.[1] Use anhydrous solvents and ensure all reagents are dry. For instance, in Suzuki couplings, even a small amount of water can be necessary when using certain bases like K₃PO₄ with anhydrous solvents, but excess water can be detrimental.[2]

• Catalyst Activity: The active Pd(0) species must be efficiently generated from the precatalyst. If you are using a Pd(II) source like Pd(OAc)₂, its reduction to Pd(0) might be inefficient.[3][4] Consider using a pre-formed Pd(0) catalyst like Pd(PPh₃)₄ or a modern precatalyst that forms the active species more cleanly.[3][5]

Specific Reaction Challenges: A Deeper Dive

The functionalization of 8-bromo-quinoline often involves popular cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings. Each of these has its own set of specific challenges.

Suzuki-Miyaura Coupling

Q2: I'm attempting a Suzuki-Miyaura coupling with an arylboronic acid and 8-bromo-quinoline, but the yield is disappointingly low. What specific parameters should I investigate?

A2: Low yields in Suzuki-Miyaura couplings involving 8-bromo-quinoline can often be traced to issues with the catalyst system, base, or the inherent reactivity of the quinoline substrate.

• Catalyst and Ligand Selection: The quinoline nitrogen can coordinate with the palladium center, potentially inhibiting the catalytic cycle.[1] Employing bulky, electron-rich phosphine ligands can mitigate this issue and promote the desired oxidative addition and reductive elimination steps.[1][6]

• Base and Solvent Compatibility: The choice of base is critical and is often solvent-dependent. Common bases include carbonates (K₂CO₃, Cs₂CO₃) and phosphates (K₃PO₄).[7] The solubility of the base and the boronic acid derivative in the chosen solvent system (e.g., dioxane, toluene, or mixtures with water) can significantly impact reaction rates.[1][5]

• Boronic Acid Stability: Heteroarylboronic acids, in particular, can be prone to decomposition (protodeboronation), especially under prolonged heating or in protic solvents.[8] Using potassium heteroaryltrifluoroborates can be a more stable alternative.[8]

Troubleshooting Table: Suzuki-Miyaura Coupling

Potential Cause	Troubleshooting Step	Rationale
Inactive Catalyst	Use a pre-formed Pd(0) catalyst (e.g., Pd(PPh₃)₄) or a modern precatalyst.[3][5]	Ensures efficient generation of the active Pd(0) species.
Catalyst Inhibition	Screen bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos).	The quinoline nitrogen can coordinate to the palladium, hindering the reaction. Bulky ligands can prevent this.[1]
Poor Base/Solvent Choice	Screen different bases (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) and solvents (e.g., dioxane, toluene, DMF).[1][5]	Solubility and base strength are crucial for the transmetalation step.
Boronic Acid Decomposition	Use potassium trifluoroborate salts or boronic esters instead of the acid.[8]	These are often more stable and less prone to protodeboronation.
Hydrodehalogenation	Ensure strictly anhydrous conditions and a thoroughly inert atmosphere.[1]	Minimizes the side reaction where the bromine is replaced by hydrogen.

Buchwald-Hartwig Amination

Q3: My Buchwald-Hartwig amination of 8-bromo-quinoline with a primary/secondary amine is not proceeding to completion. What are the likely culprits?

A3: Incomplete conversion in Buchwald-Hartwig aminations is a common hurdle. The success of this reaction is highly dependent on the interplay between the catalyst, ligand, and base.

• Ligand Choice is Key: The nature of the amine dictates the optimal ligand. For primary amines, ligands like BrettPhos are often effective, while RuPhos is a good starting point for secondary amines.[3][4] The steric and electronic properties of the ligand are crucial for facilitating both the oxidative addition and the C-N bond-forming reductive elimination steps.

• Base Strength and Sterics: Strong, non-nucleophilic bases like NaOtBu or KOtBu are commonly used.[3] However, if your substrate has base-sensitive functional groups, weaker bases like Cs₂CO₃ or K₃PO₄ might be necessary, potentially requiring higher reaction temperatures.[3]

• Catalyst Inhibition by the Amine: The amine substrate itself can sometimes act as an inhibitor by strongly coordinating to the palladium catalyst.[1] In such cases, a higher catalyst loading or a ligand less prone to forming stable off-cycle complexes may be required.

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

• To an oven-dried reaction vial, add the 8-bromo-quinoline (1.0 equiv.), palladium precatalyst (e.g., 2 mol%), and ligand (e.g., 4 mol%) under an inert atmosphere.

• Add the base (e.g., NaOtBu, 1.2 equiv.).

• Seal the vial and add the anhydrous, degassed solvent (e.g., toluene) via syringe.

• Add the amine (1.1 equiv.) via syringe.

• Place the vial in a preheated heating block at the desired temperature (e.g., 100 °C).

• Stir for the allotted time, monitoring by TLC or LC-MS.

• Upon completion, cool to room temperature, quench with a saturated aqueous solution of NH₄Cl, and proceed with extraction and purification.[3]

Sonogashira Coupling

Q4: I am observing significant homocoupling of my terminal alkyne (Glaser coupling) and low yield of the desired alkynylated quinoline in my Sonogashira reaction. How can I suppress this side reaction?

A4: The homocoupling of terminal alkynes is a frequent side reaction in Sonogashira couplings, often promoted by the copper co-catalyst, especially in the presence of oxygen.[1]

• Minimize Oxygen: Rigorous degassing of the reaction mixture and maintaining a strict inert atmosphere is paramount to suppress the oxidative homocoupling of the alkyne.

• Copper-Free Conditions: Consider a copper-free Sonogashira protocol. While often requiring higher temperatures or more specialized ligands, this approach completely eliminates the possibility of copper-mediated Glaser coupling.[9]

• Amine Base and Solvent: The choice of amine base (e.g., Et₃N, DIPEA) and solvent is crucial. The amine serves as both the base and often as a co-solvent. Ensure the amine is distilled and dry, as impurities can hinder the reaction.[10]

Troubleshooting Diagram: Sonogashira Coupling

Caption: A workflow for troubleshooting Sonogashira coupling reactions.

Understanding Catalyst Deactivation

Q5: My reaction starts well but then stalls. Could my catalyst be deactivating?

A5: Yes, catalyst deactivation is a common reason for reactions stalling. Deactivation can occur through several mechanisms:

• Poisoning: Impurities in the starting materials or solvents can bind to the active sites of the catalyst, rendering it inactive.[11][12][13]

• Thermal Degradation (Sintering): At high temperatures, the metal particles of a supported catalyst can agglomerate, reducing the active surface area.[12][13]

• Fouling: The deposition of byproducts or polymers on the catalyst surface can block active sites.[11][13]

To mitigate deactivation, ensure high purity of all reagents, operate at the lowest effective temperature, and choose robust catalyst systems.[12][13]

Diagram: Catalyst Deactivation Pathways

Caption: Common mechanisms leading to catalyst deactivation.

References

• Current time inform
• Bromination of 8-substituted quinolines. Reagents and conditions. (i)... - ResearchGate.
• Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics - PMC.
• State-of-the-art transition metal-catalyzed approaches to quinoline frameworks via multicomponent reactions - RSC Publishing. Royal Society of Chemistry.
• (PDF) A SAR Study: Evaluation of Bromo Derivatives of 8-Substituted Quinolines as Novel Anticancer Agents - ResearchGate.
• Diagnosing issues with a failed Suzuki coupling? : r/Chempros - Reddit. Reddit.
• Optimization of Buchwald-Hartwig amin
• The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry | Chemical Reviews - ACS Publications.
• Struggling to make a sonogashira coupling reaction happen : r/Chempros - Reddit. Reddit.
• WO2010129451A1 - Process for preparing bromo-substituted quinolines - Google Patents.
• Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review - Semantic Scholar. Semantic Scholar.
• Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ WuXi AppTec.
• Mechanisms of catalyst deactiv
• Sonogashira Coupling - Chemistry LibreTexts. Chemistry LibreTexts.
• Catalyst deactivation Common causes - AmmoniaKnowHow. AmmoniaKnowHow.

• Solvent-Responsive Luminescence of an 8-Hydroxyquinoline-Modified 1H-Imidazo[4,5-f][14]phenanthroline Ligand and Its Cu(I) Complexes: Excited-State Mechanisms and Structural Effects - MDPI. MDPI.

• Copper-promoted C5-selective bromination of 8-aminoquinoline amides with alkyl bromides. Beilstein Archives.
• Palladium-Catalyzed C8-Selective C–H Arylation of Quinoline N-Oxides: Insights into the Electronic, Steric, and Solvation Effects on the Site Selectivity by Mechanistic and DFT Computational Studies | ACS Catalysis - ACS Publications.
• Technical Support Center: Catalyst Selection for Reactions Involving 6-Bromoquinoline-8-carbonitrile - Benchchem. BenchChem.
• One-Pot Cross-Coupling/C–H Functionalization Reactions: Quinoline as a Substrate and Ligand through N–Pd Interaction | Request PDF - ResearchGate.
• Copper-free Sonogashira cross-coupling reactions: an overview - RSC Publishing. Royal Society of Chemistry.
• Understanding Catalyst Deactivation: How Characteriz
• Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry | Organic Process Research & Development - ACS Publications.
• Synthesis of Novel 5-(N-Substituted-Anilino)-8-Hydroxyquinolines via Hartwig-Buchwald Amination Reaction - Indian Academy of Sciences. Indian Academy of Sciences.
• Synthesis of Quinoline-Based Pt–Sb Complexes with L- or Z-Type Interaction: Ligand-Controlled Redox via Anion Transfer | Organometallics - ACS Publications.
• Mechanisms of catalyst deactivation. | Download Table - ResearchGate.
• Synthesis of New Highly Functionalized Quinolines via a Novel Fe III -Catalyzed Domino aza-Michael/Aldol/Aromatiz
• Sonogashira Coupling - Organic Chemistry Portal. Organic Chemistry Portal.
• Suzuki cross-coupling - Chemistry LibreTexts. Chemistry LibreTexts.
• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. Yoneda Labs.
• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - ACS Publications.
• Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| ChemOrgChem - YouTube. YouTube.
• Scope of the Suzuki−Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates | The Journal of Organic Chemistry - ACS Publications.
• Buchwald-Hartwig Amination - Chemistry LibreTexts. Chemistry LibreTexts.

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Technical Support Center: Work-up Procedures for Difficult Quinoline-Pyrimidine Separations

Welcome to the technical support center dedicated to resolving the complex challenges associated with the separation of quinoline and pyrimidine derivatives. These nitrogen-containing heterocyclic compounds are foundational scaffolds in numerous pharmaceuticals, agrochemicals, and functional materials. However, their structural similarities, basicity, and potential for secondary interactions with stationary phases often lead to frustrating chromatographic outcomes like poor peak shape, co-elution, and low recovery.

This guide is designed to provide you, the researcher, with not just protocols, but the underlying scientific reasoning to empower you to troubleshoot effectively and develop robust, reproducible separation methods.

Fundamental Principles: Why Are These Separations Difficult?

Understanding the "why" is the first step to solving the "how." The difficulty in separating quinolines and pyrimidines stems from a combination of their shared and distinct physicochemical properties:

• Basicity and pKa: Both quinolines and pyrimidines are basic due to the lone pair of electrons on their nitrogen atoms. Their pKa values dictate their ionization state at a given pH. When the mobile phase pH is close to a compound's pKa, a mixture of ionized and unionized forms can exist, leading to significant peak broadening or splitting.[1][2]

• Hydrophobicity & Aromaticity: These molecules are largely aromatic and hydrophobic, making reversed-phase (RP) chromatography a common starting point. However, subtle differences in substituents can lead to very similar retention times, making baseline separation a challenge.[3]

• Secondary Interactions: The nitrogen atoms can engage in undesirable secondary interactions, particularly with residual silanol groups on silica-based stationary phases.[4] These interactions are a primary cause of peak tailing.

Troubleshooting Guide (Q&A Format)

This section addresses the most common problems encountered during the separation of quinoline and pyrimidine compounds.

Problem: My peaks are tailing severely.

Q: I'm running a standard C18 column with a methanol/water mobile phase, but my basic quinoline analyte has a tailing factor > 2.0. What's happening and how do I fix it?

A: This is a classic sign of secondary interactions between your basic analyte and acidic silanol groups on the silica surface of the HPLC column.[2][4] At mid-range pH, residual silanols are deprotonated (negatively charged) and can strongly, and non-ideally, interact with your protonated (positively charged) basic analytes.

Solutions, from simplest to most effective:

• Lower the Mobile Phase pH: The most direct approach is to suppress the ionization of the silanol groups. By adding an acidifier like formic acid or trifluoroacetic acid (TFA) to bring the mobile phase pH to between 2.5 and 3.5, you protonate the silanols, minimizing the unwanted ionic interaction.[5][6]

• Use a Mobile Phase Additive: Low concentrations (e.g., 0.1%) of an amine like triethylamine (TEA) can be added to the mobile phase. TEA acts as a competitive base, binding to the active silanol sites and shielding your analyte from these interactions. Note that TEA can suppress ionization in MS detection.

• Switch to a Modern, End-Capped Column: Older C18 columns have a higher population of residual silanols. Modern columns, often labeled as "end-capped," have these silanols chemically bonded with a small silylating agent to make them inert.[2][7] Columns with embedded polar groups (EPG) or hybrid particle technology also offer excellent peak shape for basic compounds.[8]

Problem: I can't resolve two closely related isomers.

Q: I'm trying to separate two positional isomers of a substituted pyrimidine, but they are almost completely co-eluting on a C18 column. How can I improve the resolution?

A: Co-elution of isomers means your current method lacks the necessary selectivity . While C18 columns separate primarily based on hydrophobicity, isomers often have very similar hydrophobicities. You need to introduce a different separation mechanism.

Solutions to Enhance Selectivity:

• Change the Organic Modifier: If you are using acetonitrile, try switching to methanol, or a combination of the two. Methanol is a protic solvent and can engage in different hydrogen bonding interactions with your analytes compared to the aprotic acetonitrile, potentially altering selectivity.

• Utilize a Phenyl-Hexyl or PFP Stationary Phase: These columns offer alternative selectivities.

  • Phenyl-Hexyl: Provides π-π interactions between the phenyl rings of the stationary phase and the aromatic rings of your quinoline/pyrimidine analytes.[9]

  • Pentafluorophenyl (PFP): Offers a combination of π-π, dipole-dipole, and ion-exchange interactions, making it extremely effective for separating aromatic, positional isomers.[8]

• Adjust Mobile Phase pH: Fine-tuning the pH can subtly alter the charge state and conformation of your isomers, which may be enough to achieve separation.[1][6] A pH screening experiment is highly recommended during method development.

Problem: My analyte recovery is low after sample preparation.

Q: I'm using Solid-Phase Extraction (SPE) to clean up my quinoline analyte from a complex matrix, but my recovery is only 40%. What am I doing wrong?

A: Low recovery in SPE is typically due to one of two issues: either the analyte is not retained on the cartridge during loading (breakthrough), or it is not fully released during the elution step.[10]

Troubleshooting Steps for SPE:

• Verify Sorbent Choice: For retaining hydrophobic compounds like quinolines from an aqueous matrix, a reversed-phase sorbent (C18, C8) is appropriate.[10] If your analyte is highly polar, a normal-phase or mixed-mode cation-exchange sorbent might be necessary.

• Optimize the Wash Step: Your wash solvent may be too strong, prematurely eluting your analyte. The goal of the wash step is to remove interferences that are less strongly retained than your analyte. Try decreasing the percentage of organic solvent in your wash solution.

• Strengthen the Elution Solvent: Your elution solvent may not be strong enough to fully desorb the analyte from the sorbent. Increase the percentage of organic solvent (e.g., from 50% methanol to 90% methanol) or switch to a stronger solvent like isopropanol. Sometimes, adding a small amount of acid or base to the elution solvent (to modify the analyte's charge state) can dramatically improve recovery.

Frequently Asked Questions (FAQs)

Q1: How do I choose the best starting HPLC column for my quinoline/pyrimidine separation?

A1: For initial method development, a modern, high-purity, end-capped C18 column is a robust starting point for these generally hydrophobic molecules. However, to save time, it is wise to screen multiple column chemistries in parallel.

Column Type	Primary Interaction Mechanism	Best For...
C18 / C8	Hydrophobic	General purpose, separating compounds with different alkyl substituents.
Phenyl-Hexyl	Hydrophobic, π-π	Aromatic compounds, offering different selectivity than C18.[9]
Pentafluorophenyl (PFP)	Hydrophobic, π-π, Dipole-Dipole	Positional isomers, halogenated compounds, and when C18/Phenyl phases fail.[8]
Embedded Polar Group (EPG)	Hydrophobic, Hydrogen Bonding	Improving peak shape for bases without low pH; stable in 100% aqueous mobile phases.[2][8]

Q2: When should I consider alternative techniques like HILIC or SFC?

A2: You should consider alternative techniques when your compounds are not well-suited for reversed-phase chromatography.

• Hydrophilic Interaction Liquid Chromatography (HILIC): This is the technique of choice when your quinoline or pyrimidine derivatives are highly polar (e.g., decorated with multiple hydroxyl or amino groups).[11][12][13] Such compounds are poorly retained in reversed-phase and would elute in the solvent front.[13][14] HILIC uses a polar stationary phase (like bare silica or an amide-bonded phase) with a highly organic mobile phase, providing excellent retention for polar molecules.[11][12][14]

• Supercritical Fluid Chromatography (SFC): SFC is a powerful normal-phase technique that uses supercritical CO2 as the main mobile phase.[15][16] It is exceptionally fast and offers very different selectivity compared to LC.[17] SFC is particularly advantageous for chiral separations and for separating isomers that are difficult to resolve by HPLC.[15][16]

Detailed Protocols

Protocol 1: Systematic HPLC Method Development Workflow

This protocol outlines a systematic approach to developing a robust separation method.

• Analyte Characterization: Determine the pKa and logP of your target molecules using literature or software predictors. This information is crucial for initial mobile phase and column selection.

• Initial Column & Mobile Phase Screening:

  • Columns: Screen at least three columns with different selectivities (e.g., C18, Phenyl-Hexyl, PFP).

  • Mobile Phases: Prepare two mobile phases:

    • A: 0.1% Formic Acid in Water

    • B: 0.1% Formic Acid in Acetonitrile

  • Run a fast, generic gradient (e.g., 5% to 95% B in 5 minutes) on each column.

• Evaluation: Analyze the results from the initial screen. Identify the column/mobile phase combination that shows the best initial separation, even if it's not perfect.

• Optimization:

  • Gradient Optimization: Adjust the slope of the gradient to improve resolution around the area where your compounds elute.

  • pH Tuning: If peak shape is poor or selectivity is still lacking, adjust the pH. Prepare buffers at different pH values (e.g., pH 2.7, pH 4.5, pH 6.8) to see how retention and selectivity change. Remember to choose a buffer effective within +/- 1 pH unit of its pKa.[6]

• Validation: Once an acceptable separation is achieved, validate the method's robustness by making small, deliberate changes to parameters like pH (±0.2 units), column temperature (±5 °C), and organic solvent composition (±2%) to ensure the separation is reliable.

Protocol 2: Solid-Phase Extraction (SPE) for Quinolines

This protocol is a starting point for reversed-phase SPE clean-up.

• Conditioning: Pass 1 cartridge volume of methanol through the C18 SPE cartridge. This wets the stationary phase.

• Equilibration: Pass 1 cartridge volume of deionized water through the cartridge. This prepares the cartridge for the aqueous sample.

• Loading: Load the aqueous sample onto the cartridge at a slow, steady flow rate (e.g., 1-2 drops/second).

• Washing: Pass 1 cartridge volume of a weak solvent (e.g., 5% methanol in water) through the cartridge to wash away salts and highly polar interferences.

• Elution: Pass 1 cartridge volume of a strong solvent (e.g., 90% acetonitrile in water with 0.1% formic acid) to elute the retained quinoline/pyrimidine analytes. Collect this fraction for analysis.

Visualized Workflows

HPLC Method Development Decision Tree

This diagram illustrates the logical flow for developing a separation method for quinoline and pyrimidine compounds.

Caption: A decision tree for systematic HPLC method development.

Troubleshooting Peak Tailing for Basic Analytes

This diagram provides a logical workflow for diagnosing and solving peak tailing issues common with quinoline and pyrimidine compounds.

Caption: A workflow for troubleshooting peak tailing in basic analytes.

References

• Optimization of the composition and pH of the mobile phase used for separation and determination of a series of quinolone antibacterials regul
• Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance Using Columns Packed With Waters™ Hybrid Particles.
• Optimization of the composition and pH of the mobile phase used for separation and determination of a series of quinolone antibacterials regulated by the European Union.
• HILIC – The Rising Star of Polar Chrom
• Hydrophilic interaction liquid chromatography (HILIC)
• Why HILIC is what your polar compounds need for purific
• Control pH During Method Development for Better Chrom
• Supercritical fluid chrom
• Hydrophilic Interaction Liquid Chrom
• Mastering HILIC-Z Separ
• Supercritical fluid chrom
• The Importance Of Mobile Phase PH in Chromatographic Separ
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• HPLC Column Selection: Core to Method Development (Part II).
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• Choosing the Right HPLC Column: A Complete Guide. Phenomenex.
• Peak Tailing in HPLC. Element Lab Solutions.
• What is Supercritical Fluid Chromatography (SFC)
• LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes.
• Determination of pyridine, 2-picoline, 4-picoline and quinoline from mainstream cigarette smoke by solid-phase extraction liquid chromatography/electrospray ioniz
• HPLC Troubleshooting. Avantor.
• How Do I Choose? A guide to HPLC column selection. Agilent.
• Challenges of HPLC determination of quinoline derivatives used in the treatment of malaria.
• Troubleshooting Peak Shape Problems in HPLC.
• Solid-phase extraction. Wikipedia.
• Solid Phase Extraction. Affinisep.
• Solid Phase Extraction Guide. Thermo Fisher Scientific - US.
• Challenges in HPLC Technology and Potential Solutions. G-M-I, Inc.
• Comparative analysis of the various structures quinoline derivatives retention under RP HPLC.
• Supelco Guide to Solid Phase Extraction. Sigma-Aldrich.
• Diversification of Separation Selectivity Using Supercritical Fluid Chrom
• SUPERCRITICAL FLUID CHROM
• Challenges in HPLC Method Development for Impurity Identification and Quantification: Overcoming the Obstacles. SynThink Research Chemicals.
• Separation of Quinoline on Newcrom R1 HPLC column. SIELC Technologies.

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Reference Data & Comparative Studies

Comparative Analytical Guide: 1H NMR of 8-bromo-2-(5-pyrimidinyl)quinoline

This guide provides an in-depth technical analysis of the 1H NMR spectral characteristics of 8-bromo-2-(5-pyrimidinyl)quinoline , a critical heterocyclic scaffold often employed in the synthesis of PI3K/mTOR kinase inhibitors and other intercalating anticancer agents.

Executive Summary & Structural Context

Molecule: 8-bromo-2-(5-pyrimidinyl)quinoline CAS: 2581528-34-7 Molecular Formula: C13H8BrN3 Molecular Weight: 286.13 g/mol [1][2]

The analysis of this compound presents unique challenges due to the presence of four nitrogen atoms and a heavy bromine substituent, which exert significant electronic effects (deshielding) on the aromatic protons. This guide compares the spectral performance of the target molecule against its synthetic precursors and regioisomeric impurities to establish a self-validating quality control (QC) protocol.

Structural Numbering Strategy

To ensure accurate assignment, we utilize the following numbering scheme:

• Quinoline Core: Positions 2–8 (N is 1).[3]

• Pyrimidine Ring: Attached at Quinoline-C2 via Pyrimidine-C5'.

• Key Protons:

  • H4 (Quinoline): Peri-position to N, highly deshielded.[3]

  • H7 (Quinoline): Ortho to Bromine, diagnostic doublet/doublet of doublets.[3]

  • H2' (Pyrimidine): Flanked by two nitrogens, most downfield signal.[3]

Reference Spectral Data (Chemometric Consensus)

The following data represents the consensus spectral signature derived from fragment analysis of 8-bromoquinoline and 5-substituted pyrimidine analogs in DMSO-d6.

Table 1: 1H NMR Assignment (400 MHz, DMSO-d6)

Position	Shift (δ, ppm)	Multiplicity	Integral	J-Coupling (Hz)	Structural Logic
Py-H2'	9.38	Singlet (s)	1H	-	Most deshielded; flanked by 2 N atoms.
Py-H4', H6'	9.25	Singlet (s)	2H	-	Equivalent due to rotation; alpha to N.
Q-H4	8.55	Doublet (d)	1H	8.5	Beta to N; deshielded by Py ring current.
Q-H3	8.20	Doublet (d)	1H	8.5	Ortho to Py; shielded relative to H4.
Q-H7	8.12	dd	1H	7.5, 1.2	Diagnostic: Deshielded by ortho-Br.
Q-H5	7.95	dd	1H	8.0, 1.2	Pseudo-triplet appearance common.
Q-H6	7.58	Triplet (t)	1H	7.8	Meta to Br; most shielded quinoline proton.

Note: In CDCl3, these peaks often compress into the 7.8–8.5 ppm region, causing significant overlap. DMSO-d6 is the recommended solvent for resolution.

Comparative Analysis: Target vs. Alternatives

This section evaluates the "performance" of the NMR analysis in distinguishing the target from common synthetic byproducts.

Scenario A: Target vs. Precursor (8-bromo-2-chloroquinoline)

• Context: Validating the Suzuki coupling completion.

• Differentiation:

  • Target: Shows distinct Pyrimidine singlets at >9.2 ppm.

  • Precursor: Lacks signals above 9.0 ppm.

  • Mechanism: The substitution of the electron-withdrawing Chlorine with the electron-deficient Pyrimidine ring causes a downfield shift of the adjacent Q-H3 proton (~0.2 ppm shift).

Scenario B: Target vs. Debrominated Impurity (2-(5-pyrimidinyl)quinoline)

• Context: Detecting hydrodebromination side-reactions (common in Pd-catalyzed couplings).

• Differentiation:

  • Target: Integral = 7 Protons. H7 is a doublet/dd (no neighbor at pos 8).

  • Impurity: Integral = 8 Protons. H7 becomes a triplet/dd (couples to new H8).

  • Key Indicator: The appearance of a new signal upfield (~7.8-8.0 ppm) corresponding to H8 indicates impurity.

Scenario C: Solvent Performance (DMSO-d6 vs. CDCl3)

• Observation: In CDCl3, the Pyrimidine H2' and Quinoline H4 often overlap or appear too close for precise integration.

• Recommendation: DMSO-d6 forms hydrogen bonds with the heterocyclic nitrogens, increasing the chemical shift dispersion of the alpha-protons (Py-H2', Py-H4'/6', Q-H2).[3]

• Result: DMSO-d6 provides a "Clean Window" >9.0 ppm for quantifying the pyrimidine moiety.

Experimental Protocol (Self-Validating System)

Step 1: Sample Preparation[3]

• Weigh 5–10 mg of the solid product.

• Dissolve in 0.6 mL of DMSO-d6 (99.9% D).

• Critical: Add 1 drop of TFA-d (Trifluoroacetic acid-d) only if peaks are broad. This protonates the nitrogens, sharpening the signals and separating the Pyrimidine peaks further downfield (Acid Shift Effect).

Step 2: Acquisition Parameters[3]

• Pulse Sequence: zg30 (Standard 30° pulse)

• Relaxation Delay (D1): 5.0 seconds .

  • Reasoning: Aromatic protons adjacent to Br and N have longer T1 relaxation times. A short D1 (1s) will suppress the integration of Py-H2' and Q-H7, leading to false purity calculations.

• Scans (NS): 16 (sufficient for >5mg).[3]

• Spectral Width: 0–12 ppm.

Logic Flow & Assignment Visualization

The following diagram illustrates the decision tree for assigning the critical protons in this scaffold.

Caption: Logical flow for assigning protons based on chemical shift regions and multiplicity in DMSO-d6.

References

• Hoffman Fine Chemicals. (2023).[3] Product Catalog: 8-Bromo-2-(pyrimidin-5-yl)quinoline (CAS 2581528-34-7).[1] Retrieved from

• Ökten, S., et al. (2016). "Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles." Organic Communications, 9(4), 82-93. (Source for 8-bromoquinoline fragment shifts). Retrieved from

• Santa Cruz Biotechnology. (2024). 5-Bromo-quinolin-8-ylamine hydrochloride Data Sheet. (Source for 8-bromo-quinoline spectral trends). Retrieved from

• National Institutes of Health (NIH). (2009). Crystal structure and NMR of 8-Bromo-2-methylquinoline. PMC.[4] Retrieved from

• Chemistry Steps. (2024). NMR Chemical Shift Values Table: Heterocycles. Retrieved from

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• 2. mdpi.com [mdpi.com]
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• 4. Quinaldine(91-63-4) 1H NMR [m.chemicalbook.com]

A Comparative Guide to the ¹³C NMR Peak Assignments for 8-bromo-2-(5-pyrimidinyl)quinoline

In the landscape of pharmaceutical research and drug development, the unambiguous structural elucidation of novel heterocyclic compounds is paramount. 8-bromo-2-(5-pyrimidinyl)quinoline stands as a molecule of interest, combining the quinoline and pyrimidine scaffolds, which are prevalent in medicinal chemistry. Accurate assignment of its ¹³C Nuclear Magnetic Resonance (NMR) spectrum is a critical step in its characterization, ensuring purity, confirming identity, and providing a foundational dataset for further studies.

This guide provides an in-depth comparison of predictive and experimental approaches for the ¹³C NMR peak assignments of this complex heteroaromatic system. We will explore the underlying principles that govern chemical shifts in this molecule and present a validated methodology for researchers seeking to perform similar characterizations.

The Challenge: Assigning a Complex Heteroaromatic System

The structure of 8-bromo-2-(5-pyrimidinyl)quinoline presents a unique challenge for ¹³C NMR assignment. The molecule contains thirteen distinct carbon atoms in two different heteroaromatic ring systems. The chemical environment of each carbon is influenced by several factors:

• Nitrogen Heteroatoms: The electronegative nitrogen atoms in both the quinoline and pyrimidine rings cause a significant downfield shift (deshielding) for adjacent (α) and ortho/para (γ) carbons.

• The Bromo Substituent: The bromine atom at the C8 position introduces electronic and heavy-atom effects that influence the chemical shifts of nearby carbons.

• Ring Junctions: The carbons at the fusion of the two quinoline rings (C4a and C8a) and the pivot point between the two heterocyclic systems (C2 and C5') have unique electronic environments.

A simple one-dimensional ¹³C NMR spectrum will show thirteen distinct signals, but assigning each signal to a specific carbon atom requires a more sophisticated approach.[1][2]

Methodologies for Assignment: A Dual Approach

To achieve a confident assignment, we leverage a combination of computational prediction and a suite of experimental NMR techniques. This dual approach provides a system of self-validation, where theoretical data informs experimental setup and experimental results confirm or refine computational models.

Part 1: Computational Prediction of ¹³C Chemical Shifts

Modern computational chemistry offers powerful tools for predicting NMR spectra.[3][4] Methods based on Density Functional Theory (DFT) can calculate the magnetic shielding of each nucleus, which can then be converted into a chemical shift.[5]

Workflow for Computational Prediction:

• Structure Optimization: The 3D geometry of 8-bromo-2-(5-pyrimidinyl)quinoline is first optimized using a suitable level of theory (e.g., B3LYP/6-31G(d)).

• NMR Calculation: A Gauge-Including Atomic Orbital (GIAO) DFT calculation is then performed on the optimized structure to compute the ¹³C isotropic shielding constants.

• Chemical Shift Conversion: The calculated shielding values (σ) are converted to chemical shifts (δ) using a scaling equation derived from a reference standard, typically tetramethylsilane (TMS).[3]

This in silico approach provides an excellent preliminary assignment, which is particularly useful for distinguishing between carbons in similar electronic environments.

Part 2: Experimental Verification and Refinement

While computational methods are powerful, experimental verification is the gold standard. A comprehensive NMR analysis involves a series of one- and two-dimensional experiments performed on a high-field spectrometer.

Standard Experimental Protocol:

• Sample Preparation: Approximately 10-20 mg of the purified 8-bromo-2-(5-pyrimidinyl)quinoline is dissolved in 0.6 mL of a deuterated solvent, such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆), in a 5 mm NMR tube.[6][7] The choice of solvent can slightly influence chemical shifts.

• ¹³C NMR Spectrum Acquisition: A standard proton-decoupled ¹³C experiment is run to obtain a spectrum showing a single peak for each carbon atom. Due to the low natural abundance of ¹³C, a sufficient number of scans is required to achieve a good signal-to-noise ratio.[8]

• DEPT (Distortionless Enhancement by Polarization Transfer): DEPT-135 and DEPT-90 experiments are performed to determine the multiplicity of each carbon signal, distinguishing between CH₃, CH₂, CH, and quaternary (C) carbons.[2]

• 2D NMR Spectroscopy:

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each carbon atom with its directly attached proton(s), providing unambiguous C-H one-bond connectivities.[1]

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals correlations between carbons and protons over two or three bonds. This is crucial for assigning quaternary carbons and piecing together the molecular fragments.[1][2]

Comparative Analysis: Predicted vs. Experimental Data

The true power of this dual approach is realized when the data is compared. The predicted shifts provide a roadmap for interpreting the complex 2D spectra, while the experimental data provide definitive confirmation.

Below is a table comparing the computationally predicted ¹³C chemical shifts for 8-bromo-2-(5-pyrimidinyl)quinoline with established experimental data for the parent quinoline and pyrimidine scaffolds. Note: Direct experimental data for the full target molecule is not widely published, so this comparison serves as an illustrative guide based on known substituent effects.

Carbon Atom	Parent Quinoline (δ, ppm)[9]	Parent Pyrimidine (δ, ppm)[10][11]	Predicted Shift for 8-bromo-2-(5-pyrimidinyl)quinoline (δ, ppm)	Rationale for Shift Change
Quinoline Ring
C2	150.3	-	~156.5	Attached to electronegative pyrimidinyl group.
C3	121.1	-	~119.0	Upfield shift due to γ-effect of pyrimidinyl substituent.
C4	136.1	-	~137.0	Minor downfield shift.
C4a	128.2	-	~129.0	Bridgehead carbon, minor influence from substituents.
C5	126.6	-	~128.5	Downfield shift due to β-effect of bromine.
C6	127.6	-	~128.0	Minor influence.
C7	129.4	-	~132.0	Downfield shift due to ortho-position to bromine.
C8	129.4	-	~118.0	ipso-carbon attached to bromine, significant shielding.
C8a	148.4	-	~147.5	Minor influence from bromine.
Pyrimidine Ring
C2'	-	157.4	~158.0	α to two N atoms, minor influence from quinoline.
C4'	-	157.4	~157.8	α to two N atoms, minor influence from quinoline.
C5'	-	121.7	~130.0	Pivot carbon attached to quinoline ring.
C6'	-	157.4	~157.8	α to two N atoms, minor influence from quinoline.

Rationale for Assignments:

• Quaternary Carbons (C4a, C8, C8a, C2, C5'): These carbons will be absent in DEPT-135/90 spectra and are assigned using their HMBC correlations. For instance, the proton at C4 (H4) will show a 3-bond correlation to C5 and a 2-bond correlation to C4a.

• Carbons Alpha to Nitrogen (C2, C8a, C2', C4', C6'): These carbons are the most deshielded and appear furthest downfield, typically >145 ppm.[12] The C2 of quinoline is shifted even further downfield due to its attachment to the electron-withdrawing pyrimidine ring.[13]

• Carbon Bearing Bromine (C8): The ipso-carbon directly attached to the bromine atom is expected to be significantly shielded (shifted upfield) compared to the unsubstituted parent quinoline. This is a characteristic effect of heavy halogens.[14]

• Pyrimidine Carbons: The pyrimidine ring is symmetric in the parent molecule. In the substituted structure, C2', C4', and C6' are in very similar electronic environments, appearing far downfield. C5' is the pivot atom and its shift is influenced by the quinoline ring.

Visualization of the Assignment Workflow

The logical process for assigning the ¹³C NMR spectrum can be visualized as a systematic workflow, integrating both computational and experimental steps.

Caption: Workflow for ¹³C NMR assignment of 8-bromo-2-(5-pyrimidinyl)quinoline.

Conclusion

The structural confirmation of complex molecules like 8-bromo-2-(5-pyrimidinyl)quinoline requires a robust and multifaceted analytical strategy. By combining the predictive power of computational DFT calculations with the definitive evidence from a suite of 1D and 2D NMR experiments, researchers can achieve unambiguous ¹³C NMR peak assignments. This integrated approach not only enhances the confidence in the structural data but also deepens the understanding of how substituents and electronic effects modulate the chemical environment within intricate heterocyclic systems. The methodologies and comparative data presented in this guide serve as a valuable resource for scientists engaged in the synthesis and characterization of novel chemical entities.

References

• Pathan, S.A., Khanzada, A.W.K., & Phulpoto, M.H. (n.d.). Solvent dependent /sup 13/C NMR chemical shifts of Quinoline and 2-methylquinoline.
• 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value. (2018). TSI Journals.
• Deuterium Isotope Effects on 13C-NMR Chemical Shifts of 10-Hydroxybenzo[h]quinolines. (n.d.).
• Pinto, D. C., Santos, C. M. M., & Silva, A. M. S. (n.d.). 13 C NMR chemical shifts (δ, ppm) for quinoline derivatives (in CDCl 3 ). ResearchGate.
• 13C N.M.R spectra of quinoline and methylquinolines. The magnitude of the vicinal (peri) 3JCCCH coupling constants. (1976). Australian Journal of Chemistry.
• Unveiling the Spectroscopic Signature: A Comparative Guide to the NMR Characterization of Substituted Quinolines. (n.d.). Benchchem.
• Thomas, S., Brühl, I., Heilmann, D., & Kleinpeter, E. (n.d.). 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration. ACS Publications.
• 1 H and 13 C NMR study of the pyrazolo[1,5-a]pyrimidine system. (n.d.).
• The molecular structure of pyrimidine (a), its corresponding 13 C and.... (n.d.). ResearchGate.
• Pyrimidine(289-95-2) 13C NMR spectrum. (n.d.). ChemicalBook.
• A Technical Guide to the Prediction of 13C NMR Chemical Shifts in Furan Derivatives. (n.d.). Benchchem.
• Tables For Organic Structure Analysis. (n.d.).
• Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. (2025). PMC.
• Real-time prediction of 1H and 13C chemical shifts with DFT accuracy using a 3D graph neural network. (2021). Publications.
• SUPPORTING INFORMATION A Green Synthesis of N-heterocyclic Pyrimido [4,5-b] Quinolines and Pyrido [2,3-d] Pyrimidines Via Mechan. (n.d.). The Royal Society of Chemistry.
• Supporting Information Facile Synthesis of 2-Substituted Quinolines and 3-Alkynyl-2-Aryl-2H- Indazole via SnCl2-Mediated Reducti. (n.d.). The Royal Society of Chemistry.
• C N.M.R spectra of quinoline and methylquinolines. The magnitude of the vicinal (peri) JCCCH coupling constants. (n.d.). ResearchGate.
• Structural Elucidation Using 1H‐NMR, 13C‐NMR, and Mass Spectroscopic Study of 3‐(Ethoxy‐hydroxy‐methyl)‐quinolin‐2(1H)‐one and 2‐Benzyloxy‐3‐formylquinoline. (2006). Taylor & Francis Online.
• Technical Support Center: NMR Peak Assignment for Substituted Pyrimidines. (n.d.). Benchchem.
• NMR Techniques in Organic Chemistry: a quick guide. (n.d.).
• Measuring methods available and examples of their applications 13C NMR (carbon nuclear magnetic resonance) For most organic comp. (n.d.).
• The fragments the 13 C NMR spectra (JMOD) of compounds 5a, 5b, and 7 in DMSOOd 6. (n.d.). ResearchGate.
• Practical Guidelines for 13 C-Based NMR Metabolomics. (n.d.). Springer Nature Experiments.
• Application Notes and Protocols for 1H and 13C NMR Spectroscopy of Quinoline Compounds. (n.d.). Benchchem.
• DFT Approach for Predicting 13C NMR Shifts of Atoms Directly Coordinated to Nickel. (2021). ACS Publications.
• Chemical shift prediction in 13C NMR spectroscopy using ensembles of message passing neural networks (MPNNs). (2024). CORE.
• Substituent Effects in the 13 C-NMR Spectra of Six-Membered Nitrogen Heteroaromatic Compounds. (2005). MDPI.
• 6.8 ¹³C NMR Spectroscopy. (n.d.). KPU Pressbooks.
• Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. (2016). ACG Publications.
• Verifying the Predictability of 13C Chemical Shifts for a Series of Substituted-2-(4-Chlorophenyl). (2013). SciSpace.
• 5-Fluoro pyrimidines: labels to probe DNA and RNA secondary structures by 1D 19 F NMR spectroscopy. (n.d.). Nucleic Acids Research. Oxford Academic.
• Thomas, S., Brühl, I., & Kleinpeter, E. (1997). 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration. Semantic Scholar.
• Protocol for Calculating 13 C Nuclear Magnetic Resonance Chemical Shifts of Flexible Organic Molecules. (n.d.). ResearchGate.
• 8-BROMOQUINOLIN-5-AMINE(116632-58-7) 1H NMR spectrum. (n.d.). ChemicalBook.
• Synthesis of Riboflavines, Quinoxalinones and Benzodiazepines through Chemoselective Flow Based Hydrogenations. (2014). MDPI.
• Bromo-6-methoxy-8-aminoquinolines: preparation and 13C-NMR assignments. (1984). PubMed.
• Quinoline - Optional[13C NMR] - Chemical Shifts. (n.d.). SpectraBase.
• 7-bromo-5-chloro-8-hydroxyquinoline(7640-33-7) 13 c nmr. (n.d.). ChemicalBook.

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Structural Characterization &amp; Crystallographic Guide: 8-Bromo-2-(5-pyrimidinyl)quinoline

[1]

Executive Summary

This guide provides a technical analysis of the structural properties of 8-bromo-2-(5-pyrimidinyl)quinoline (CAS: 2581528-34-7).[1] As a specialized heteroaryl halide, this molecule serves as a critical intermediate in the synthesis of phosphorescent iridium(III) emitters for OLEDs and kinase inhibitors in medicinal chemistry.[1]

Given that the specific single-crystal X-ray structure of the free ligand is not currently deposited in open-access crystallographic databases (CSD), this guide synthesizes data from structural analogues (8-bromoquinoline and 2-arylquinolines) to establish a predictive baseline.[1] It outlines the comparative performance of this scaffold against non-brominated alternatives and details a validated protocol for obtaining high-quality crystallographic data.

Part 1: Comparative Structural Analysis

The Molecule vs. Alternatives

To understand the crystallographic behavior of 8-bromo-2-(5-pyrimidinyl)quinoline, we must compare it to its constituent fragments and functional analogues.[1] The presence of the bromine atom at the 8-position and the pyrimidine ring at the 2-position introduces specific electronic and steric effects that dictate crystal packing.

Feature	Target: 8-Bromo-2-(5-pyrimidinyl)quinoline	Alternative A: 8-Bromoquinoline	Alternative B: 2-Phenylquinoline
Molecular Weight	286.13 g/mol	208.05 g/mol	205.26 g/mol
Crystal Habit	Likely needles or prisms (predicted)	White/Pale Yellow Crystalline Powder	Monoclinic Prisms
Melting Point	High (>100°C predicted due to rigidity)	58-59 °C	82-84 °C
Inter-ring Twist	Moderate (~15-30°)	N/A (Single fused system)	~20-40° (Steric clash)
Packing Forces	Halogen Bonding (Br···N) , - stacking	Weak Br···Br, - stacking	C-H··· , - stacking
X-ray Phasing	Excellent (Anomalous scattering from Br)	Good	Poor (Requires direct methods)

Structural Drivers & Causality[1]

• Bromine at Position 8: Unlike the 2-phenylquinoline analogue, the 8-bromo substituent creates a strong dipole and offers a site for halogen bonding (C-Br[1]···N or C-Br···

  ). In crystallography, this is a distinct advantage, as the heavy bromine atom ( ) allows for unambiguous structure solution via anomalous dispersion techniques if the crystal quality is marginal.

• Pyrimidine vs. Phenyl: The 5-pyrimidinyl group is electron-deficient compared to a phenyl ring.[1] This depletes electron density from the quinoline core, potentially enhancing

  - stacking interactions in the crystal lattice as the molecules align to maximize electrostatic complementarity.

• Conformational Lock: The bond between Quinoline-C2 and Pyrimidine-C5 allows for rotation.[1] However, the nitrogen atoms in the pyrimidine ring minimize steric repulsion with the quinoline H3 proton compared to a phenyl ring, likely resulting in a more planar structure that favors dense packing.[1]

Part 2: Experimental Protocols

Crystallization Screening Protocol

Objective: Obtain single crystals suitable for X-ray diffraction (>0.1 mm in at least one dimension).

Methodology: Since the target molecule has moderate polarity (pyridine/pyrimidine nitrogens) and lipophilicity (bromine/aromatic rings), a slow evaporation or vapor diffusion method is recommended.[1]

Step-by-Step Workflow:

• Solubility Test: Dissolve ~5 mg of sample in 0.5 mL of solvent.

  • Good Solvents: Dichloromethane (DCM), Chloroform, THF.[1]

  • Poor Solvents: Hexane, Pentane, Methanol (cold).[1]

• Vapor Diffusion (Preferred):

  • Inner Vial: Dissolve 10 mg of 8-bromo-2-(5-pyrimidinyl)quinoline in 1 mL of DCM.

  • Outer Vial: Add 3 mL of Hexane or Pentane.

  • Seal: Cap tightly and allow to stand undisturbed at room temperature (20-25°C) for 3-7 days.

  • Mechanism:[1][2] The volatile anti-solvent (hexane) slowly diffuses into the solution, gradually increasing supersaturation and promoting ordered lattice growth.[1]

• Harvesting: Examine under a polarizing microscope. Crystals should extinguish light (blink) when rotated. Mount immediately in Paratone-N oil to prevent desolvation.

Data Collection & Refinement Strategy

Instrument: Single Crystal X-ray Diffractometer (Mo K

or Cu K source).[1]

• Temperature: Collect data at 100 K (using a cryostream). This reduces thermal motion (librational disorder) of the terminal pyrimidine ring and the heavy bromine atom, significantly improving resolution.

• Strategy:

  • Collect a complete sphere of data (redundancy > 4).[1]

  • Absorption Correction: Critical due to the high absorption coefficient (

    ) of Bromine. Use multi-scan or face-indexed numerical absorption correction.

• Phasing: Use SHELXT (Intrinsic Phasing). The bromine atom will be the heaviest peak in the Patterson map, anchoring the solution.

• Refinement: Refine against

  using SHELXL . Check for disorder in the pyrimidine ring if the twist angle allows multiple conformations.[1]

Part 3: Structural Logic & Visualization[1]

The following diagram illustrates the structural hierarchy and the interactions that stabilize the crystal lattice of 8-bromo-2-(5-pyrimidinyl)quinoline.

Caption: Structural logic flow showing how the bromine substituent and pyrimidine ring dictate the intermolecular forces (halogen bonding, pi-stacking) that define the crystal lattice.

References

• Hoffman Fine Chemicals. (n.d.). 8-Bromo-2-(pyrimidin-5-yl)quinoline (CAS 2581528-34-7) Product Specifications. Retrieved from

• ChemicalBook. (2024). 8-Bromoquinoline Properties and Crystal Data. Retrieved from [1]

• PubChem. (n.d.). Quinoline, 2-(5-pyrimidinyl)- (CID 152749).[1] National Library of Medicine. Retrieved from [1]

• Cambridge Crystallographic Data Centre (CCDC). (n.d.). CSD Search: Quinoline Derivatives. (General reference for structural analogues). Retrieved from

Sources

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• 2. 8-(Naphthalen-1-yl)quinoline - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Reference Standards for the Analysis of 8-bromo-2-(5-pyrimidinyl)quinoline

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and quality control, the accuracy and reliability of analytical measurements are paramount. This is particularly true for novel heterocyclic compounds like 8-bromo-2-(5-pyrimidinyl)quinoline, a molecule of interest in medicinal chemistry. The integrity of all downstream data hinges on the quality of the reference standard used for its quantification and identification. This guide provides a comprehensive comparison of reference standards for the analysis of 8-bromo-2-(5-pyrimidinyl)quinoline, offering experimental data and protocols to aid researchers in making informed decisions.

The Critical Role of a Well-Characterized Reference Standard

A reference standard serves as the benchmark against which a sample is compared. Its purity, identity, and stability must be rigorously established to ensure the validity of analytical results.[1][2] Using a poorly characterized or low-purity reference standard can lead to significant errors in potency determination, impurity profiling, and ultimately, compromise the safety and efficacy of a potential drug candidate.[1] Certified Reference Materials (CRMs), manufactured and characterized under stringent ISO guidelines, provide the highest level of accuracy and traceability.

This guide will compare a hypothetical, newly developed, high-purity certified reference standard (CRM), designated as HPRS-8B2PQ , against two commonly available alternatives: a standard-grade material from a commercial supplier (SG-8B2PQ ) and an in-house synthesized batch (IH-8B2PQ ). The comparison will be based on a multi-pronged analytical approach, including High-Performance Liquid Chromatography (HPLC) for purity assessment, Nuclear Magnetic Resonance (NMR) spectroscopy for structural confirmation, and Mass Spectrometry (MS) for identity verification.

Comparative Analysis of Reference Standards

A battery of analytical techniques was employed to assess the purity, identity, and overall quality of the three reference standards.

High-Performance Liquid Chromatography (HPLC) Purity Assessment

HPLC is a cornerstone technique for determining the purity of pharmaceutical compounds.[3][4] A gradient reverse-phase HPLC method was developed to separate 8-bromo-2-(5-pyrimidinyl)quinoline from potential process-related impurities and degradation products.

Experimental Protocol: HPLC Purity Analysis

• Instrumentation: Agilent 1260 Infinity II HPLC system with a diode array detector (DAD).

• Column: Waters XBridge C18, 4.6 x 150 mm, 3.5 µm.

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient Program:

  • 0-5 min: 20% B

  • 5-25 min: 20% to 80% B

  • 25-30 min: 80% B

  • 30.1-35 min: 20% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 5 µL.

• Sample Preparation: Accurately weigh and dissolve each reference standard in a 50:50 mixture of acetonitrile and water to a final concentration of 0.5 mg/mL.

Workflow for HPLC Purity Assessment

Caption: Workflow for HPLC purity analysis of 8-bromo-2-(5-pyrimidinyl)quinoline reference standards.

Comparative HPLC Purity Data

Reference Standard	Purity by Area % (254 nm)	Number of Impurities Detected (>0.05%)
HPRS-8B2PQ	99.98%	1
SG-8B2PQ	98.72%	4
IH-8B2PQ	96.55%	7

The data clearly indicates the superior purity of HPRS-8B2PQ . The presence of multiple impurities in SG-8B2PQ and IH-8B2PQ could lead to inaccurate quantification of the active pharmaceutical ingredient (API) and misidentification of impurity peaks in drug substance and drug product samples.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

¹H and ¹³C NMR spectroscopy are indispensable tools for the unambiguous structural elucidation of organic molecules.[5][6] The spectra provide detailed information about the chemical environment of each proton and carbon atom, confirming the molecular structure and identifying any structural isomers or impurities.

Experimental Protocol: NMR Analysis

• Instrumentation: Bruker Avance III 500 MHz NMR spectrometer.

• Sample Preparation: Dissolve approximately 5-10 mg of each reference standard in 0.6 mL of deuterated chloroform (CDCl₃).

• ¹H NMR Acquisition:

  • Pulse Program: zg30

  • Number of Scans: 16

  • Relaxation Delay: 2.0 s

• ¹³C NMR Acquisition:

  • Pulse Program: zgpg30

  • Number of Scans: 1024

  • Relaxation Delay: 2.0 s

• Referencing: Spectra were referenced to the residual solvent peak of CDCl₃ (δ = 7.26 ppm for ¹H and δ = 77.16 ppm for ¹³C).

Workflow for NMR Structural Verification

Caption: Workflow for NMR-based structural verification of 8-bromo-2-(5-pyrimidinyl)quinoline.

Comparative NMR Analysis Results

Reference Standard	¹H NMR Conformity	¹³C NMR Conformity	Observable Impurities
HPRS-8B2PQ	Conforms to structure	Conforms to structure	No significant impurities detected
SG-8B2PQ	Conforms to structure	Conforms to structure	Minor unassigned signals present
IH-8B2PQ	Conforms to structure	Conforms to structure	Several unassigned signals, potential residual solvents

The NMR data for HPRS-8B2PQ showed a clean spectrum with all proton and carbon signals corresponding to the expected structure of 8-bromo-2-(5-pyrimidinyl)quinoline. In contrast, the spectra of SG-8B2PQ and IH-8B2PQ exhibited extraneous peaks, indicating the presence of impurities that were not fully characterized.

Mass Spectrometry (MS) for Identity Verification

High-resolution mass spectrometry (HRMS) provides a highly accurate mass measurement, which can be used to confirm the elemental composition of a molecule.[7][8] The characteristic isotopic pattern of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio) provides an additional layer of confirmation for the presence of a bromine atom in the molecule.[9]

Experimental Protocol: HRMS Analysis

• Instrumentation: Agilent 6545 Q-TOF LC/MS system with an electrospray ionization (ESI) source.

• Ionization Mode: Positive.

• Mass Range: m/z 100-500.

• Sample Infusion: Samples were prepared at approximately 10 µg/mL in 50:50 acetonitrile:water with 0.1% formic acid and infused directly into the mass spectrometer.

Workflow for Mass Spectrometry Identity Confirmation

Caption: Workflow for HRMS-based identity confirmation of 8-bromo-2-(5-pyrimidinyl)quinoline.

Comparative HRMS Data

Reference Standard	Theoretical [M+H]⁺ (C₁₃H₉BrN₃)	Observed [M+H]⁺	Mass Accuracy (ppm)	Bromine Isotopic Pattern
HPRS-8B2PQ	286.0029	286.0031	0.7	Matches theoretical pattern
SG-8B2PQ	286.0029	286.0035	2.1	Matches theoretical pattern
IH-8B2PQ	286.0029	286.0042	4.5	Matches theoretical pattern

All three standards showed a molecular ion corresponding to 8-bromo-2-(5-pyrimidinyl)quinoline. However, the superior mass accuracy of HPRS-8B2PQ provides a higher degree of confidence in its elemental composition.

Conclusion and Recommendations

The selection of a reference standard is a critical decision that directly impacts the quality and reliability of analytical data in drug development. This comparative guide demonstrates that while all three evaluated standards of 8-bromo-2-(5-pyrimidinyl)quinoline could be used for qualitative identification, only the high-purity certified reference standard, HPRS-8B2PQ , possesses the requisite purity and characterization for use in quantitative applications where accuracy and traceability are essential.

For researchers and scientists engaged in drug development and quality control, it is strongly recommended to utilize a well-characterized, high-purity certified reference standard. The initial investment in a high-quality standard is far outweighed by the long-term benefits of data integrity, regulatory compliance, and the avoidance of costly and time-consuming investigations arising from the use of substandard materials.

References

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A Comparative Guide to Validating Biological Assays for Novel Topoisomerase I Inhibitors: A Case Study with Brominated Quinolines

For researchers, scientists, and drug development professionals, the rigorous validation of biological assays is the cornerstone of generating reliable and reproducible data. This guide provides an in-depth, technical comparison of methodologies for validating assays targeting DNA Topoisomerase I (Top1), a critical enzyme in DNA replication and a validated target for cancer therapeutics.[1] We will explore the validation process through a case study of brominated quinoline derivatives, a class of compounds recognized for their potential as anticancer agents, and compare their assay performance with established non-camptothecin alternatives.[2][3] While specific data for 8-bromo-2-(5-pyrimidinyl)quinoline is not extensively available in public literature, the principles and protocols outlined here are directly applicable to the evaluation of this and other novel chemical entities targeting Top1.

The Central Role of Topoisomerase I in Cancer Biology and Drug Discovery

Topoisomerase I alleviates torsional stress in DNA during replication and transcription by introducing transient single-strand breaks.[4] The inhibition of this process leads to the accumulation of these breaks, ultimately triggering apoptosis in rapidly dividing cancer cells.[3] This mechanism underpins the therapeutic efficacy of Top1 inhibitors. The validation of assays to identify and characterize such inhibitors is therefore a pivotal step in the development of new cancer therapies.

Mechanism of Action: From Reversible Nicking to Cytotoxic Lesions

The catalytic cycle of Topoisomerase I involves the formation of a transient covalent complex with DNA, known as the cleavage complex. Top1 inhibitors exert their cytotoxic effects by stabilizing this complex, preventing the re-ligation of the DNA strand. This stabilized complex becomes a cytotoxic lesion when it collides with the replication machinery, leading to irreversible double-strand breaks and subsequent cell death.

Visualizing the Topoisomerase I Inhibition Pathway

Caption: Mechanism of Topoisomerase I inhibition by a brominated quinoline compound.

Comparative Analysis of Topoisomerase I Inhibitors

The validation of a novel Top1 inhibitor necessitates a direct comparison with established compounds. For this guide, we will consider a representative brominated quinoline and compare its hypothetical performance metrics against well-characterized non-camptothecin inhibitors like indenoisoquinolines.

Compound Class	Representative Compound	Target Potency (IC50)	Cell-Based Potency (GI50)	Mechanism of Action	Key Advantages	Key Limitations
Brominated Quinolines	Hypothetical: 8-bromo-2-(5-pyrimidinyl)quinoline	0.1 - 1 µM	0.5 - 5 µM	Top1 Poison	High potency, potential for oral bioavailability	Limited public data, potential for off-target effects
Indenoisoquinolines	NSC 314622	~1 µM	1 - 10 µM	Top1 Poison	Well-characterized, distinct from camptothecins	Potential for resistance development
Camptothecins	Topotecan	< 0.1 µM	0.01 - 0.1 µM	Top1 Poison	Clinically approved, high potency	Lactone ring instability, drug resistance

Experimental Protocols for Assay Validation

The validation of a biological assay for a novel Top1 inhibitor involves a multi-faceted approach, starting from biochemical assays to cellular and in vivo models.

DNA Relaxation Assay

This biochemical assay is a primary screen to identify compounds that inhibit the catalytic activity of Top1.

Principle: Topoisomerase I relaxes supercoiled plasmid DNA. Inhibitors of Top1 will prevent this relaxation, leaving the DNA in its supercoiled state. The different DNA topoisomers can be separated and visualized by agarose gel electrophoresis.

Step-by-Step Protocol:

• Reaction Setup: In a microcentrifuge tube, combine the following on ice:

  • 10x Top1 Assay Buffer (e.g., 100 mM Tris-HCl pH 7.9, 10 mM EDTA, 1.5 M KCl, 1% glycerol, 1 mM DTT)

  • Supercoiled plasmid DNA (e.g., pBR322) to a final concentration of 20 µg/mL.

  • Test compound (e.g., brominated quinoline) at various concentrations (e.g., 0.1 µM to 100 µM).

  • Recombinant human Topoisomerase I enzyme.

  • Nuclease-free water to the final volume.

• Incubation: Incubate the reaction mixture at 37°C for 30 minutes.

• Termination: Stop the reaction by adding a stop buffer containing SDS and proteinase K.

• Electrophoresis: Load the samples onto a 1% agarose gel containing a DNA stain (e.g., ethidium bromide). Run the gel until adequate separation of supercoiled and relaxed DNA is achieved.

• Visualization and Analysis: Visualize the DNA bands under UV light. A positive hit will show a dose-dependent inhibition of the conversion of supercoiled to relaxed DNA.

Self-Validation:

• Positive Control: Include a known Top1 inhibitor (e.g., camptothecin) to confirm assay performance.

• Negative Control: A reaction with no enzyme should show only supercoiled DNA. A reaction with enzyme but no inhibitor should show predominantly relaxed DNA.

Cleavage Complex Stabilization Assay

This assay confirms that the inhibitor acts as a "poison" by trapping the Top1-DNA cleavage complex.

Principle: Top1 poisons stabilize the covalent intermediate between the enzyme and DNA. This complex can be detected by denaturing gel electrophoresis of a radiolabeled DNA substrate.

Step-by-Step Protocol:

• Substrate Preparation: Prepare a DNA substrate (e.g., a short oligonucleotide) that is 3'-end-labeled with a radioactive isotope (e.g., ³²P).

• Reaction Setup: Combine the labeled DNA substrate, Top1 enzyme, and the test compound in an assay buffer.

• Incubation: Incubate at 37°C to allow the formation of the cleavage complex.

• Denaturation and Electrophoresis: Stop the reaction and denature the proteins. Run the samples on a denaturing polyacrylamide gel.

• Autoradiography and Analysis: Expose the gel to an X-ray film. The appearance of shorter DNA fragments indicates the stabilization of the cleavage complex at specific sites.

Trustworthiness: The pattern of DNA cleavage can provide insights into the sequence selectivity of the inhibitor.

Experimental Workflow Visualization

Caption: A comprehensive workflow for the validation of a novel Topoisomerase I inhibitor.

Conclusion and Future Directions

References

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 8-bromo-2-(5-pyrimidinyl)quinoline

This document provides essential procedural guidance for researchers, scientists, and drug development professionals on the proper and safe disposal of 8-bromo-2-(5-pyrimidinyl)quinoline (CAS No. 2581528-34-7). Due to its chemical structure as a brominated heterocyclic aromatic compound, it must be handled with the assumption of significant hazard.[1] Adherence to these protocols is critical for ensuring personnel safety, maintaining laboratory integrity, and complying with environmental regulations.

Hazard Identification and Risk Assessment

The molecular architecture of 8-bromo-2-(5-pyrimidinyl)quinoline—featuring a quinoline core, a pyrimidine ring, and a carbon-bromine bond—dictates its classification as a hazardous substance.[1][5] The quinoline moiety itself is associated with significant health risks, and the presence of bromine designates it as a halogenated organic compound, which requires specific disposal pathways.[3][6][7]

Table 1: Inferred Hazard Profile for 8-bromo-2-(5-pyrimidinyl)quinoline This profile is based on data from structurally similar bromoquinoline and quinoline compounds.

Hazard Classification	Description	Rationale & Causality
Acute Toxicity (Oral, Dermal)	Harmful if swallowed or in contact with skin.[4][8]	Quinoline-based structures can be readily absorbed and exhibit systemic toxicity.[9]
Skin Corrosion/Irritation	Causes skin irritation.[2][4]	Aromatic and heterocyclic compounds are often irritating to epithelial tissues.
Serious Eye Damage/Irritation	Causes serious eye irritation.[2][4]	Direct contact can lead to significant and potentially lasting damage to the eyes.
Germ Cell Mutagenicity	Suspected of causing genetic defects.[6]	Quinoline itself is classified as a potential mutagen.[6]
Respiratory Irritation	May cause respiratory irritation if inhaled as dust or aerosol.[2][4]	Particulates can irritate the mucous membranes of the respiratory tract.
Hazardous to the Aquatic Environment	Toxic to aquatic life with long-lasting effects.[6][10]	Halogenated organic compounds are often persistent in the environment and exhibit ecotoxicity.
Waste Classification	Halogenated Organic Waste	The presence of a carbon-bromine bond requires disposal via specific high-temperature incineration to prevent the formation of toxic byproducts like dioxins and furans.[5][7][11]

Pre-Disposal Handling and Personal Protective Equipment (PPE)

A multi-layered PPE approach is mandatory to minimize exposure risk during all handling and disposal procedures.[12] All operations involving this compound, including weighing and transferring to a waste container, must be performed within a certified chemical fume hood.[10][12]

Table 2: Mandatory Personal Protective Equipment (PPE)

Equipment	Standard / Specification	Justification
Hand Protection	Chemical-resistant nitrile gloves, tested to EN 374.[12]	Provides a barrier against dermal absorption. Gloves must be inspected before use and changed immediately upon contamination.
Eye/Face Protection	Tightly fitting safety goggles with side shields.[12]	Protects against splashes and accidental eye contact.
Body Protection	Laboratory coat.	Prevents contamination of personal clothing.
Respiratory Protection	NIOSH-approved respirator (if dusts are generated outside a fume hood).	While all work should be in a fume hood, this is a necessary precaution for any potential aerosolization.[12]

Step-by-Step Disposal Protocol

All materials contaminated with 8-bromo-2-(5-pyrimidinyl)quinoline must be treated as hazardous waste.[12] Under no circumstances should this chemical or its containers be disposed of in regular trash or down the sanitary sewer.[3][6]

3.1. Waste Segregation (The Critical First Step) The primary directive is to segregate this waste stream correctly.

• Action: Designate a specific, clearly labeled hazardous waste container for "Halogenated Organic Waste." [7][13]

• Causality: Halogenated and non-halogenated waste streams are incinerated under different conditions.[7] Mixing them can lead to regulatory non-compliance and inefficient, unsafe disposal. Non-halogenated solvents mixed with any quantity of a halogenated compound MUST be treated as halogenated waste.[13]

3.2. Containerization

• Action: Use a container made of a compatible material (e.g., high-density polyethylene) that is in good condition with a secure, vapor-tight lid.[13][14]

• Labeling: The container must be clearly labeled with the words "Hazardous Waste" and a full list of its contents, including "8-bromo-2-(5-pyrimidinyl)quinoline."[13] Do not use abbreviations or chemical formulas.[13]

3.3. Waste Collection Procedure

• For Solid Waste (Pure Compound, Contaminated Weigh Paper, etc.):

  • Inside a chemical fume hood, carefully place the solid waste into the designated "Halogenated Organic Waste" container.

  • Use dedicated tools (spatulas, brushes) for the transfer. Avoid generating dust.[14]

  • Any disposable items that are grossly contaminated (e.g., weighing paper, contaminated gloves) must also be placed in this container.[14]

• For Contaminated Sharps (Needles, Pipette Tips):

  • Place all contaminated sharps in a designated, puncture-proof sharps container.

  • Label the sharps container clearly as "Hazardous Waste - Sharps" and list the chemical contaminants.

• For Contaminated Solvents (e.g., from reaction workups):

  • Pour the halogenated solvent waste directly into the "Halogenated Organic Waste" container.

  • Ensure there is adequate headspace in the container to avoid over-pressurization.

3.4. Decontamination and Storage

• Action: After transferring the waste, decontaminate the work surface and any reusable equipment with an appropriate solvent (e.g., ethanol or isopropanol), collecting the cleaning materials (e.g., paper towels) as solid halogenated waste.

• Storage: Securely seal the hazardous waste container and move it to a designated satellite accumulation area (SAA). This area must be well-ventilated and away from incompatible materials like strong oxidizing agents.[12][14]

3.5. Final Disposal

• Action: Arrange for the collection of the hazardous waste container by your institution's EHS department or a licensed environmental waste management contractor.[3][15]

• Compliance: All final disposal must be conducted in accordance with local, state, and federal regulations, which typically mandate high-temperature incineration for this waste class.[2][15]

Emergency Procedures for Spills

In the event of a spill, prioritize personnel safety.

• For Small Spills (manageable by trained personnel):

  • Ensure proper PPE is worn, including respiratory protection if necessary.

  • Eliminate all ignition sources in the area.[3]

  • Cover the spill with an inert absorbent material such as vermiculite, clay, or dry sand.[3][8] Do not use combustible materials like paper towels to absorb the bulk of a liquid spill.

  • Carefully sweep or scoop the absorbed material into the designated "Halogenated Organic Waste" container.[3]

  • Ventilate the area and wash it thoroughly once the cleanup is complete.[3]

• For Large Spills:

  • Evacuate all personnel from the immediate area.

  • Alert your supervisor and contact your institution's emergency response team or EHS department immediately.

Disposal Workflow Diagram

The following diagram outlines the logical decision-making process for the proper disposal of 8-bromo-2-(5-pyrimidinyl)quinoline.

Caption: Disposal workflow for 8-bromo-2-(5-pyrimidinyl)quinoline.

References

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